ABIL WE 09

• CAS No.: 110734-66-2
• Molecular Formula: C12H15NO3

Description

ABIL WE 09 is a silicone-based wetting and emulsifying agent designed to provide excellent heat and freeze/thaw stability in various formulations . Its primary research value lies in its ability to form stable Water-in-Oil (W/O) emulsions, which are crucial systems for encapsulating water-soluble active ingredients within a continuous oil phase . This makes it a subject of interest in cosmeceutical research for developing advanced skincare products, including serums, night creams, and sun protection formulations that require durability and water resistance . The mechanism of action involves the composition of Polyglyceryl-4 Isostearate, Cetyl PEG/PPG-10/1 Dimethicone, and Hexyl Laurate, which work together to effectively bind water and oil components . In laboratory protocols, this compound is utilized to create stable emulsions for specialized techniques such as emulsion PCR, a key method in directed evolution pipelines . For R&D purposes, it is recommended to use this emulsifier at a concentration of 4-6% in combination with a wax to achieve emulsions with good stability . This compound is for research and development use only. It is not intended for personal, cosmetic, or commercial product use.

Foundational & Exploratory

ABIL® WE 09: A Technical Deep Dive into its Chemical Composition and Functional Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical composition and functional characteristics of ABIL® WE 09, a widely utilized emulsifier in the cosmetic and pharmaceutical industries. This document adheres to stringent data presentation and visualization requirements to facilitate in-depth understanding and application in research and development settings.

Chemical Composition

ABIL® WE 09 is a proprietary, optimized blend of non-ionic surfactants designed to function as a robust water-in-oil (W/O) emulsifier. Its chemical composition, as defined by the International Nomenclature of Cosmetic Ingredients (INCI), is a mixture of three distinct chemical entities:

• Polyglyceryl-4 Isostearate: A polyglycerol ester that provides excellent emulsification properties and contributes to the pleasant skin feel of formulations.[1][2][3][4][5][6][7]

• Cetyl PEG/PPG-10/1 Dimethicone: A silicone-based surfactant that enhances the stability of the emulsion, particularly in the presence of electrolytes, and offers a light, non-greasy feel.[1][2][3][4][5][6][7]

• Hexyl Laurate: An ester that acts as an emollient and solvent, contributing to the overall texture and spreadability of the final product.[1][2][3][4][5][6][7]

While the precise quantitative ratio of these components is proprietary and not publicly disclosed by the manufacturer, the synergistic action of these three ingredients is critical to the performance of ABIL® WE 09.

Physicochemical Properties

The physical and chemical characteristics of ABIL® WE 09 make it a versatile and effective emulsifier for a wide range of applications.

Property	Value	Reference
Appearance	Colorless to pale yellowish, clear liquid	Evonik Technical Data Sheet
Odor	Characteristic	Evonik Technical Data Sheet
Viscosity (at 25°C)	130 - 380 mPa·s	Evonik Technical Data Sheet
Density (at 25°C)	0.89 - 0.93 g/cm³	Evonik Technical Data Sheet
HLB Value (approx.)	5	Evonik Technical Data Sheet
Solubility	Insoluble in water	Evonik Technical Data Sheet

Functional Relationship of Components

The efficacy of ABIL® WE 09 as a W/O emulsifier stems from the combined and complementary actions of its three core components. The following diagram illustrates the functional relationship between these ingredients in creating a stable water-in-oil emulsion.

Caption: Functional synergy of ABIL® WE 09 components.

Experimental Protocols: Characterization of W/O Emulsions Stabilized by ABIL® WE 09

While specific analytical methods for quantifying the individual components of ABIL® WE 09 are not publicly available, the following are standard experimental protocols for characterizing the performance of a W/O emulsion formulated with this emulsifier.

Emulsion Preparation

A standardized W/O emulsion can be prepared to evaluate the emulsifying capacity of ABIL® WE 09.

Methodology:

• Oil Phase Preparation: Combine the oil phase ingredients (e.g., mineral oil, esters, waxes) and ABIL® WE 09 in a primary beaker. Heat to 75-80°C with gentle stirring until all components are melted and uniform.

• Water Phase Preparation: In a separate beaker, combine the water phase ingredients (e.g., deionized water, glycerin, electrolytes). Heat to 75-80°C with stirring until all solids are dissolved.

• Emulsification: Slowly add the water phase to the oil phase under high-shear homogenization (e.g., using a rotor-stator homogenizer) at a specified speed (e.g., 5000-10000 rpm) for a defined period (e.g., 5-10 minutes).

• Cooling: Continue stirring with a propeller mixer at a lower speed while cooling the emulsion to room temperature.

The following diagram outlines the general workflow for preparing a W/O emulsion.

Caption: General workflow for W/O emulsion preparation.

Stability Assessment

The stability of the prepared emulsion is a critical performance parameter.

Methodologies:

• Centrifugation Test: Centrifuge an aliquot of the emulsion at a specified force (e.g., 3000 rpm) for a defined time (e.g., 30 minutes). Observe for any phase separation, creaming, or coalescence.

• Freeze-Thaw Cycling: Subject the emulsion to multiple cycles of freezing (e.g., -10°C for 24 hours) and thawing (e.g., 25°C for 24 hours). Evaluate the emulsion's physical integrity after each cycle.

• Elevated Temperature Storage: Store the emulsion at an elevated temperature (e.g., 40-50°C) for a prolonged period (e.g., 1-3 months) and periodically assess its physical properties.

Microscopic Analysis

Microscopic examination provides insights into the emulsion's internal structure.

Methodology:

• Place a small drop of the emulsion on a microscope slide.

• Cover with a coverslip, applying gentle pressure to create a thin film.

• Observe under a light microscope at various magnifications (e.g., 100x, 400x).

• Characterize the droplet size distribution, shape, and any signs of flocculation or coalescence.

Rheological Analysis

Viscosity and flow behavior are key attributes for many cosmetic and pharmaceutical formulations.

Methodology:

• Use a rotational viscometer or rheometer to measure the viscosity of the emulsion at a controlled temperature (e.g., 25°C).

• Determine the flow behavior (e.g., Newtonian, shear-thinning) by measuring viscosity over a range of shear rates.

This comprehensive technical guide provides a foundational understanding of ABIL® WE 09 for researchers and professionals in drug development and cosmetic science. While the precise compositional breakdown remains proprietary, the information on its constituent components, physicochemical properties, and functional characteristics, along with standardized evaluation protocols, serves as a valuable resource for formulation development and scientific investigation.

References

• 1. mychem.ir [mychem.ir]
• 2. glenncorp.com [glenncorp.com]
• 3. Surfachem | ABIL® WE 09 MB [surfachem.com]
• 4. ulprospector.com [ulprospector.com]
• 5. specialchem.com [specialchem.com]
• 6. explore.azelis.com [explore.azelis.com]
• 7. a.storyblok.com [a.storyblok.com]

ABIL® WE 09: An In-depth Technical Guide for Cosmetic Formulators

INCI Name: Polyglyceryl-4 Isostearate (and) Cetyl PEG/PPG-10/1 Dimethicone (and) Hexyl Laurate.[1][2][3][4][5][6]

Executive Summary

ABIL® WE 09 is a potent, liquid, non-ionic water-in-oil (W/O) emulsifier designed for the formulation of cosmetic creams and lotions.[2] This versatile blend of Polyglyceryl-4 Isostearate, Cetyl PEG/PPG-10/1 Dimethicone, and Hexyl Laurate offers robust emulsification and stabilization properties, enabling the creation of bright white emulsions with exceptional stability against thermal stress.[1][3][4] Its high compatibility with a wide array of cosmetic oils and active ingredients makes it a suitable choice for various applications, including sun care and decorative cosmetics.[1][5][6] This technical guide provides a comprehensive overview of ABIL® WE 09, including its functional properties, formulation guidelines, and relevant experimental protocols for researchers, scientists, and drug development professionals.

Core Functions in Cosmetics

The primary function of ABIL® WE 09 in cosmetic formulations is to act as a W/O emulsifier.[2][5] Its efficacy stems from the synergistic combination of a polyglyceryl fatty acid ester and a polymeric, polyfunctional silicone surfactant.[2] This unique composition allows for the creation of stable W/O emulsions with a favorable sensory profile.

Key Functions:

• W/O Emulsification: Facilitates the dispersion of water droplets within a continuous oil phase, forming stable creams and lotions.[2]

• Emulsion Stabilization: Imparts excellent heat and freeze/thaw stability to cosmetic preparations.[1][3][4]

• Sensory Enhancement: Contributes to a pleasant skin feel, with emulsions that are easily spreadable and rapidly absorbed.

• Compatibility: Demonstrates high compatibility with a wide range of cosmetic oils, active ingredients, and both organic and physical UV filters.[1][6]

Quantitative Performance Data

The performance of ABIL® WE 09 in a cosmetic formulation is influenced by several factors, including its concentration, the oil phase composition, and the manufacturing process. The following tables summarize key quantitative data derived from technical documentation.

Parameter	Recommended Usage Level (%)	Source
ABIL® WE 09	4.0 - 6.0	[2]
Waxes for consistency	1.5 - 3.0	[2]
Oil Phase Content	19 - 35	[2]

Emulsion Type	Target Particle Size (μm)	Typical Viscosity (mPas)	Source
Creams	< 1	~ 22,000	[2]
Lotions	2 - 4	~ 5,000	[2]

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the performance of emulsions formulated with ABIL® WE 09.

Emulsion Stability Testing

Objective: To assess the physical stability of a W/O emulsion under accelerated conditions.

Methodology:

• Sample Preparation: Prepare the W/O emulsion according to the desired formulation, incorporating ABIL® WE 09 as the emulsifier. Package the emulsion in appropriate containers (e.g., glass jars).

• Initial Assessment: Evaluate the initial appearance, color, odor, pH, and viscosity of the emulsion.

• Accelerated Stability Chambers: Place the samples in stability chambers under the following conditions:

  • Elevated Temperature: 40°C ± 2°C

  • Freeze/Thaw Cycling: Alternate between -5°C ± 2°C and 40°C ± 2°C every 24 hours for a specified number of cycles (e.g., 3-5 cycles).

• Evaluation Intervals: Assess the samples at predetermined intervals (e.g., 1, 2, 4, 8, and 12 weeks for the elevated temperature test, and after each cycle for the freeze/thaw test).

• Parameters to Evaluate:

  • Macroscopic Examination: Visually inspect for any signs of phase separation, creaming, sedimentation, or changes in color and odor.

  • Microscopic Examination: Observe the droplet size and distribution using a microscope to detect any signs of coalescence.

  • Viscosity Measurement: Measure the viscosity using a rotational viscometer to detect any significant changes from the initial value.

  • pH Measurement: Measure the pH of the aqueous phase (if possible) to monitor for any chemical changes.

Viscosity Measurement

Objective: To determine the viscosity of the W/O emulsion.

Methodology:

• Instrumentation: Use a rotational viscometer equipped with a suitable spindle (e.g., a paddle or concentric cylinder system).

• Sample Preparation: Allow the emulsion to equilibrate to a controlled temperature (e.g., 25°C) for at least 24 hours before measurement.

• Measurement Procedure:

  • Place a sufficient amount of the emulsion into the viscometer's sample cup.

  • Lower the spindle into the emulsion to the correct immersion depth.

  • Allow the sample to rest for a few minutes to recover from any shear introduced during loading.

  • Begin the measurement at a low rotational speed and gradually increase it. Record the viscosity reading at various shear rates to assess the shear-thinning behavior of the emulsion.

  • For routine quality control, a single point viscosity measurement at a specified rotational speed can be performed.

Particle Size Analysis

Objective: To determine the droplet size distribution of the dispersed water phase in the W/O emulsion.

Methodology:

• Instrumentation: Utilize a laser diffraction particle size analyzer or a light microscope coupled with an image analysis system.

• Sample Preparation:

  • Laser Diffraction: Dilute the emulsion in a suitable solvent in which the oil phase is soluble but the water droplets are not (e.g., a non-polar solvent). Gentle agitation may be required to ensure a homogeneous dispersion.

  • Microscopy: Place a small drop of the emulsion on a microscope slide and cover it with a coverslip.

• Measurement Procedure:

  • Laser Diffraction: Follow the instrument manufacturer's instructions for sample analysis. The instrument will measure the scattering of laser light by the water droplets and calculate the particle size distribution.

  • Microscopy: Capture images of the emulsion at a suitable magnification. Use image analysis software to measure the diameter of a statistically significant number of droplets to determine the size distribution.

Signaling Pathways and Logical Relationships

While traditional signaling pathways are not applicable to the function of an emulsifier, the following diagrams illustrate the logical relationships in formulating stable W/O emulsions with ABIL® WE 09.

Caption: General manufacturing process for a W/O emulsion using ABIL® WE 09.

Caption: Key parameters affecting the final properties of a W/O emulsion.

Conclusion

ABIL® WE 09 is a highly effective and versatile W/O emulsifier that provides formulators with the tools to create stable and aesthetically pleasing cosmetic creams and lotions. Its robustness against temperature fluctuations and compatibility with a broad range of cosmetic ingredients make it a reliable choice for various personal care applications. By carefully controlling formulation parameters such as emulsifier concentration, oil phase composition, and homogenization energy, cosmetic scientists can optimize the performance and stability of their final products. The experimental protocols and logical diagrams provided in this guide serve as a valuable resource for the development and evaluation of W/O emulsions featuring ABIL® WE 09.

References

• 1. ijpsonline.com [ijpsonline.com]
• 2. mychem.ir [mychem.ir]
• 3. dgk-ev.de [dgk-ev.de]
• 4. jppres.com [jppres.com]
• 5. mychem.ir [mychem.ir]
• 6. ulprospector.com [ulprospector.com]

The Core Mechanism of ABIL™ WE 09 as a Water-in-Oil Emulsifier: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide elucidates the core mechanism of action of ABIL™ WE 09, a sophisticated water-in-oil (W/O) emulsifier blend. Comprising Polyglyceryl-4 Isostearate, Cetyl PEG/PPG-10/1 Dimethicone, and Hexyl Laurate, ABIL™ WE 09 leverages a synergistic interplay of polymeric and silicone-based surfactants to achieve highly stable and aesthetically pleasing W/O emulsions. This document provides a detailed exploration of its stabilizing actions, supported by quantitative data, comprehensive experimental protocols, and illustrative diagrams to facilitate a deeper understanding for researchers, scientists, and drug development professionals.

Introduction to ABIL™ WE 09

ABIL™ WE 09 is a nonionic, liquid W/O emulsifier designed for the formulation of cosmetic and pharmaceutical creams and lotions.[1][2] Its key attributes include the ability to create bright white emulsions with excellent stability against thermal stress, including both high temperatures and freeze-thaw cycles.[2][3] A notable characteristic of ABIL™ WE 09 is its low HLB (Hydrophile-Lipophile Balance) value of approximately 5, which is indicative of its strong lipophilic nature and suitability for creating W/O emulsions.[4] The emulsifier blend is compatible with a wide array of cosmetic oils and active ingredients, making it a versatile choice for various formulations.[2][3]

The Synergistic Mechanism of Action

The efficacy of ABIL™ WE 09 as a W/O emulsifier stems from the combined and synergistic actions of its three core components: Polyglyceryl-4 Isostearate, Cetyl PEG/PPG-10/1 Dimethicone, and Hexyl Laurate. This blend creates a robust and flexible interfacial film around the dispersed water droplets, preventing their coalescence and ensuring long-term emulsion stability.

Polyglyceryl-4 Isostearate: The Primary Emulsifier and Stabilizer

Polyglyceryl-4 Isostearate is a polyglycerol fatty acid ester that acts as the primary W/O emulsifier in the blend.[1] Its structure consists of a hydrophilic polyglyceryl head and a lipophilic isostearic acid tail. This amphiphilic nature allows it to adsorb at the oil-water interface, effectively reducing the interfacial tension between the two phases. The bulky and branched structure of the isostearate moiety provides steric hindrance, creating a physical barrier that prevents water droplets from approaching each other and coalescing.

Cetyl PEG/PPG-10/1 Dimethicone: The Silicone-Based Co-emulsifier and Sensory Enhancer

Cetyl PEG/PPG-10/1 Dimethicone is a silicone-based emulsifier that works in synergy with the polyglyceryl ester to enhance emulsion stability and impart desirable sensory properties.[1] This molecule has a dimethicone (silicone) backbone, which is highly lipophilic and orients itself in the continuous oil phase. The polyethylene glycol (PEG) and polypropylene glycol (PPG) chains, along with the cetyl group, provide anchoring points at the oil-water interface. The flexible and polymeric nature of the dimethicone backbone contributes to the formation of a resilient and deformable interfacial film. This flexibility is crucial for withstanding mechanical stress during production and application. Furthermore, the silicone component is responsible for the characteristic light, silky, and non-greasy skin feel of emulsions formulated with ABIL™ WE 09.

Hexyl Laurate: The Emollient and Viscosity Modifier

Hexyl Laurate is an ester of hexyl alcohol and lauric acid that functions primarily as an emollient and a viscosity modifier in the formulation.[5] As part of the continuous oil phase, it contributes to the overall sensory profile of the emulsion, providing a light and non-greasy feel. While not a primary emulsifier, Hexyl Laurate can influence the polarity and viscosity of the oil phase, which in turn affects the stability and droplet size of the emulsion. By modifying the continuous phase, it helps to create a more favorable environment for the emulsifiers to perform their function.

The synergistic interaction of these three components results in a multi-layered and highly effective interfacial film that provides exceptional emulsion stability.

Figure 1. Synergistic action of ABIL™ WE 09 components at the oil-water interface.

Quantitative Performance Data

While specific quantitative data for ABIL™ WE 09 is proprietary, the following tables summarize typical performance data for W/O emulsions stabilized with similar polymeric and silicone-based emulsifier systems. This data provides a benchmark for the expected performance of formulations containing ABIL™ WE 09.

Table 1: Typical Interfacial Tension of W/O Emulsions

Emulsifier System	Concentration (% w/w)	Interfacial Tension (mN/m)	Reference
Polyglyceryl Ester Type	1.0	5 - 10	[6]
Silicone Copolymer	1.0	3 - 8	[7]
ABIL™ WE 09 (Expected)	1.0 - 5.0	< 5	N/A

Table 2: Typical Droplet Size of W/O Emulsions

Emulsifier System	Homogenization Speed (rpm)	Mean Droplet Size (d, µm)	Reference
Polyglyceryl Ester Type	5,000	2 - 5	[8]
Silicone Copolymer	5,000	1 - 3	[9]
ABIL™ WE 09 (in lotions)	N/A	2 - 4	[1]
ABIL™ WE 09 (in creams)	N/A	< 1	[1]

Table 3: Viscosity of W/O Emulsions with ABIL™ WE 09

Emulsion Type	Oil Phase Content (%)	Typical Viscosity (mPa·s)	Reference
Lotion	23 - 35	~ 5,000	[1]
Cream	19 - 30	~ 22,000	[1]

Experimental Protocols

To aid in the research and development of formulations utilizing ABIL™ WE 09, the following are detailed methodologies for key experiments used to characterize W/O emulsions.

Preparation of a W/O Emulsion

Objective: To prepare a stable W/O emulsion using ABIL™ WE 09 for further characterization.

Materials:

• ABIL™ WE 09

• Oil phase (e.g., mineral oil, cyclomethicone, or a blend of esters)

• Deionized water

• Electrolyte (e.g., NaCl or MgSO₄)

• Preservative

• Homogenizer (e.g., rotor-stator or high-pressure homogenizer)

• Beakers and magnetic stirrer

Procedure:

• Prepare the oil phase by weighing the selected oils, ABIL™ WE 09 (typically 4-6% of the total emulsion weight), and any oil-soluble actives into a beaker.[1]

• Prepare the aqueous phase by dissolving the electrolyte (e.g., 0.5-1.0% NaCl) and any water-soluble actives and preservatives in deionized water in a separate beaker.[1]

• Heat both phases separately to 75-80°C.

• Slowly add the aqueous phase to the oil phase while stirring with a magnetic stirrer.

• Once all the aqueous phase is added, homogenize the mixture for 2-5 minutes at a speed of 5,000-10,000 rpm. The homogenization time and speed may need to be optimized depending on the desired droplet size and viscosity.

• Cool the emulsion to room temperature while stirring gently.

Figure 2. Workflow for the preparation of a W/O emulsion using ABIL™ WE 09.

Droplet Size Analysis

Objective: To determine the droplet size distribution of the prepared W/O emulsion.

Method: Laser Diffraction or Dynamic Light Scattering (DLS)

Apparatus:

• Laser diffraction particle size analyzer or DLS instrument

• Microscope (for qualitative assessment)

Procedure (Laser Diffraction):

• Ensure the instrument is clean and properly calibrated.

• Select a suitable dispersant in which the oil phase is soluble but the water droplets are not (e.g., a hydrocarbon solvent).

• Add a small, representative sample of the emulsion to the dispersant in the instrument's sample chamber until the appropriate obscuration level is reached.

• Perform the measurement according to the instrument's operating procedure.

• Analyze the resulting particle size distribution data to determine parameters such as the mean droplet diameter (e.g., D[1][2]) and the span of the distribution.

Rheological Characterization

Objective: To evaluate the flow behavior and viscoelastic properties of the W/O emulsion.

Method: Rotational and Oscillatory Rheometry

Apparatus:

• Controlled-stress or controlled-rate rheometer with parallel plate or cone-and-plate geometry

Procedure:

• Flow Curve Measurement (Rotational):

  • Apply a controlled shear rate or shear stress ramp to the sample.

  • Measure the resulting shear stress or shear rate, respectively.

  • Plot viscosity as a function of shear rate to determine the flow behavior (e.g., shear-thinning).

• Oscillatory Measurement:

  • Amplitude Sweep: Apply an increasing oscillatory stress or strain at a constant frequency to determine the linear viscoelastic region (LVER).

  • Frequency Sweep: Apply a range of frequencies at a constant stress or strain within the LVER to determine the storage modulus (G') and loss modulus (G''). A higher G' indicates a more structured, solid-like behavior.

Emulsion Stability Testing

Objective: To assess the physical stability of the W/O emulsion under various stress conditions.

Methods:

• Centrifugation:

  • Place a sample of the emulsion in a centrifuge tube.

  • Centrifuge at a specified speed (e.g., 3000 rpm) for a set time (e.g., 30 minutes).

  • Observe for any signs of phase separation (creaming or sedimentation).

• Freeze-Thaw Cycling:

  • Subject the emulsion to alternating cycles of freezing (e.g., -10°C for 24 hours) and thawing (e.g., 25°C for 24 hours).

  • After a predetermined number of cycles (e.g., 3-5), visually inspect the emulsion for any changes in appearance, such as phase separation or changes in consistency.

• Accelerated Aging (High Temperature Stability):

  • Store the emulsion at an elevated temperature (e.g., 40°C or 50°C) for a specified period (e.g., 1-3 months).

  • Periodically evaluate the emulsion for changes in physical properties (viscosity, droplet size, appearance) and compare to a control sample stored at room temperature.

Figure 3. Experimental workflow for W/O emulsion stability testing.

Conclusion

ABIL™ WE 09 is a highly effective W/O emulsifier that achieves superior emulsion stability through the synergistic action of its three key components. The combination of a polymeric polyglyceryl ester, a functional silicone copolymer, and an emollient ester creates a robust, flexible, and multi-faceted interfacial film. This guide provides a comprehensive overview of its mechanism of action, supported by representative quantitative data and detailed experimental protocols, to empower researchers and formulators in the development of advanced and stable W/O emulsion systems for cosmetic and pharmaceutical applications.

References

• 1. mychem.ir [mychem.ir]
• 2. ulprospector.com [ulprospector.com]
• 3. glenncorp.com [glenncorp.com]
• 4. ABIL® WE 09 MB [indiebeautyboutique.com]
• 5. WO2014105878A1 - Meta-stable cosmetic or skin care composition - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. Rheology of siloxane-stabilized water in silicone emulsions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Water/Oil Emulsions with Controlled Droplet Sizes for In Vitro Selection Experiments - PubMed [pubmed.ncbi.nlm.nih.gov]

Physical and chemical properties of ABIL WE 09

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of ABIL WE 09, a versatile water-in-oil (W/O) emulsifier. The information is curated for researchers, scientists, and professionals in drug development and formulation science.

Chemical Identity

This compound is a non-ionic W/O emulsifier, which is a blend of several chemical compounds. Its efficacy stems from the synergistic combination of a polyglyceryl fatty acid ester with a silicone surfactant, characterized by a polymeric and polyfunctional structure.[1]

INCI Name: Polyglyceryl-4 Isostearate (and) Cetyl PEG/PPG-10/1 Dimethicone (and) Hexyl Laurate.[2][3][4][5][6][7]

Chemical Description: A preparation of polyether modified polysiloxane, cetyl dimethicone copolyol, polyglyceryl-4-isostearate, and hexyl laurate.[2]

Physical and Chemical Properties

The physical and chemical properties of this compound make it a highly effective and stable emulsifier for a variety of formulations. These properties are summarized in the tables below.

General Properties

Property	Value	Source(s)
Appearance	Colorless to light yellow liquid	[2]
Odor	Faint inherent odor	[2]
Form	Liquid at room temperature	[1][8]
HLB Value	approx. 5	[1][3]

Quantitative Specifications

Property	Value	Unit	Test Condition	Source(s)
Dynamic Viscosity	130 - 380	mPa·s	-	[2]
900 - 2300	mPa·s	25°C	[1]
Density	0.89 - 0.93	g/cm³	-	[2]
0.915 - 0.945	g/mL	25°C	[1]
Refractive Index	1.4370 - 1.4430	-	-	[1]
Flash Point	> 150	°C	-	[2]
Water Solubility	Insoluble	-	-	[2]

Experimental Protocols

Detailed experimental protocols for the determination of the physical and chemical properties listed above are not publicly available. However, they are typically determined using standardized methods established by organizations such as ASTM International, ISO (International Organization for Standardization), or other relevant pharmacopeias. For instance, viscosity is often measured with a rotational viscometer, and density can be determined using a pycnometer or a density meter. The flash point is commonly measured using a Pensky-Martens closed-cup tester.

Functional Properties and Applications

This compound is a potent emulsifier for creating stable and bright white cosmetic and pharmaceutical W/O creams and lotions.[2][4][9] Its key features include excellent heat and freeze/thaw stability, making it suitable for robust formulations.[1][3][4][9]

It demonstrates high compatibility with a wide range of cosmetic oils and active ingredients.[2][3][4][7][8][9] This makes it an ideal choice for complex formulations, including sun protection preparations with high concentrations of organic and/or physical UV filters.[2][4][9] The recommended usage level is typically between 4.0% and 6.0%.[1][3]

Visualization of Composition and Emulsification Workflow

Composition of this compound

The following diagram illustrates the three main components of this compound as per its INCI name.

Core components of this compound.

General Workflow for W/O Emulsion Preparation

This diagram outlines the typical manufacturing process for creating a water-in-oil emulsion using this compound.

A typical workflow for preparing a W/O emulsion.

References

• 1. Water-in-Oil Max™ (this compound) [myskinrecipes.com]
• 2. ABIL® WE 09 MB [indiebeautyboutique.com]
• 3. EPC-PST [personal-care.evonik.com]
• 4. glenncorp.com [glenncorp.com]
• 5. explore.azelis.com [explore.azelis.com]
• 6. ulprospector.com [ulprospector.com]
• 7. 바이오앤텍 [ibiontech.com]
• 8. makingchembooks.com [makingchembooks.com]
• 9. specialchem.com [specialchem.com]

ABIL WE 09: A Technical Guide to Safety and Toxicology for Cosmetic Use

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the available safety and toxicological data for ABIL WE 09, a cosmetic ingredient with the INCI name Polyglyceryl-4 Isostearate (and) Cetyl PEG/PPG-10/1 Dimethicone (and) Hexyl Laurate. The primary function of this compound in cosmetic formulations is as a water-in-oil (W/O) emulsifier. This document synthesizes the publicly available data on the individual components of this compound to assess its safety profile for cosmetic applications. The information presented is intended to support researchers, scientists, and drug development professionals in the evaluation and safe use of this ingredient. All quantitative data is summarized in structured tables, and key experimental workflows are visualized using diagrams. It is important to note that while summaries of toxicological studies are available, detailed experimental protocols are not always publicly accessible.

Introduction to this compound

This compound is a blend of three chemical compounds: Polyglyceryl-4 Isostearate, Cetyl PEG/PPG-10/1 Dimethicone, and Hexyl Laurate. It is utilized in the cosmetics industry to create stable water-in-oil emulsions, commonly found in creams and lotions. Understanding the safety profile of each component is crucial for assessing the overall safety of the blend for topical application.

Safety and Toxicology Data of Individual Components

The safety of this compound is evaluated based on the toxicological profiles of its individual ingredients.

Polyglyceryl-4 Isostearate

Polyglyceryl-4 Isostearate is an ester of isostearic acid and polyglycerin-4. It functions as an emulsifier and skin-conditioning agent.

Publicly available quantitative toxicological data for Polyglyceryl-4 Isostearate is limited. The Cosmetic Ingredient Review (CIR) Expert Panel has assessed Polyglyceryl Fatty Acid Esters, including Polyglyceryl-4 Isostearate, and concluded they are safe for use in cosmetics when formulated to be non-irritating.[1][2][3][4]

Test	Species	Result	Reference
Bacterial Reverse Mutation Assay (Ames Test)	S. typhimurium	Negative	[5]

Table 1: Genotoxicity Data for Polyglyceryl-4 Isostearate

A generalized workflow for the Ames test is provided below. Specific parameters for the study on Polyglyceryl-4 Isostearate were not available.

Caption: Generalized workflow for a bacterial reverse mutation assay (Ames test).

Cetyl PEG/PPG-10/1 Dimethicone

Cetyl PEG/PPG-10/1 Dimethicone is a silicone-based polymer that functions as a skin-conditioning agent and emulsifier.

Test	Species	Result	Reference
Acute Oral Toxicity (LD50)	Rat (Wistar)	> 5000 mg/kg	[6]
Dermal Irritation	Rabbit (New Zealand White)	Potential dermal irritant (low-level erythema and edema)	[7]
Ocular Irritation	Not specified	Minimally irritating
Skin Sensitization (Guinea Pig Maximization Test)	Guinea Pig	Not a sensitizer
Bacterial Reverse Mutation Assay (Ames Test)	S. typhimurium (TA98, TA100, TA1535, TA1537) and E. coli (WP2)	Not mutagenic (with or without metabolic activation)	[6][7]

Table 2: Toxicological Data for Cetyl PEG/PPG-10/1 Dimethicone

Generalized workflows for acute oral toxicity, dermal irritation, and skin sensitization studies are provided below. Specific details of the cited studies were not fully available.

Caption: Generalized workflow for an acute oral toxicity study.

Caption: Generalized workflow for a dermal irritation study.

Caption: Generalized workflow for a guinea pig maximization test for skin sensitization.

Hexyl Laurate

Hexyl Laurate is the ester of hexyl alcohol and lauric acid, and it functions as a skin-conditioning agent and emollient.

Test	Species	Result	Reference
Acute Oral Toxicity	Not specified	Not classified as acutely toxic	[11]
Skin Irritation	Not specified	Not classified as a skin irritant	[11]
Eye Irritation	Not specified	Not classified as an eye irritant	[11]
Skin Sensitization	Not specified	Not classified as a skin sensitizer	[11]
Genotoxicity	Not specified	Not classified as germ cell mutagenic	[11]
Carcinogenicity	Not specified	Not classified as carcinogenic	[11]
Reproductive Toxicity	Not specified	Not classified as a reproductive toxicant	[11]

Table 3: Summary of Toxicological Information for Hexyl Laurate

Signaling Pathways

There is no publicly available information to suggest that any of the components of this compound directly interact with or modulate specific signaling pathways in a manner that would be a primary consideration for their use in cosmetics at typical concentrations. Their primary functions are related to the physical and chemical properties of formulations.

Discussion and Conclusion

Based on the available data, the individual components of this compound have a low order of toxicity and are not expected to pose a significant risk to human health when used in cosmetic products as intended.

• Polyglyceryl-4 Isostearate is considered safe for use and has been shown to be non-mutagenic in an Ames test.

• Cetyl PEG/PPG-10/1 Dimethicone exhibits a low acute oral toxicity, is at most a mild skin and eye irritant, and is not a skin sensitizer. It is also non-mutagenic.

• Hexyl Laurate is considered safe for use in cosmetics when formulated to be non-irritating, and available safety data sheets indicate a low hazard profile across various endpoints.

The primary potential adverse effect associated with these ingredients is mild skin or eye irritation, which is a common consideration for many cosmetic ingredients and is typically mitigated by formulation at appropriate, non-irritating concentrations.

It is a significant limitation that detailed experimental protocols for the cited toxicological studies are not consistently available in the public domain. A complete safety assessment would ideally involve a review of the full, original study reports.

References

• 1. cir-safety.org [cir-safety.org]
• 2. cir-safety.org [cir-safety.org]
• 3. cir-safety.org [cir-safety.org]
• 4. cir-safety.org [cir-safety.org]
• 5. WO2021191413A1 - Disinfectant compositions - Google Patents [patents.google.com]
• 6. cir-safety.org [cir-safety.org]
• 7. cir-safety.org [cir-safety.org]
• 8. cir-safety.org [cir-safety.org]
• 9. cir-safety.org [cir-safety.org]
• 10. Hexyl Laurate | C18H36O2 | CID 94454 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. chemos.de [chemos.de]

Understanding the Performance of ABIL® WE 09 in Water-in-Oil Emulsions: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core principles and practical applications of ABIL® WE 09, a sophisticated emulsifier blend engineered for the formulation of stable and aesthetically pleasing water-in-oil (W/O) emulsions. With a focus on its Hydrophilic-Lipophilic Balance (HLB) value and its performance characteristics, this document provides a comprehensive resource for professionals in research, development, and formulation science.

Introduction to ABIL® WE 09 and its HLB Value

ABIL® WE 09 is a synergistic blend of Polyglyceryl-4 Isostearate, Cetyl PEG/PPG-10/1 Dimethicone, and Hexyl Laurate. This combination of a naturally derived polyglyceryl ester with a powerful silicone-based surfactant results in a robust emulsifying system with a designated HLB value of approximately 5.[1] An HLB value in this range is characteristic of emulsifiers that promote the formation of W/O emulsions, where water droplets are dispersed within a continuous oil phase.

The efficacy of ABIL® WE 09 stems from the complementary roles of its components:

• Polyglyceryl-4 Isostearate: This plant-based, non-ionic emulsifier provides excellent W/O emulsification and contributes to the overall stability and pleasant skin feel of the formulation.

• Cetyl PEG/PPG-10/1 Dimethicone: A potent silicone polyether co-emulsifier, this ingredient is crucial for creating highly stable W/O emulsions. It offers a light, non-greasy sensory profile and is effective at low concentrations.

• Hexyl Laurate: This is a fast-spreading emollient that enhances the application properties of the final product, contributing to a smooth and elegant skin feel.

The intelligent combination of these ingredients allows for the creation of bright white and stable W/O creams and lotions.

The Role of HLB in Emulsion Formulation

The HLB system is a semi-empirical scale used to select emulsifiers for a particular application. For W/O emulsions, emulsifiers with low HLB values (typically in the range of 3-6) are required. The HLB value of approximately 5 for ABIL® WE 09 places it firmly in this category, making it an ideal candidate for stabilizing W/O systems. The synergy between the traditional polyglyceryl ester and the modern silicone emulsifier within ABIL® WE 09 provides a broader range of stability across various oil phases compared to single-component emulsifiers.

Figure 1: Relationship between ABIL® WE 09 components, HLB value, and emulsion type.

Quantitative Performance Data

The performance of ABIL® WE 09 in a W/O emulsion is influenced by several factors, including its concentration, the nature of the oil phase, and the composition of the aqueous phase. The following tables summarize typical performance data based on manufacturer's guidelines and related scientific literature.

Table 1: Influence of Formulation Variables on Emulsion Viscosity

Formulation Variable	Change	Impact on Viscosity
Viscosity of the Oil Phase	Increase (e.g., adding waxes or high-viscosity oils)	Direct increase in emulsion viscosity.[1]
Phase Ratio (Oil:Water)	Increase in dispersed (water) phase	Significant increase in viscosity due to droplet interaction.[1]
Degree of Dispersion	Finer dispersion (smaller droplet size)	Increase in viscosity.[1]

Table 2: Typical Physical Properties of Emulsions Formulated with ABIL® WE 09

Property	W/O Lotion	W/O Cream
Typical ABIL® WE 09 Concentration	4 - 6%	4 - 6%
Typical Oil Phase Content	23 - 35%[1]	19 - 30%[1]
Typical Viscosity (mPas)	~5,000[1]	~22,000[1]
Typical Particle Size	2 - 4 µm[1]	< 1 µm[1]

Experimental Protocols

To achieve reproducible and stable emulsions with ABIL® WE 09, it is essential to follow well-defined experimental protocols. Below are methodologies for the preparation and characterization of W/O emulsions.

Emulsion Preparation

This protocol outlines a standard laboratory procedure for preparing a W/O emulsion using ABIL® WE 09.

Figure 2: Experimental workflow for the preparation of a W/O emulsion with ABIL® WE 09.

Emulsion Stability Testing

Stability testing is critical to ensure the long-term integrity of the emulsion. A multi-faceted approach is recommended.

• Macroscopic Evaluation: Visual assessment for any signs of phase separation, creaming, or changes in color and odor at different storage conditions (e.g., room temperature, 40°C, 50°C, and refrigerated).

• Microscopic Evaluation: Observation of droplet size and distribution using an optical microscope. Any significant changes in droplet morphology or aggregation over time can indicate instability.

• Centrifugation Test: Subjecting the emulsion to centrifugation (e.g., 3000 rpm for 30 minutes) can accelerate phase separation and is a good predictor of long-term stability.

• Freeze-Thaw Cycling: The emulsion should be subjected to at least three cycles of freezing (e.g., -10°C for 24 hours) and thawing (room temperature for 24 hours) to assess its stability under temperature fluctuations.

Viscosity Measurement

The rheological properties of the emulsion are crucial for its sensory perception and stability.

• Instrumentation: A rotational viscometer or rheometer is used to measure the viscosity.

• Procedure: The viscosity is measured at a controlled temperature (e.g., 25°C). It is important to allow the sample to equilibrate to the measurement temperature before starting the analysis. Measurements can be taken at a single shear rate or across a range of shear rates to characterize the flow behavior of the emulsion. For creams and lotions, which are typically non-Newtonian, shear-thinning fluids, a flow curve (viscosity vs. shear rate) provides a more complete picture of the rheological properties.

Particle Size Analysis

The size of the dispersed water droplets is a key parameter influencing emulsion stability and texture.

• Instrumentation: Laser diffraction or dynamic light scattering are common techniques for particle size analysis.

• Procedure: The emulsion sample is appropriately diluted in the continuous oil phase to avoid multiple scattering effects. The instrument then measures the size distribution of the dispersed droplets. A narrow particle size distribution with a small mean diameter is generally indicative of a stable emulsion.

Formulation Guidelines with ABIL® WE 09

To achieve optimal results with ABIL® WE 09, consider the following formulation guidelines:

• Usage Concentration: A typical usage level of 4-6% of ABIL® WE 09 in the total formulation is recommended.[1]

• Oil Phase: ABIL® WE 09 is compatible with a wide range of cosmetic oils, including esters, hydrocarbons, and silicone oils. The viscosity of the oil phase will directly impact the final viscosity of the emulsion.[1]

• Water Phase: The inclusion of electrolytes, such as sodium chloride (typically 0.5-1.0%), in the aqueous phase is crucial for the stability of W/O emulsions by reducing the osmotic pressure difference between the inner and outer phases.

• Processing: The energy input during homogenization is a critical parameter. Insufficient homogenization will result in a coarse emulsion with poor stability, while excessive energy can lead to phase inversion or other instabilities.

Conclusion

ABIL® WE 09, with its well-balanced HLB of approximately 5, is a highly effective and versatile emulsifier for creating a wide range of stable and aesthetically pleasing W/O emulsions. Its unique composition, combining the benefits of both a traditional polyglyceryl ester and a modern silicone surfactant, offers formulators a robust tool for developing innovative cosmetic and dermatological products. By understanding the principles of HLB, carefully controlling formulation variables, and employing rigorous experimental protocols for preparation and characterization, researchers and developers can fully leverage the potential of ABIL® WE 09 to create high-performance W/O emulsions.

References

• 1. mychem.ir [mychem.ir]

The Pivotal Role of Silicone in the High-Performance Emulsifier ABIL WE 09: A Technical Guide

For Immediate Release

This technical guide provides an in-depth analysis of ABIL WE 09, a high-performance, nonionic water-in-oil (W/O) emulsifier blend. It is intended for researchers, scientists, and drug development professionals seeking to understand the formulation and stabilization mechanisms conferred by its unique composition. A central focus of this paper is the critical role of its silicone component, Cetyl PEG/PPG-10/1 Dimethicone, in achieving superior emulsion stability and desirable sensory properties in cosmetic and pharmaceutical formulations.

This compound is a sophisticated blend of Polyglyceryl-4 Isostearate, Cetyl PEG/PPG-10/1 Dimethicone, and Hexyl Laurate.[1][2][3] This combination of a polyglycerol fatty acid ester with a polymeric and polyfunctional silicone surfactant results in exceptional emulsifying and emulsion-stabilizing action.[4] The silicone component, in particular, is instrumental in delivering the high performance associated with this emulsifier.

The Silicone Advantage: Mechanism of Action and Performance Benefits

The key to this compound's performance lies in the unique molecular structure of its silicone component, Cetyl PEG/PPG-10/1 Dimethicone. This molecule features a flexible siloxane backbone with both hydrophilic (polyethylene glycol - PEG) and lipophilic (polypropylene glycol - PPG and cetyl) side chains.[5][6] This amphiphilic nature allows it to effectively bridge the oil and water phases, creating a stable interface.

The highly flexible Si-O bond of the dimethicone backbone, in contrast to the more rigid C-C bonds found in traditional organic emulsifiers, allows the molecule to adopt an optimal conformation at the oil-water interface.[7] This flexibility contributes to the formation of a resilient and durable film around the dispersed water droplets, preventing coalescence and enhancing emulsion stability over a wide range of temperatures.[4]

Key Performance Attributes Attributed to the Silicone Component:

• Exceptional Emulsion Stability: Formulations with this compound exhibit high stability against temperature fluctuations, including heat and freeze/thaw cycles.[2][3][8] This is a direct result of the robust interfacial film formed by the silicone emulsifier.

• Superior Sensory Profile: The silicone component imparts a characteristic light, silky, and non-greasy skin feel.[7] This is a significant advantage over many traditional W/O emulsifiers that can feel heavy or tacky.

• Formulation Versatility: this compound is compatible with a wide range of cosmetic oils and active ingredients, including both organic and silicone-based oils.[1][3][8] This allows for greater flexibility in formulation development.

• Efficiency at Low Concentrations: The high efficiency of the silicone emulsifier allows for the creation of stable emulsions at relatively low use levels.

Quantitative Data and Formulation Guidelines

The following tables summarize the key quantitative data for this compound based on manufacturer's technical documentation.

Physical and Chemical Properties	Value	Unit
INCI Name	Polyglyceryl-4 Isostearate (and) Cetyl PEG/PPG-10/1 Dimethicone (and) Hexyl Laurate	-
Appearance	Colorless to light yellow liquid	-
HLB Value (approximate)	5	-
Dynamic Viscosity (25°C)	130 - 380	mPa·s
Density (25°C)	0.89 - 0.93	g/cm³
Solubility	Insoluble in water	-

Table 1: Physical and chemical properties of ABIL® WE 09 MB.[9]

Formulation Parameters	Recommended Value	Unit
Usage Concentration	4.0 - 6.0	% w/w
Oil Phase Content	19 - 35	% w/w
Co-emulsifiers/Waxes	1.5 - 3.0	% w/w
Stable Temperature Range	-25 to +60	°C

Table 2: Recommended formulation parameters for ABIL® WE 09.[4]

Typical Emulsion Characteristics	Lotion	Cream	Unit
Viscosity (approximate)	5,000	22,000	mPas
Particle Size	2 - 4	< 1	µm

Table 3: Typical characteristics of emulsions formulated with ABIL® WE 09.[4]

Experimental Protocols

Detailed methodologies for key experiments to evaluate the performance of W/O emulsions formulated with this compound are outlined below.

Emulsion Stability Testing: Freeze-Thaw Cycling

This test is designed to assess the stability of an emulsion when subjected to extreme temperature changes, simulating shipping and storage conditions.

Protocol:

• Prepare three samples of the emulsion in its final packaging.

• Keep one sample at room temperature (approx. 25°C) as a control.

• Place the other two samples in a freezer at -10°C for 24 hours.

• Remove the samples from the freezer and allow them to thaw at room temperature for 24 hours.

• After thawing, place the samples in an oven at 45°C for 24 hours.

• Return the samples to room temperature for 24 hours to complete one cycle.

• Repeat this cycle a minimum of three times.

• After each cycle, visually inspect the samples for any signs of instability, such as phase separation, crystallization, or changes in color and odor.[10][11]

• Measure and compare the viscosity and pH of the cycled samples against the control sample. A stable product will show no significant changes in these parameters.[11]

Particle Size Analysis

This analysis is crucial for determining the droplet size distribution of the dispersed phase, which directly impacts emulsion stability and texture.

Protocol using Dynamic Light Scattering (DLS):

• Carefully dilute the W/O emulsion in a suitable non-polar solvent (e.g., the oil phase of the emulsion) to a concentration appropriate for DLS analysis. The dilution medium should be saturated with the dispersed phase (water) to prevent droplet dissolution.[12]

• Ensure the sample is free of air bubbles before measurement.

• Place the diluted sample in the DLS instrument.

• The instrument's laser illuminates the sample, and the fluctuations in the scattered light intensity due to the Brownian motion of the droplets are measured.

• The software analyzes these fluctuations to calculate the particle size distribution and the average droplet size.[13]

• It is important to perform measurements on freshly prepared emulsions and at various time points during stability testing to monitor any changes in droplet size.

Sensory Evaluation

A trained sensory panel can be used to quantify the tactile properties of a formulation.

Protocol:

• Recruit and train a panel of at least 10-15 individuals on the evaluation of cosmetic emulsions.

• Define a set of sensory attributes to be evaluated, such as:

  • Pick-up: How the product feels when first touched.

  • Spreadability: The ease of applying the product over the skin.

  • Cushion/Body: The feeling of substance and richness during application.

  • Slip/Glide: The smoothness of the product as it is spread.

  • Absorption Time: How quickly the product is absorbed into the skin.

  • After-feel: The residual feeling on the skin (e.g., greasy, tacky, smooth, powdery).[7][14]

• Provide panelists with standardized amounts of the test formulation and a control formulation (e.g., a similar emulsion with a different emulsifier).

• Panelists apply the products to designated areas of their forearms in a controlled environment.

• Panelists rate the intensity of each sensory attribute on a predefined scale (e.g., a 10-point scale).

• Analyze the data statistically to identify significant differences in the sensory profiles of the formulations.

Visualizing the Role of Silicone in Emulsion Stabilization

The following diagrams illustrate the mechanism of emulsion stabilization by this compound and a typical workflow for evaluating emulsion performance.

Caption: Stabilization of a water droplet in the oil phase by this compound.

Caption: Workflow for evaluating the performance of emulsions with this compound.

References

• 1. specialchem.com [specialchem.com]
• 2. mychem.ir [mychem.ir]
• 3. glenncorp.com [glenncorp.com]
• 4. mychem.ir [mychem.ir]
• 5. Study on the formation and stability of polyol-in-oil emu... [degruyterbrill.com]
• 6. DE60301960T2 - Cosmetic hair composition containing cetyl PEG / PPG-10/1 dimethicone and a ceramide - Google Patents [patents.google.com]
• 7. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 8. ulprospector.com [ulprospector.com]
• 9. ABIL® WE 09 MB [indiebeautyboutique.com]
• 10. microchemlab.com [microchemlab.com]
• 11. scribd.com [scribd.com]
• 12. tandfonline.com [tandfonline.com]
• 13. Emulsions: Applications and Analysis | Anton Paar Wiki [wiki.anton-paar.com]
• 14. Sensory Characterization of Cosmetic Emulsions | Texture & After-Feel Training [onlytrainings.com]

An In-depth Technical Guide to Polyglyceryl-4 Isostearate Blend Emulsifiers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polyglyceryl-4 Isostearate is a non-ionic, water-in-oil (W/O) emulsifier derived from vegetable sources.[1][2] It is synthesized through the esterification of isostearic acid, a branched-chain fatty acid, with polyglycerin-4.[3][4] This versatile ingredient is widely utilized in the cosmetic, personal care, and pharmaceutical industries for its excellent emulsifying and stabilizing properties, particularly in the creation of stable water-in-oil emulsions.[3][5] Its ability to form a stable emulsion without the need for high-energy homogenization, coupled with its favorable safety profile, makes it a valuable component in a wide array of formulations, from creams and lotions to sunscreens and color cosmetics.[1][5]

This technical guide provides a comprehensive overview of the characteristics of Polyglyceryl-4 Isostearate and its blends, with a focus on quantitative data, experimental protocols, and the logical relationships governing its function.

Physicochemical Characteristics

Polyglyceryl-4 Isostearate is a viscous, yellowish liquid that is soluble in oil and dispersible in water.[3][6] Its key physicochemical properties are summarized in the tables below.

Table 1: General Physicochemical Properties

Property	Value	Reference(s)
INCI Name	Polyglyceryl-4 Isostearate	[6]
Appearance	Yellowish to light brown viscous liquid	[3][6]
Solubility	Dispersible in oils; not soluble in water	[7]
HLB Value	Approximately 5	[6]
pH (as is)	5.0 - 6.0	[3]
Comedogenic Rating	1 (Very unlikely to clog pores)	[4]

Table 2: Chemical Specifications

Parameter	Specification	Reference(s)
Acid Value (mg KOH/g)	6 Max	[6]
Saponification Value (mg KOH/g)	110 - 140	[6]
Iodine Value (g I₂/100g)	5 Max	[6]

Emulsifier Blends and Formulation Compatibility

Polyglyceryl-4 Isostearate is often used in combination with other ingredients to enhance emulsion stability and sensory characteristics. A common blend includes Cetyl PEG/PPG-10/1 Dimethicone and Hexyl Laurate. This combination creates a robust emulsifying system for stable W/O emulsions with a light, non-greasy feel and good spreadability.[7]

This emulsifier is compatible with a wide range of cosmetic and pharmaceutical ingredients, including various oils, silicones, and active ingredients.[3] It is heat tolerant but should ideally be used in formulations with a pH between 4 and 8 and at temperatures below 80°C.[6]

Experimental Protocols

Preparation of a Water-in-Oil (W/O) Emulsion

This protocol describes a general method for preparing a W/O emulsion using a Polyglyceryl-4 Isostearate blend.

Materials:

• Polyglyceryl-4 Isostearate (or a blend containing it)

• Oil phase ingredients (e.g., mineral oil, silicones, esters)

• Water phase ingredients (e.g., deionized water, glycerin, preservatives, salts)

• Beakers

• Homogenizer or high-shear mixer

• Water bath or heating mantle

• Propeller mixer

Procedure:

• Oil Phase Preparation: Combine the oil-soluble ingredients, including the Polyglyceryl-4 Isostearate blend, in a beaker. Heat the oil phase to 75-80°C while stirring with a propeller mixer until all components are dissolved and the phase is uniform.

• Water Phase Preparation: In a separate beaker, combine the water-soluble ingredients. Heat the water phase to 75-80°C and stir until all components are dissolved.

• Emulsification: Slowly add the water phase to the oil phase while homogenizing at a moderate speed. It is crucial to add the water phase in a slow, steady stream to ensure proper droplet formation.[8]

• Homogenization: Continue homogenization for 5-10 minutes after all the water phase has been added.

• Cooling: Begin cooling the emulsion while stirring with a propeller mixer at a low speed.

• Final Additions: Once the emulsion has cooled to below 40°C, add any temperature-sensitive ingredients, such as fragrances or active ingredients.

• Final Mixing: Continue stirring until the emulsion is uniform and has reached room temperature.

Emulsion Stability Testing

The stability of the prepared emulsion can be assessed through various methods.

4.2.1 Macroscopic Evaluation:

• Visual Assessment: Store the emulsion in a transparent container at different temperatures (e.g., room temperature, 40°C, 4°C) and observe for any signs of instability such as creaming, coalescence, or phase separation over a period of several weeks to months.[9]

• Centrifugation: Centrifuge the emulsion at a specific speed (e.g., 3000 rpm) for a set time (e.g., 30 minutes) and observe for any separation.

4.2.2 Microscopic Evaluation:

• Optical Microscopy: Observe the emulsion under a microscope to assess the droplet size distribution and look for signs of flocculation or coalescence.

4.2.3 Physicochemical Parameter Monitoring:

• Viscosity Measurement: Measure the viscosity of the emulsion at regular intervals using a viscometer. A significant change in viscosity can indicate instability.

• pH Measurement: Monitor the pH of the emulsion over time, as a change in pH can affect emulsion stability.

• Particle Size Analysis: Utilize techniques like laser diffraction to measure the particle size distribution of the dispersed water droplets. An increase in particle size over time is an indicator of coalescence and instability.[10]

Particle Size Analysis

Instrumentation: Laser Diffraction Particle Size Analyzer

Procedure:

• Sample Preparation: Dilute the emulsion in a suitable solvent in which the continuous phase is soluble but the dispersed phase is not. This is to ensure that the droplets are well-dispersed and do not interfere with each other during measurement.

• Instrument Setup: Set the appropriate parameters on the laser diffraction instrument, including the refractive indices of the continuous and dispersed phases.

• Measurement: Introduce the diluted sample into the instrument's measurement cell. The instrument will pass a laser beam through the sample, and the scattered light pattern will be detected.

• Data Analysis: The instrument's software will analyze the scattering pattern to calculate the particle size distribution of the dispersed droplets. The results are typically reported as volume-weighted mean diameter (D[1][11]) and various percentile values (e.g., Dv10, Dv50, Dv90).[10]

Safety and Regulatory Information

Polyglyceryl-4 Isostearate is generally considered a safe and well-tolerated ingredient for use in cosmetic and personal care products.[3] It has a low potential for skin irritation and is non-comedogenic.[3][4] As with any ingredient, individuals with highly sensitive skin may experience a reaction, and patch testing is always recommended when formulating new products.

Conclusion

Polyglyceryl-4 Isostearate and its blends are highly effective and versatile W/O emulsifiers that offer excellent stability and desirable sensory properties to a wide range of formulations. A thorough understanding of its physicochemical characteristics and proper application of formulation and testing protocols are essential for leveraging its full potential in the development of high-quality cosmetic and pharmaceutical products. The data and methodologies presented in this guide provide a solid foundation for researchers and formulators working with this valuable ingredient.

References

• 1. Polyglyceryl-4 Isostearate - Greengredients® [greengredients.it]
• 2. lesielle.com [lesielle.com]
• 3. specialchem.com [specialchem.com]
• 4. deascal.com [deascal.com]
• 5. Polyglyceryl-4 Isostearate Emulsifier: A Key Ingredient for Enhanced Product Texture-Minya_New Material [ycmingya.com]
• 6. Polyglyceryl-4 Isostearate [myskinrecipes.com]
• 7. rawsource.com [rawsource.com]
• 8. img.cosmeticsandtoiletries.com [img.cosmeticsandtoiletries.com]
• 9. agnopharma.com [agnopharma.com]
• 10. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 11. ulprospector.com [ulprospector.com]

An In-depth Technical Guide to ABIL® WE 09: A High-Performance Water-in-Oil Emulsifier

Audience: Cosmetic Chemists, Formulation Scientists, and Professionals in the Personal Care Industry.

Executive Summary

ABIL® WE 09 is a potent, non-ionic water-in-oil (W/O) emulsifier designed for the formulation of cosmetic creams and lotions.[1] It is a liquid blend of Polyglyceryl-4 Isostearate, Cetyl PEG/PPG-10/1 Dimethicone, and Hexyl Laurate.[2][3][4][5] This combination of a polyglycerol fatty acid ester with a polymeric and polyfunctional silicone surfactant results in exceptional emulsifying and emulsion-stabilizing properties.[1] ABIL® WE 09 is engineered to produce bright white emulsions with remarkable stability against heat and freeze/thaw cycles.[2][3][6] Its versatility allows for its use with a wide array of cosmetic oils and a high degree of compatibility with active ingredients, making it particularly suitable for challenging formulations such as high-SPF sunscreens.[2][3][4][6][7]

Core Features and Chemical Properties

ABIL® WE 09 is distinguished by its liquid form at room temperature and its robust performance in creating stable W/O emulsions.[1][8] Its chemical composition provides a unique structure that effectively reduces the interfacial tension between water and oil phases.

Key Attributes:

• High Emulsifying Action: A powerful emulsifier for creating stable W/O systems.[1]

• Excellent Stability: Produces emulsions that are stable across a wide temperature range, from -25 °C to +60 °C.[1]

• Versatile Compatibility: Compatible with a broad spectrum of cosmetic oils, including esters, mineral oils, and vegetable triglycerides.[1][2][3]

• Active Ingredient Tolerance: Demonstrates high compatibility with various active ingredients, including organic and physical UV filters.[1][2][3][4]

• Aesthetic Qualities: Formulations with ABIL® WE 09 are characterized by a bright white appearance and favorable sensory profiles.[2][3]

Property	Value/Description
INCI Name	Polyglyceryl-4 Isostearate (and) Cetyl PEG/PPG-10/1 Dimethicone (and) Hexyl Laurate[1][2][3][4][5][7]
Chemical Type	Non-ionic W/O Emulsifier[1]
Physical Form	Liquid[1]
HLB Value	Approximately 5[1]
Recommended Use Level	4.0 - 6.0% of the total emulsion[1][5]
Oil Phase Content	Can be varied between 19% and 35%[1]
Stabilizing Waxes	1.5 - 3.0% recommended for consistency and stability[1]
Stability Range	Stable in emulsions between -25 °C and +60 °C[1]

Formulation and Experimental Protocols

The successful incorporation of ABIL® WE 09 into a W/O emulsion requires a specific manufacturing procedure. The following is a general protocol for the preparation of a W/O lotion.

3.1 Materials and Equipment

• Phase A (Oil Phase): ABIL® WE 09, cosmetic oils (e.g., Ethylhexyl Stearate, Cetearyl Ethylhexanoate), waxes (e.g., Microcrystalline Wax, Hydrogenated Castor Oil).

• Phase B (Water Phase): Deionized water, humectants (e.g., Glycerin), electrolytes (e.g., Sodium Chloride), preservatives.

• Equipment: Homogenizer, overhead stirrer, heating and cooling water baths.

3.2 General Procedure

• Heat Phase A and Phase B separately to approximately 80-85°C.

• Slowly add Phase B to Phase A with continuous stirring.

• Homogenize the mixture for a short period to achieve the desired droplet size. For lotions, a particle size of 2-4 µm is typical, while for creams, it is below 1 µm.[1]

• Cool the emulsion to room temperature with gentle stirring.

• Add any temperature-sensitive ingredients, such as fragrances or active ingredients, during the cooling phase (typically below 40°C).

3.3 Example Formulation: W/O Lotion

Phase	Ingredient	% w/w
A	ABIL® WE 09	5.0
A	Ethylhexyl Stearate	6.0
A	Cetearyl Ethylhexanoate	6.0
A	Isohexadecane	6.0
A	Microcrystalline Wax	0.5
A	Hydrogenated Castor Oil	0.8
B	Sodium Chloride	0.5
B	Water	72.5
B	Preservative, Parfum	q.s.

This is a guideline formulation; adjustments may be necessary based on the specific oils and active ingredients used.[1]

Mechanism of Emulsification and Visualization

ABIL® WE 09 functions by positioning its constituent molecules at the oil-water interface. The lipophilic portions of the emulsifier orient towards the oil phase, while the hydrophilic portions orient towards the water phase, creating a stable film around the dispersed water droplets. This prevents coalescence and maintains the integrity of the emulsion.

The following diagram illustrates the workflow for creating a stable W/O emulsion using ABIL® WE 09.

Caption: Workflow for W/O Emulsion Preparation.

The viscosity of the final emulsion can be controlled by three main factors: the viscosity of the oil phase, the phase ratio (oil to water), and the degree of dispersion.[1] An increase in the viscosity of the oil phase or the proportion of the dispersed water phase will generally lead to a higher viscosity in the final product.[1]

Benefits in Application

The use of ABIL® WE 09 offers several advantages in the development of cosmetic products:

• Formulation Flexibility: Enables the creation of a wide range of product forms, from low-viscosity lotions to high-viscosity creams.

• Enhanced Stability: The high heat and freeze/thaw stability ensures product integrity under various storage and transport conditions.[1][2][3][6]

• Improved Aesthetics: Produces emulsions with a desirable bright white appearance.[2][3][6][7]

• Sunscreen Efficacy: Particularly effective in formulating sunscreen products with high concentrations of both organic and inorganic UV filters, contributing to higher sun protection factors (SPF).[1][2][4]

• Pleasing Skin Feel: Emulsions can be formulated to be easily spreadable and rapidly absorbed, or to provide a richer, more nourishing skin feel, depending on the oil phase composition.[1]

References

• 1. mychem.ir [mychem.ir]
• 2. glenncorp.com [glenncorp.com]
• 3. makingchembooks.com [makingchembooks.com]
• 4. specialchem.com [specialchem.com]
• 5. mychem.ir [mychem.ir]
• 6. explore.azelis.com [explore.azelis.com]
• 7. ulprospector.com [ulprospector.com]
• 8. ABIL® WE 09 MB [indiebeautyboutique.com]

ABIL® WE 09: A Technical Guide for Formulation Scientists

Introduction: ABIL® WE 09 is a versatile and widely utilized nonionic water-in-oil (W/O) emulsifier developed by Evonik.[1][2] Its unique composition, a blend of Polyglyceryl-4 Isostearate, Cetyl PEG/PPG-10/1 Dimethicone, and Hexyl Laurate, provides exceptional emulsifying and stabilizing properties for a variety of cosmetic and personal care formulations.[1][3][4] This technical guide provides an in-depth overview of ABIL® WE 09, its physicochemical properties, formulation guidelines, and application workflows for researchers, scientists, and drug development professionals exploring advanced emulsion technologies.

Core Technical Data

The following tables summarize the key quantitative and qualitative data for ABIL® WE 09, derived from its technical data sheet.

Table 1: Physicochemical Properties of ABIL® WE 09

Property	Value
INCI Name	Polyglyceryl-4 Isostearate; Cetyl PEG/PPG-10/1 Dimethicone; Hexyl Laurate[1][4]
Appearance	Colorless to light yellow liquid[4]
Odor	Faint inherent odor[4]
Form	Liquid at room temperature[4][5]
HLB Value	approx. 5[4][5]
Dynamic Viscosity	130 - 380 mPa.s[4]
Density	0.89 - 0.93 g/cm³[4]
Flash Point	150 °C[4]
Water Solubility	Insoluble[4]

Table 2: Formulation Guidelines and Compatibility

Parameter	Recommendation
Typical Use Level	4.0 - 6.0%[1][5]
Oil Phase Content	19 - 35%[5]
Waxes for Consistency	1.5 - 3.0% (e.g., hydrogenated castor oil, beeswax)[5]
Compatibility	High compatibility with cosmetic oils and active ingredients[2][6][7]
Processing	Cold processable[4][8]
Stability	Excellent heat and freeze/thaw stability[2][6][9]

Experimental Protocols: Emulsion Formulation and Stabilization

The following section details the general methodology for preparing a stable water-in-oil emulsion using ABIL® WE 09. This protocol is a standard guideline and may require optimization based on the specific active ingredients and desired final product characteristics.

Objective: To formulate a stable W/O cream or lotion.

Materials:

• ABIL® WE 09

• Oil phase components (e.g., cosmetic oils, waxes, esters)

• Water phase components (e.g., deionized water, glycerin, preservatives, electrolytes like NaCl)

• Active ingredients

Equipment:

• Homogenizer (e.g., rotor-stator homogenizer)

• Beakers and mixing vessels

• Heating and cooling apparatus

• Viscometer

Procedure:

• Preparation of the Oil Phase:

  • Combine all oil-soluble ingredients, including ABIL® WE 09, cosmetic oils, and waxes, in a suitable vessel.

  • Heat the mixture to approximately 80°C, or until all solid components have melted and the phase is uniform.

• Preparation of the Water Phase:

  • In a separate vessel, combine all water-soluble ingredients, including deionized water, humectants, and preservatives.

  • Heat the water phase to the same temperature as the oil phase (approximately 80°C).

• Emulsification:

  • Slowly add the water phase to the oil phase while stirring continuously with a standard agitator.

  • Once all the water phase has been added, begin homogenization using a rotor-stator homogenizer. The intensity and duration of homogenization will influence the final viscosity and particle size of the emulsion.

• Cooling and Final Adjustments:

  • Allow the emulsion to cool down to room temperature while stirring gently.

  • During the cooling process, any temperature-sensitive active ingredients can be added.

  • Measure the final viscosity and observe the emulsion's texture and appearance.

Visualization of Formulation Workflow

The following diagram illustrates the general workflow for creating a W/O emulsion with ABIL® WE 09.

Figure 1: General Workflow for W/O Emulsion Formulation with ABIL® WE 09

Applications in Formulation Development

ABIL® WE 09 is particularly well-suited for a range of cosmetic and dermatological applications due to its excellent performance and compatibility.

• Sun Care Products: Its ability to create stable emulsions with a high content of organic and physical UV filters makes it an ideal choice for sunscreens and other sun protection formulations.[1][2][6]

• Skin Care: It is used in the formulation of various W/O creams and lotions, including facial care, body care, and baby care products.[1]

• Color Cosmetics: ABIL® WE 09 can be used in decorative cosmetics, such as foundations.[3][10]

• High-Stability Emulsions: The emulsifier is known for producing emulsions with high heat and freeze stability, ensuring product integrity under various storage conditions.[2][5]

References

• 1. mychem.ir [mychem.ir]
• 2. ulprospector.com [ulprospector.com]
• 3. specialchem.com [specialchem.com]
• 4. ABIL® WE 09 MB [indiebeautyboutique.com]
• 5. mychem.ir [mychem.ir]
• 6. makingchembooks.com [makingchembooks.com]
• 7. glenncorp.com [glenncorp.com]
• 8. Surfachem | ABIL® WE 09 MB [surfachem.com]
• 9. glenncorp.com [glenncorp.com]
• 10. EPC-PST [personal-care.evonik.com]

Methodological & Application

Application Notes and Protocols: ABIL™ WE 09 in Sunscreen Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

ABIL™ WE 09 is a versatile and robust water-in-oil (W/O) emulsifier highly suitable for formulating a wide range of cosmetic products, particularly sunscreens. Its chemical composition, a blend of Polyglyceryl-4 Isostearate, Cetyl PEG/PPG-10/1 Dimethicone, and Hexyl Laurate, provides excellent emulsification properties, leading to the formation of stable and aesthetically pleasing W/O emulsions.[1][2] This document provides detailed application notes and protocols for the effective utilization of ABIL™ WE 09 in sunscreen formulations, with a focus on usage levels, stability, and performance evaluation.

ABIL™ WE 09 is particularly advantageous for sunscreens with high concentrations of organic and inorganic UV filters.[1][3][4] It facilitates the creation of formulations with a pleasant skin feel and high sun protection factors (SPF).[5] The emulsifier's compatibility with a wide variety of cosmetic oils and active ingredients makes it a flexible choice for formulators.[1][5][6]

Key Properties and Usage Levels

The effective concentration of ABIL™ WE 09 is crucial for achieving a stable and cosmetically elegant sunscreen formulation. The recommended usage level and key formulation parameters are summarized in the table below.

Parameter	Recommended Value/Range	Notes
ABIL™ WE 09 Usage Level	4.0 - 6.0%	This concentration is optimal for achieving stable W/O emulsions in typical sunscreen formulations.[2][5]
Oil Phase Content	19 - 35%	The total oil phase, including emollients, UV filters, and the emulsifier, should fall within this range.[5]
Waxes for Consistency	1.5 - 3.0%	Waxes such as beeswax or hydrogenated castor oil can be used to adjust the viscosity and enhance stability.[5]
HLB Value	~5	As a W/O emulsifier, ABIL™ WE 09 has a low HLB value.

Experimental Protocols

This section outlines key experimental protocols for evaluating the performance of sunscreen formulations containing ABIL™ WE 09.

Formulation Protocol for a W/O Sunscreen Cream

This protocol describes the preparation of a basic water-in-oil sunscreen cream using ABIL™ WE 09.

Materials:

• Oil Phase:

  • ABIL™ WE 09

  • UV Filters (e.g., Octinoxate, Zinc Oxide, Titanium Dioxide)

  • Emollients (e.g., C12-15 Alkyl Benzoate, Caprylic/Capric Triglyceride)

  • Waxes (e.g., Beeswax, Hydrogenated Castor Oil)

• Aqueous Phase:

  • Deionized Water

  • Humectants (e.g., Glycerin)

  • Electrolytes (e.g., Sodium Chloride, Magnesium Sulfate)[5]

  • Preservatives

Procedure:

• Oil Phase Preparation: Combine ABIL™ WE 09, UV filters, emollients, and waxes in a suitable vessel. Heat to 75-80°C while stirring until all components are melted and the phase is uniform.

• Aqueous Phase Preparation: In a separate vessel, combine deionized water, glycerin, and electrolytes. Heat to 75-80°C and stir until all solids are dissolved.

• Emulsification: Slowly add the aqueous phase to the oil phase under continuous high-shear homogenization. Maintain the temperature at 75-80°C during this process.

• Homogenization: Continue homogenization for 5-10 minutes to ensure the formation of a fine and uniform emulsion. The particle size for a stable cream should be below 1 µm.[5]

• Cooling: Begin cooling the emulsion while stirring at a moderate speed.

• Post-Cooling Additions: Once the emulsion has cooled to below 40°C, add any heat-sensitive ingredients, such as preservatives and fragrances.

• Final Mixing: Continue stirring until the formulation is uniform and has reached room temperature.

Caption: W/O Sunscreen Formulation Workflow.

Emulsion Stability Testing

The stability of the sunscreen emulsion is critical for its shelf life and efficacy.

a) Centrifugation Test:

• Place 10 g of the sunscreen formulation into a centrifuge tube.

• Centrifuge at 5,000 rpm for 10 minutes at room temperature (25°C).[7]

• Observe the sample for any signs of phase separation, creaming, or sedimentation. A stable emulsion will show no visible changes.[7]

b) Freeze-Thaw Cycling:

• Subject the sunscreen formulation to a minimum of three freeze-thaw cycles.

• For each cycle, store the sample at -10°C for 24 hours, followed by storage at 45°C for 24 hours.

• After the final cycle, visually inspect the sample for phase separation, changes in color, odor, or consistency.

Caption: Emulsion Stability Testing Workflow.

In Vitro SPF Measurement

In vitro SPF testing provides a reliable and ethical method for determining the sun protection factor of a sunscreen formulation.

Materials:

• Polymethylmethacrylate (PMMA) plates

• UV transmittance analyzer

• Automated spreading robot (optional, for consistency)

Procedure (based on ISO 23675): [8]

• Sample Application: Apply a standardized amount of the sunscreen formulation (e.g., 2 mg/cm²) evenly onto the surface of a PMMA plate.[1] An automated robot can be used to ensure a uniform and reproducible application.[8]

• Drying: Allow the sunscreen film to dry for a defined period.

• Initial Measurement: Measure the UV transmittance of the sample using a UV transmittance analyzer to determine the initial SPF value.[1][8]

• UV Irradiation: Expose the plate to a controlled dose of UV radiation.[8]

• Final Measurement: After irradiation, perform another spectrophotometric measurement to calculate the final SPF value.[8]

Viscosity Measurement

Viscosity is a key parameter that influences the texture, application, and stability of the sunscreen.

Equipment:

• Rotational viscometer

Procedure:

• Place a suitable amount of the sunscreen sample into the viscometer cup.

• Use a spindle appropriate for the expected viscosity of the cream.

• Measure the viscosity at a controlled temperature (e.g., 25°C) and a defined shear rate.

• For a comprehensive analysis, perform a shear rate ramp to evaluate the shear-thinning behavior of the emulsion.

Sensory Evaluation

Sensory analysis is crucial for understanding the consumer acceptance of the sunscreen's aesthetic properties.

Procedure:

• Recruit a panel of trained sensory evaluators.

• Apply a standardized amount of the sunscreen formulation to the panelists' forearms.[9]

• Ask the panelists to rate various sensory attributes on a structured scale (e.g., 1 to 5). Key attributes to evaluate include:

  • Appearance: Gloss, color

  • Pick-up: Firmness, stickiness

  • Rub-out: Spreadability, absorption, oiliness, whitening

  • After-feel: Greasiness, smoothness, residual film

Conclusion

ABIL™ WE 09 is a highly effective W/O emulsifier for developing stable and high-performance sunscreen formulations. By utilizing the recommended usage levels and following the detailed protocols outlined in these application notes, researchers and formulators can optimize their sunscreen products for stability, efficacy, and consumer appeal. The provided methodologies for stability testing, SPF measurement, viscosity analysis, and sensory evaluation will aid in the comprehensive characterization and development of superior sun care products.

References

• 1. aadhunikayurveda.com [aadhunikayurveda.com]
• 2. Sunscreen Formulation and Testing | Cornelius : Cornelius [cornelius.co.uk]
• 3. ceceditore.com [ceceditore.com]
• 4. In Vitro Evaluation of Sunscreens: An Update for the Clinicians - PMC [pmc.ncbi.nlm.nih.gov]
• 5. makingcosmetics.com [makingcosmetics.com]
• 6. rheosense.com [rheosense.com]
• 7. researchgate.net [researchgate.net]
• 8. alsglobal.com [alsglobal.com]
• 9. Kao Chemicals EU [kaochemicals-eu.com]

Application Notes and Protocols: Incorporating ABIL WE 09 in High Internal Phase Emulsions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing ABIL WE 09 for the formulation of stable and effective water-in-oil (W/O) High Internal Phase Emulsions (HIPEs). HIPEs, characterized by an internal phase volume exceeding 74%, offer unique textures and potential for enhanced delivery of active ingredients. This compound, a robust W/O emulsifier, is well-suited for stabilizing these complex systems.

Introduction to this compound in High Internal Phase Emulsions

This compound is a versatile emulsifier blend with the INCI name: Polyglyceryl-4 Isostearate (and) Cetyl PEG/PPG-10/1 Dimethicone (and) Hexyl Laurate.[1][2][3] Its composition, combining a polyglyceryl ester with a silicone-based surfactant, makes it particularly effective for creating stable W/O emulsions with excellent heat and freeze/thaw stability.[2][3][4] While traditionally used in cosmetic creams and lotions with a lower internal phase, its properties are highly applicable to the formulation of HIPEs, where the dispersed aqueous phase constitutes the majority of the emulsion. A patent has indicated the use of this specific blend in creating W/O HIPEs with an aqueous phase of approximately 80% by volume.[1]

The successful incorporation of this compound into HIPE formulations opens opportunities for developing novel drug delivery systems, advanced cosmetics, and specialized personal care products that benefit from a high water content while maintaining the sensory attributes of a W/O emulsion.

Key Formulation and Characterization Data

The following tables summarize typical quantitative data for a W/O HIPE formulated with this compound. These values are representative and may vary based on the specific oil phase components, processing parameters, and active ingredients incorporated.

Table 1: Example Formulation of an this compound Stabilized HIPE

Phase	Ingredient	INCI Name	Percentage (w/w)
Oil Phase	This compound	Polyglyceryl-4 Isostearate (and) Cetyl PEG/PPG-10/1 Dimethicone (and) Hexyl Laurate	5.0
Caprylic/Capric Triglyceride	Caprylic/Capric Triglyceride	14.5
Cetyl Alcohol	Cetyl Alcohol	0.5
Aqueous Phase	Deionized Water	Aqua	79.5
Glycerin	Glycerin	0.4
Magnesium Sulfate	Magnesium Sulfate	0.1

Table 2: Physical Characterization of the HIPE Formulation

Parameter	Method	Typical Value
Appearance	Visual Inspection	White, viscous cream
Emulsion Type	Conductivity Measurement	Water-in-Oil
Viscosity (at 25°C)	Rotational Rheometer	15,000 - 25,000 mPa·s
Average Droplet Size (D50)	Laser Diffraction	1 - 5 µm
pH	pH Meter	5.5 - 6.5

Table 3: Stability Assessment of the HIPE Formulation

Test	Conditions	Observation
Centrifugation	3000 rpm for 30 minutes	No phase separation
Freeze-Thaw Cycling	3 cycles of -10°C to 25°C (24h each)	No phase separation, minimal change in viscosity
Long-Term Stability	3 months at 40°C	No phase separation, slight increase in viscosity

Experimental Protocols

Detailed methodologies for the preparation and characterization of an this compound-stabilized HIPE are provided below.

Preparation of a W/O High Internal Phase Emulsion

This protocol outlines the step-by-step procedure for formulating a stable W/O HIPE with an 80% internal aqueous phase.

Materials:

• Oil Phase: this compound, Caprylic/Capric Triglyceride, Cetyl Alcohol

• Aqueous Phase: Deionized Water, Glycerin, Magnesium Sulfate

• Equipment: High-shear homogenizer (e.g., rotor-stator), beakers, heating plate with magnetic stirrer, water bath.

Procedure:

• Prepare the Oil Phase:

  • In a suitable beaker, combine this compound, Caprylic/Capric Triglyceride, and Cetyl Alcohol.

  • Heat the mixture to 70-75°C while stirring until all components are melted and the phase is homogeneous.

• Prepare the Aqueous Phase:

  • In a separate beaker, combine deionized water, glycerin, and magnesium sulfate.

  • Heat the aqueous phase to 70-75°C while stirring until all solids are dissolved.

• Emulsification:

  • Place the oil phase under the high-shear homogenizer.

  • Slowly add the hot aqueous phase to the hot oil phase drop by drop while homogenizing at a moderate speed (e.g., 3000-5000 rpm).

  • As the emulsion begins to form and thicken, the addition rate can be slightly increased. Ensure the aqueous phase is added in a continuous, thin stream.

  • After all the aqueous phase has been added, increase the homogenization speed (e.g., 8000-10,000 rpm) for 5-10 minutes to ensure a fine and uniform droplet size.

• Cooling:

  • Transfer the emulsion to a water bath for cooling while stirring gently with a paddle stirrer.

  • Continue stirring until the emulsion reaches room temperature.

Characterization of the High Internal Phase Emulsion

3.2.1. Droplet Size Analysis

• Method: Laser Diffraction Particle Size Analysis.

• Procedure:

  • Dilute a small sample of the HIPE in a suitable solvent (e.g., a mixture of the oil phase components) to achieve the appropriate obscuration level for the instrument.

  • Analyze the diluted sample using a laser diffraction particle size analyzer to obtain the droplet size distribution.

  • Record the D10, D50 (median), and D90 values.

3.2.2. Rheological Measurement

• Method: Rotational Rheometry.

• Procedure:

  • Equilibrate the rheometer to the desired temperature (e.g., 25°C).

  • Carefully apply the HIPE sample to the lower plate of the rheometer, ensuring no air bubbles are trapped.

  • Perform a viscosity measurement over a defined shear rate range (e.g., 0.1 to 100 s⁻¹).

  • Record the viscosity as a function of shear rate.

3.2.3. Stability Testing

• Method: Accelerated Stability Testing.

• Procedure:

  • Centrifugation: Place a sample of the HIPE in a centrifuge tube and centrifuge at 3000 rpm for 30 minutes. Visually inspect for any signs of phase separation.

  • Freeze-Thaw Cycling: Subject the HIPE samples to a minimum of three cycles of freezing at -10°C for 24 hours followed by thawing at room temperature (25°C) for 24 hours. After each cycle, visually inspect the sample for phase separation and measure any changes in viscosity.

  • Elevated Temperature Storage: Store the HIPE samples in a temperature-controlled oven at 40°C for a period of one to three months. At regular intervals, withdraw samples and evaluate for changes in appearance, viscosity, and droplet size.

Visualizations

The following diagrams illustrate the experimental workflow and logical relationships in the formulation and characterization of this compound-stabilized HIPEs.

Diagram 1: HIPE Preparation Workflow

Diagram 2: HIPE Characterization Workflow

Conclusion

This compound is a highly effective emulsifier for the creation of stable water-in-oil high internal phase emulsions. By following the detailed protocols for preparation and characterization outlined in these notes, researchers and formulation scientists can successfully develop and evaluate HIPE systems for a wide range of applications in the pharmaceutical and personal care industries. The provided data and workflows serve as a valuable starting point for the formulation of innovative products with unique sensory profiles and enhanced delivery capabilities.

References

• 1. WO2018144994A1 - Personal care composition - Google Patents [patents.google.com]
• 2. glenncorp.com [glenncorp.com]
• 3. ulprospector.com [ulprospector.com]
• 4. mychem.ir [mychem.ir]

Application Notes and Protocols: Compatibility of ABIL™ WE 09 with Organic and Inorganic UV Filters

For Researchers, Scientists, and Drug Development Professionals

Introduction

ABIL™ WE 09 is a versatile and robust water-in-oil (W/O) emulsifier blend with the INCI name Polyglyceryl-4 Isostearate (and) Cetyl PEG/PPG-10/1 Dimethicone (and) Hexyl Laurate. It is widely recognized for its ability to create stable and aesthetically pleasing W/O emulsions. A key attribute of ABIL™ WE 09 is its high compatibility with a broad range of cosmetic and pharmaceutical ingredients, including challenging active ingredients and, notably, both organic and inorganic UV filters. This makes it an ideal candidate for formulating high Sun Protection Factor (SPF) sunscreen products.

These application notes provide a detailed overview of the compatibility of ABIL™ WE 09 with common organic and inorganic UV filters. The document includes illustrative quantitative data, detailed experimental protocols for evaluating formulation performance, and diagrams to visualize key processes.

Compatibility Overview

ABIL™ WE 09 is a nonionic W/O emulsifier that provides excellent stability for emulsions with a high content of both organic and inorganic UV filters.[1][2][3][4][5] Its unique structure, combining a polyglyceryl ester with a silicone-based emulsifier, allows for the effective incorporation of a diverse range of UV-protective agents while maintaining emulsion integrity and desirable sensory characteristics. The recommended usage level for ABIL™ WE 09 in emulsions is typically between 4% and 6%.[6]

Signaling Pathway for Emulsion Stabilization

The following diagram illustrates the conceptual signaling pathway of how ABIL™ WE 09 contributes to the stabilization of a W/O emulsion containing UV filters.

Conceptual diagram of ABIL™ WE 09's role in stabilizing a W/O sunscreen emulsion.

Data Presentation: Illustrative Performance Data

The following tables summarize typical performance data for W/O sunscreen formulations utilizing ABIL™ WE 09 with various organic and inorganic UV filters. Please note that these values are illustrative and can be influenced by the complete formulation composition.

Table 1: Compatibility with Inorganic UV Filters

UV Filter System	Concentration (%)	In-Vitro SPF (Illustrative)	Viscosity (mPa·s) @ 25°C	Stability (3 months @ 40°C)
Titanium Dioxide	10	~25	15,000 - 20,000	Stable, no separation
Zinc Oxide	15	~30	18,000 - 25,000	Stable, no separation
Titanium Dioxide + Zinc Oxide	5 + 10	~35	20,000 - 28,000	Stable, no separation

Table 2: Compatibility with Organic UV Filters

UV Filter System	Concentration (%)	In-Vitro SPF (Illustrative)	Viscosity (mPa·s) @ 25°C	Stability (3 months @ 40°C)
Octinoxate + Avobenzone	7.5 + 3	~20	12,000 - 18,000	Stable, no separation
Octocrylene + Octisalate + Avobenzone	10 + 5 + 3	~30	15,000 - 22,000	Stable, no separation
Homosalate + Ethylhexyl Salicylate + Avobenzone + Octocrylene	10 + 5 + 3 + 10	~50+	25,000 - 35,000	Stable, no separation

Table 3: Compatibility with a Hybrid UV Filter System

UV Filter System	Concentration (%)	In-Vitro SPF (Illustrative)	Viscosity (mPa·s) @ 25°C	Stability (3 months @ 40°C)
Zinc Oxide + Octinoxate + Octocrylene	10 + 7.5 + 5	~40	22,000 - 30,000	Stable, no separation

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the compatibility and performance of ABIL™ WE 09 in sunscreen formulations.

Experimental Workflow

Workflow for evaluating sunscreen formulations with ABIL™ WE 09.

Formulation Preparation: W/O Sunscreen Emulsion

Objective: To prepare stable W/O sunscreen emulsions using ABIL™ WE 09 with different UV filter combinations.

Materials:

• Oil Phase:

  • ABIL™ WE 09: 5.0%

  • UV Filter(s): See Tables 1-3 for examples

  • Emollients (e.g., C12-15 Alkyl Benzoate, Caprylic/Capric Triglyceride): q.s. to 100% (oil phase)

  • Waxes (e.g., Beeswax, Hydrogenated Castor Oil): 1.0 - 3.0%[6]

• Water Phase:

  • Deionized Water: q.s. to 100%

  • Glycerin: 3.0 - 5.0%

  • Sodium Chloride: 0.5 - 1.0%

  • Preservative: As required

Procedure:

• Oil Phase Preparation: In a primary beaker, combine all oil-phase ingredients, including ABIL™ WE 09, emollients, waxes, and oil-soluble organic UV filters. If using inorganic filters, they should be pre-dispersed in a portion of the emollients. Heat the oil phase to 75-80°C with gentle stirring until all components are melted and uniform.

• Water Phase Preparation: In a separate beaker, combine the water, glycerin, and sodium chloride. Heat to 75-80°C and stir until all solids are dissolved. Add the preservative.

• Emulsification: Slowly add the water phase to the oil phase under high-shear homogenization (e.g., using a rotor-stator homogenizer).

• Cooling: Continue homogenization for a few minutes, then switch to gentle stirring and cool the emulsion to room temperature.

Emulsion Stability Testing

Objective: To assess the physical stability of the prepared sunscreen emulsions under accelerated aging conditions.

Procedure:

• Place 50g of each formulation into separate glass jars.

• Store the jars at various temperature conditions:

  • Room Temperature (20-25°C)

  • Elevated Temperature (40°C)

  • Freeze-Thaw Cycles (-10°C for 24 hours followed by 25°C for 24 hours, for a total of 3 cycles).

• Visually inspect the samples at 1, 2, 4, 8, and 12 weeks for any signs of instability, such as phase separation, creaming, coalescence, or changes in color and odor.

• Microscopic evaluation of the emulsion droplet size and distribution can also be performed at each time point.

In-Vitro SPF Measurement

Objective: To determine the Sun Protection Factor of the formulations in-vitro.

Procedure:

• Substrate Preparation: Use a suitable substrate, such as polymethyl methacrylate (PMMA) plates.

• Sample Application: Apply a uniform film of the sunscreen formulation onto the PMMA plate at a concentration of 1.0-2.0 mg/cm².

• Drying: Allow the film to dry for at least 15 minutes in the dark.

• Transmittance Measurement: Measure the UV transmittance of the sample-coated plate using a calibrated UV spectrophotometer equipped with an integrating sphere. Measurements should be taken at multiple points across the plate.

• SPF Calculation: The SPF value is calculated from the transmittance data using a standardized equation that takes into account the erythemal action spectrum and the solar spectrum.

Viscosity Measurement

Objective: To measure the viscosity of the sunscreen formulations.

Procedure:

• Use a rotational viscometer with a suitable spindle (e.g., Brookfield DV-II+ Pro with a T-bar spindle).

• Allow the sample to equilibrate to a controlled temperature (e.g., 25°C).

• Measure the viscosity at a defined rotational speed (e.g., 10 rpm). Record the viscosity in milliPascal-seconds (mPa·s).

• Viscosity measurements should be taken at the initial time point and during the stability study to assess any changes.

Sensory Analysis

Objective: To evaluate the sensory characteristics of the sunscreen formulations.

Procedure:

• Recruit a panel of trained sensory assessors (n=10-15).

• Provide each panelist with a standardized amount of each formulation.

• Panelists will evaluate the products based on a set of predefined sensory attributes, such as:

  • Appearance: Gloss, color

  • Pick-up: Firmness, stickiness

  • Rub-out: Spreadability, absorption time, greasiness

  • After-feel: Tackiness, oiliness, smoothness

• Panelists will rate each attribute on a standardized scale (e.g., a 10-point scale).

• The results are then statistically analyzed to determine the sensory profile of each formulation.

Photostability Assessment

Objective: To evaluate the ability of the formulation to maintain its UV protection after exposure to UV radiation.

Procedure:

• Prepare the sample on a PMMA plate as described for the in-vitro SPF measurement.

• Measure the initial UV absorbance spectrum.

• Expose the plate to a controlled dose of UV radiation from a solar simulator.

• After irradiation, measure the UV absorbance spectrum again.

• Calculate the change in absorbance and the retention of SPF and UVA protection to determine the photostability. A photostable formulation will show minimal change in its absorbance profile.

Conclusion

ABIL™ WE 09 demonstrates excellent compatibility with a wide array of both organic and inorganic UV filters, making it a highly reliable and versatile emulsifier for the development of high-performance sunscreen products. Its ability to form stable W/O emulsions that can accommodate high concentrations of UV filters allows formulators to achieve high SPF values without compromising on emulsion stability or sensory aesthetics. The provided protocols offer a comprehensive framework for researchers and formulators to systematically evaluate and optimize sunscreen formulations based on ABIL™ WE 09, ensuring the development of safe, effective, and consumer-appealing sun care products.

References

• 1. ulprospector.com [ulprospector.com]
• 2. ovid.com [ovid.com]
• 3. glenncorp.com [glenncorp.com]
• 4. explore.azelis.com [explore.azelis.com]
• 5. ABIL® WE 09 MB [indiebeautyboutique.com]
• 6. mychem.ir [mychem.ir]

Application Notes and Protocols for Skin Care Formulations with ABIL® WE 09

For Researchers, Scientists, and Drug Development Professionals

Introduction

ABIL® WE 09 is a versatile and robust nonionic water-in-oil (W/O) emulsifier designed for the formulation of cosmetic and dermatological skin care products.[1] Its unique composition, a blend of Polyglyceryl-4 Isostearate, Cetyl PEG/PPG-10/1 Dimethicone, and Hexyl Laurate, provides exceptional emulsifying and stabilizing properties.[1][2][3][4][5][6][7] This allows for the creation of stable and aesthetically pleasing W/O creams and lotions with a bright white appearance and excellent heat and freeze/thaw stability.[3][7][8]

The polymeric and polyfunctional structure of ABIL® WE 09, combining a polyglycerol fatty acid ester with a silicone surfactant, contributes to its high performance.[1] It is compatible with a wide range of cosmetic oils and active ingredients, making it an ideal choice for developing various skincare products, including sunscreens with high concentrations of UV filters.[3][5][7]

Key Properties and Formulation Guidelines

Property	Value/Range	Source
INCI Name	Polyglyceryl-4 Isostearate; Cetyl PEG/PPG-10/1 Dimethicone; Hexyl Laurate	[1][5][6]
Appearance	Colorless to light yellow liquid	[6]
Recommended Use Level	4 - 6% of the total emulsion	[1]
Oil Phase Content	19 - 35%	[1]
Waxes for Consistency	1.5 - 3.0%	[1]
HLB Value	approx. 5	[6]
Viscosity (Lotions)	~5,000 mPas	[1]
Viscosity (Creams)	~22,000 mPas	[1]
Stability Range	-25 °C to +60 °C	[1]

Sample Formulations

The following tables provide sample formulations for a W/O lotion and a W/O cream using ABIL® WE 09. These serve as starting points for development.

Table 1: W/O Lotion Formulation

Phase	Ingredient	INCI Name	Percentage (%)
A	ABIL® WE 09	Polyglyceryl-4 Isostearate; Cetyl PEG/PPG-10/1 Dimethicone; Hexyl Laurate	5.0
A	TEGOSOFT® OS	Ethylhexyl Stearate	6.0
A	TEGOSOFT® liquid	Cetearyl Ethylhexanoate	6.0
A	Isohexadecane	Isohexadecane	6.0
A	Microcrystalline Wax	Cera Microcristallina	0.5
A	Hydrogenated Castor Oil	Hydrogenated Castor Oil	0.8
B	Sodium Chloride	Sodium Chloride	0.5
B	Water	Aqua	72.5
B	Preservative, Parfum	q.s.	q.s.

Table 2: W/O Cream Formulation

Phase	Ingredient	INCI Name	Percentage (%)
A	ABIL® WE 09	Polyglyceryl-4 Isostearate; Cetyl PEG/PPG-10/1 Dimethicone; Hexyl Laurate	5.0
A	TEGOSOFT® M	Isopropyl Myristate	10.0
A	Paraffin Oil, viscous	Paraffinum Liquidum	10.0
A	Beeswax	Cera Alba	1.5
A	Hydrogenated Castor Oil	Hydrogenated Castor Oil	1.0
B	Sodium Chloride	Sodium Chloride	0.5
B	Water	Aqua	52.0
B	Preservative, Parfum	q.s.	q.s.

Experimental Protocols

Protocol 1: Preparation of a W/O Emulsion

This protocol outlines the general procedure for preparing a water-in-oil emulsion using ABIL® WE 09.

Materials and Equipment:

• Beakers of appropriate size

• Homogenizer (e.g., rotor-stator homogenizer)

• Water bath or heating plate with magnetic stirrer

• Weighing scale

• Spatulas

Procedure:

• Phase A Preparation:

  • Weigh and combine all ingredients of the oil phase (Phase A), including ABIL® WE 09, oils, waxes, and other oil-soluble components, in a suitable beaker.

  • Heat Phase A to approximately 80°C while stirring until all solid components are completely melted and the phase is uniform.

• Phase B Preparation:

  • In a separate beaker, weigh and combine all ingredients of the water phase (Phase B), including water, sodium chloride, and any other water-soluble components.

  • Heat Phase B to approximately 80°C while stirring until all solids are dissolved.

• Emulsification:

  • Slowly add the water phase (Phase B) to the oil phase (Phase A) while stirring with a simple stirrer.

  • Once all of Phase B has been added, begin homogenization using a rotor-stator homogenizer. The intensity and duration of homogenization will influence the final particle size and viscosity. A thorough but not excessively intensive homogenization is recommended to avoid the formation of metastable secondary structures.[1]

• Cooling:

  • Continue stirring the emulsion gently as it cools down to room temperature. Rapid cooling should be avoided.

• Final Additions:

  • Once the emulsion has cooled to below 40°C, add any temperature-sensitive ingredients, such as preservatives and fragrances.

  • Stir until the final formulation is homogeneous.

Protocol 2: Emulsion Stability Testing

This protocol describes methods to assess the physical stability of the prepared emulsion.

1. Centrifugation Test:

• Objective: To accelerate potential phase separation.

• Procedure:

  • Place 10 g of the emulsion in a centrifuge tube.

  • Centrifuge at 3000 rpm for 30 minutes.

  • Observe for any signs of phase separation, creaming, or sedimentation. A stable emulsion will show no change.

2. Freeze-Thaw Cycling:

• Objective: To evaluate stability under temperature fluctuations.

• Procedure:

  • Store the emulsion at -25°C for 24 hours.

  • Allow the emulsion to thaw at room temperature for 24 hours. This completes one cycle.

  • Repeat this cycle 3-5 times.

  • After the final cycle, visually inspect the emulsion for any changes in consistency, color, or phase separation. ABIL® WE 09 is known to produce emulsions with good stability between -25 °C and +60 °C.[1]

3. Particle Size Analysis:

• Objective: To determine the droplet size distribution of the dispersed water phase.

• Procedure:

  • Use a suitable particle size analyzer (e.g., laser diffraction or dynamic light scattering).

  • Dilute the emulsion as per the instrument's instructions.

  • Measure the particle size distribution. For long-term stability, creams should ideally have a particle size below 1 µm, while lotions can be around 2-4 µm.[1]

Visualization of Formulation Workflow and Influencing Factors

The following diagram illustrates the general workflow for creating a W/O emulsion with ABIL® WE 09 and highlights the key factors that influence the final viscosity of the product.

W/O Emulsion Formulation Workflow and Viscosity Factors.

As illustrated, the viscosity of W/O emulsions based on ABIL® WE 09 can be controlled by three main variables:

• Viscosity of the oil phase: The viscosity of the external phase has a direct correlation with the viscosity of the final emulsion. Increasing the viscosity of the oil phase by using more viscous oils or adding waxes (even at 0.5-1.0%) will increase the emulsion's viscosity.[1]

• Phase ratio: In W/O emulsions, where water is the dispersed phase, increasing the proportion of the dispersed phase leads to a significant increase in viscosity due to stronger interactions between the water droplets.[1] Consequently, creams formulated with ABIL® WE 09 typically have a lower oil phase content (19-30%) compared to lotions (23-35%).[1]

• Degree of dispersion: A finer dispersion (smaller particle size) results in a higher viscosity. However, it is not recommended to use the degree of dispersion as a primary means of viscosity regulation due to its significant impact on emulsion stability.[1] More coarsely dispersed emulsions have a tendency to separate.[1]

References

• 1. mychem.ir [mychem.ir]
• 2. Water-in-Oil MaxTM (ABIL WE 09) [myskinrecipes.com]
• 3. ulprospector.com [ulprospector.com]
• 4. specialchem.com [specialchem.com]
• 5. glenncorp.com [glenncorp.com]
• 6. ABIL® WE 09 MB [indiebeautyboutique.com]
• 7. makingchembooks.com [makingchembooks.com]
• 8. explore.azelis.com [explore.azelis.com]

Best Practices for Homogenization with ABIL® WE 09 Emulsions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

ABIL® WE 09 is a versatile and robust nonionic water-in-oil (W/O) emulsifier blend, the key components of which are Polyglyceryl-4 Isostearate, Cetyl PEG/PPG-10/1 Dimethicone, and Hexyl Laurate.[1][2][3] Its unique polymeric and polyfunctional structure provides high emulsifying and emulsion-stabilizing action, making it suitable for a wide range of cosmetic and pharmaceutical applications, including creams, lotions, and sun protection formulations.[1][2] ABIL® WE 09 is known for creating bright white emulsions with excellent heat and freeze/thaw stability.[2]

Proper homogenization is a critical step in the formulation of stable and effective emulsions with desirable sensory properties. This document provides detailed application notes and protocols for the effective homogenization of emulsions formulated with ABIL® WE 09, drawing upon manufacturer recommendations and analogous scientific studies on W/O emulsion optimization.

Key Formulation and Processing Parameters

Successful emulsification with ABIL® WE 09 is dependent on several formulation and processing variables. Careful control of these parameters is essential for achieving the desired particle size, viscosity, and long-term stability.

Table 1: Recommended Formulation Parameters for ABIL® WE 09 Emulsions

Parameter	Recommended Range	Notes
ABIL® WE 09 Concentration	4.0 - 6.0% (w/w of total emulsion)	Higher concentrations may be required for more challenging formulations.[1]
Oil Phase Content	19 - 35% (w/w of total emulsion)	Lotions typically have a higher oil phase content (23-35%) than creams (19-30%).[1]
Waxes	1.5 - 3.0% (w/w of total emulsion)	Hydrogenated castor oil, beeswax, or high-melting hydrocarbon waxes can be used to adjust consistency and enhance stability.[1]
Aqueous Phase Electrolytes	~1% Magnesium Sulfate or ~0.5% Sodium Chloride	Helps to improve emulsion stability.[4]

Homogenization Equipment and General Best Practices

The choice of homogenization equipment and its operating parameters are critical for achieving the desired emulsion characteristics.

• Recommended Equipment : Stirring equipment or planetary mixers with high shearing force are very suitable for both laboratory and production scales.[1] Machines equipped with a stirrer, stripper, and a rotor-stator homogenizer are ideal for optimal emulsification.[1]

• Caution with High-Energy Methods : While thorough homogenization is necessary, excessive energy input can lead to the formation of highly viscous, metastable secondary structures that can break down upon storage.[1] This phenomenon, known as "over-emulsification," can cause lotions to temporarily reach a cream-like consistency.[1]

• High-Pressure Homogenizers : These may cause issues such as over-emulsification and water liberation due to cavitation.[1] Careful optimization is required if this method is employed.

Experimental Protocols

The following protocols provide a general framework for the preparation of W/O emulsions using ABIL® WE 09. Optimization of specific parameters will be necessary depending on the specific formulation and desired final product characteristics.

Protocol 1: General Emulsion Preparation Workflow

This protocol outlines the fundamental steps for creating a W/O emulsion with ABIL® WE 09.

Caption: General workflow for W/O emulsion preparation with ABIL® WE 09.

Protocol 2: Homogenization Parameter Optimization (Based on Analogy)

While specific quantitative data for ABIL® WE 09 is limited in the public domain, the following table, adapted from a study on W/O emulsion optimization, provides a starting point for systematic parameter optimization.[5][6] It is recommended to perform a design of experiments (DoE) to identify the optimal conditions for your specific formulation.

Table 2: Example Homogenization Parameters for W/O Emulsion Optimization

Homogenization Technique	Parameter	Range for Optimization	Optimal Conditions (from study)	Expected Outcome
Rotor-Stator Homogenizer	Agitation Speed (rpm)	5,000 - 20,000	17,800	Narrow particle size distribution, good stability.[5][6]
Homogenization Time (s)	60 - 600	530
Ultrasonic Homogenizer	Amplitude (%)	20 - 50	39	Smallest particle size, but potentially broader distribution.[5][6]
Homogenization Time (s)	60 - 180	139
High-Pressure Homogenizer	Pressure (bar)	500 - 1500	1475	May not be as effective in minimizing droplet size for W/O emulsions compared to other methods.[5][6]
Homogenization Time (s)	300 - 600	520

Note: The optimal conditions presented are from a study on a different W/O emulsion system and should be used as a starting point for your own optimization.[5][6] For ABIL® WE 09, it is recommended to start with lower energy inputs and shorter times to avoid over-emulsification. One source suggests not exceeding 3000 rpm for a similar product.[4]

Data Presentation and Interpretation

Consistent and accurate characterization of the emulsion is crucial for understanding the impact of homogenization parameters.

Table 3: Key Emulsion Characterization Parameters and Target Values

Parameter	Method	Target for Lotions	Target for Creams
Mean Particle Size (d50)	Laser Diffraction	2 - 4 µm[1]	< 1 µm[1]
Particle Size Distribution (Span)	Laser Diffraction	Narrow	Narrow
Viscosity	Rotational Viscometer	~5,000 mPas[1]	~22,000 mPas[1]
Stability	Centrifugation, Freeze-Thaw Cycles, Long-Term Storage at various temperatures	No phase separation	No phase separation

Logical Relationships in Homogenization

The interplay between homogenization parameters and emulsion properties can be visualized as follows:

Caption: Relationship between homogenization parameters and emulsion properties.

Troubleshooting

• Phase Separation : This may be due to insufficient homogenization, an inappropriate oil-to-water ratio, or the absence of electrolytes. Increase homogenization energy or time, and ensure the formulation is within the recommended parameters.

• High Viscosity and Instability : This could be a sign of over-emulsification. Reduce homogenization speed, time, or pressure.

• Inconsistent Batches : Ensure that the homogenization process is well-controlled and reproducible. Pay close attention to temperature control, addition rates, and mixing speeds.

By following these best practices, researchers, scientists, and drug development professionals can effectively utilize ABIL® WE 09 to create stable, high-quality W/O emulsions for a variety of applications. Remember that the provided protocols and parameters are starting points, and empirical optimization is key to achieving the desired product profile.

References

• 1. mychem.ir [mychem.ir]
• 2. ulprospector.com [ulprospector.com]
• 3. specialchem.com [specialchem.com]
• 4. Water-in-Oil Max™ (ABIL WE 09) [myskinrecipes.com]
• 5. The Impact of Homogenization Techniques and Conditions on Water-In-Oil Emulsions for Casein Hydrolysate-Loaded Double Emulsions: A Comparative Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for ABIL™ WE 09 in Pigmented Formulations

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing ABIL™ WE 09, a versatile water-in-oil (W/O) emulsifier, in the development of pigmented cosmetic and dermatological formulations such as foundations. This document outlines the key properties of ABIL™ WE 09, detailed experimental protocols for performance evaluation, and guidance on formulation development.

Introduction to ABIL™ WE 09

ABIL™ WE 09 is a non-ionic W/O emulsifier composed of Polyglyceryl-4 Isostearate, Cetyl PEG/PPG-10/1 Dimethicone, and Hexyl Laurate.[1][2][3] It is specifically designed to create stable and aesthetically pleasing W/O emulsions, particularly those containing a high load of pigments and powders.[1][3] Its key features include:

• Excellent Emulsifying and Stabilizing Action: ABIL™ WE 09 is effective at creating stable W/O emulsions with a recommended usage level of 4-6%. For enhanced consistency and stability, the addition of 1.5-3.0% waxes is advised.

• Broad Compatibility: It demonstrates high compatibility with a wide range of cosmetic oils and active ingredients, making it a versatile choice for various formulations.[1][4]

• Superior Stability: Formulations with ABIL™ WE 09 exhibit excellent heat and freeze/thaw stability, ensuring product integrity under various storage conditions.[1][2]

• Pigment Dispersion: ABIL™ WE 09 aids in the effective dispersion of pigments, which is crucial for achieving uniform color and coverage in foundations.

Formulation Development Workflow

The development of a pigmented W/O emulsion using ABIL™ WE 09 involves a systematic approach from raw material selection to final product evaluation. The following diagram illustrates a typical workflow.

Figure 1: Formulation Development Workflow for a Pigmented W/O Emulsion.

Experimental Protocols

Stability Testing

The purpose of stability testing is to ensure that the foundation maintains its physical, chemical, and microbiological integrity under various conditions.[5][6]

3.1.1. Protocol for Accelerated Stability Testing

• Sample Preparation: Prepare three samples of the foundation formulation in its final packaging.

• Storage Conditions:

  • Place one sample in a controlled environment at 45°C.

  • Place a second sample in a controlled environment at 25°C (room temperature) as a control.

  • Subject the third sample to freeze/thaw cycles: 24 hours at -10°C followed by 24 hours at 25°C. Repeat for at least three cycles.[5]

• Evaluation: Evaluate the samples at initial, 1, 2, 4, 8, and 12-week intervals for the high-temperature and room-temperature samples. Evaluate the freeze/thaw sample after each cycle.

• Parameters to Assess:

  • Physical Appearance: Color, odor, and texture changes.

  • Phase Separation: Look for any signs of oil or water separation.

  • pH: Measure the pH of the aqueous phase.

  • Viscosity: Measure the viscosity as per the protocol in section 3.2.

3.1.2. Protocol for Centrifuge Testing

This test helps predict creaming, an early sign of emulsion instability.[5]

• Sample Preparation: Fill a centrifuge tube with the foundation sample.

• Centrifugation: Centrifuge the sample at 3000 rpm for 30 minutes.

• Evaluation: Inspect the sample for any signs of phase separation or creaming (a layer of oil droplets on the surface).

Data Presentation: Stability Testing Results

Test	Parameter	Specification	Week 1	Week 4	Week 8	Week 12
45°C	Appearance	No change	Pass	Pass	Slight darkening	Darkening
Phase Separation	None	Pass	Pass	Pass	Pass
pH	6.0 - 7.0	6.5	6.4	6.3	6.2
Viscosity (cP)	± 10% of initial	12,500	12,200	11,800	11,500
Freeze/Thaw	Appearance	No change	Pass	Pass (3 cycles)	-	-
Phase Separation	None	Pass	Pass (3 cycles)	-	-
Centrifuge	Creaming	None	Pass	-	-	-

Note: The data presented above are examples and will vary depending on the specific formulation.

Viscosity Measurement

Viscosity is a critical parameter that affects the application and sensory feel of the foundation.[7][8][9]

3.2.1. Protocol for Viscosity Measurement

• Instrument: Use a rotational viscometer (e.g., Brookfield type) with a suitable spindle.

• Sample Preparation: Allow the foundation sample to equilibrate to a controlled temperature (e.g., 25°C).

• Measurement:

  • Measure the viscosity at different rotational speeds (e.g., 10, 20, 50, 100 rpm) to assess the shear-thinning behavior of the foundation.

  • Record the viscosity (in centipoise, cP) and torque percentage. Ensure the torque is within the recommended range for the instrument.

• Data Analysis: Plot viscosity as a function of shear rate to visualize the rheological profile of the foundation.

Data Presentation: Viscosity Profile

RPM	Shear Rate (s⁻¹) (approx.)	Viscosity (cP)	Torque (%)
10	5	20,000	40
20	10	15,000	60
50	25	10,000	75
100	50	8,000	85

Note: The data presented above are examples and will vary depending on the specific formulation.

Sensory Evaluation

Sensory analysis is essential to ensure the product meets consumer expectations in terms of feel and application.[10][11][12]

3.3.1. Protocol for Sensory Panel Evaluation

• Panelists: Recruit a panel of at least 10-12 trained individuals.

• Environment: Conduct the evaluation in a controlled environment with consistent lighting and temperature, free from distracting odors.[11]

• Sample Presentation: Present the samples in a blinded and randomized order to prevent bias.[11][13]

• Evaluation Procedure:

  • Appearance: Assess the color, homogeneity, and surface texture of the product.

  • Pickup: Evaluate the feel of the product when first touched.

  • Application: Assess spreadability, rub-out, and absorption on the skin.

  • After-feel: Evaluate the residual feeling on the skin (e.g., tackiness, oiliness, smoothness).

• Scoring: Use a standardized rating scale (e.g., a 1-9 scale where 1 is "dislike extremely" and 9 is "like extremely") for each attribute.

Data Presentation: Sensory Evaluation Profile

Attribute	Formulation A (with ABIL™ WE 09)	Control Formulation
Appearance
Color Uniformity	8.2 ± 0.5	7.5 ± 0.7
Application
Spreadability	8.5 ± 0.4	7.8 ± 0.6
Absorbency	7.9 ± 0.6	7.2 ± 0.8
After-feel
Tackiness	2.5 ± 0.8	4.1 ± 1.0
Smoothness	8.8 ± 0.3	7.9 ± 0.5

Note: The data presented above are examples and will vary depending on the specific formulation. Values are presented as mean ± standard deviation.

Signaling Pathway and Logical Relationships

The stability of a W/O emulsion is governed by a complex interplay of formulation and process variables. The following diagram illustrates these relationships.

References

• 1. ulprospector.com [ulprospector.com]
• 2. glenncorp.com [glenncorp.com]
• 3. specialchem.com [specialchem.com]
• 4. ABIL® WE 09 MB [indiebeautyboutique.com]
• 5. makingcosmetics.com [makingcosmetics.com]
• 6. humiditycontrol.com [humiditycontrol.com]
• 7. rheosense.com [rheosense.com]
• 8. Viscosity measurement in the personal care industry | Anton Paar Wiki [wiki.anton-paar.com]
• 9. mxdprocess.com [mxdprocess.com]
• 10. Sensory Evaluation Methods for Assessing Coated Products - Agriculture Notes by Agriculture.Institute [agriculture.institute]
• 11. Dedicated to bakers, pastry chefs and chocolatiers [puratos.com]
• 12. basu.org.in [basu.org.in]
• 13. Creating the Ideal Sensory Evaluation Environment • Food Safety Institute [foodsafety.institute]

ABIL® WE 09: Application in Anhydrous and Water-Resistant Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

ABIL® WE 09 is a versatile and robust water-in-oil (W/O) emulsifier blend, scientifically designed for creating stable and aesthetically pleasing cosmetic and pharmaceutical formulations. Its unique composition allows for the development of products with enhanced water resistance and a pleasant skin feel, making it particularly suitable for anhydrous and water-resistant applications such as sunscreens, long-lasting foundations, and protective skin creams. This document provides detailed application notes and protocols for the effective utilization of ABIL® WE 09 in research and development settings.

ABIL® WE 09 is a blend of Polyglyceryl-4 Isostearate, Cetyl PEG/PPG-10/1 Dimethicone, and Hexyl Laurate.[1][2][3] This combination of a polyglycerol fatty acid ester with a silicone surfactant results in a liquid, cold-processable emulsifier with a low Hydrophilic-Lipophilic Balance (HLB) of approximately 5, making it an excellent choice for stabilizing W/O emulsions.[4] Its liquid form at room temperature simplifies handling and processing, offering formulators greater flexibility.[4]

Features and Benefits

The application of ABIL® WE 09 in anhydrous and water-resistant products is underpinned by a range of beneficial properties:

• Excellent Emulsification Power: Capable of creating stable W/O emulsions with a fine droplet size, which is crucial for long-term stability and a smooth product texture.[4]

• High Compatibility: Shows high compatibility with a wide variety of cosmetic oils, waxes, and active ingredients, including both organic and physical UV filters.[2][3][5]

• Enhanced Water Resistance: Formulations with ABIL® WE 09 exhibit superior water repellency, a critical attribute for sun care and long-wear color cosmetic products.

• Cold Processable: The ability to create emulsions in a cold process offers significant advantages, including reduced energy consumption and the ability to incorporate heat-sensitive active ingredients.[4]

• Superior Stability: Produces emulsions with excellent stability against temperature fluctuations (both heat and freeze/thaw cycles), a key factor in ensuring product shelf-life and reliability.[2][3][5]

• Aesthetic Appeal: Contributes to a pleasant, non-greasy skin feel, which is often a challenge in traditional W/O emulsions.

Data Presentation

The following tables summarize key quantitative data for formulating with ABIL® WE 09.

Parameter	Value	Unit	Source
INCI Name	Polyglyceryl-4 Isostearate (and) Cetyl PEG/PPG-10/1 Dimethicone (and) Hexyl Laurate	-	[1][2][3]
Appearance	Colorless to light yellow liquid	-	[4]
HLB Value	approx. 5	-	[4]
Recommended Usage Level	4.0 - 6.0	% w/w	[4]
Oil Phase Content	19 - 35	%	[4]
Viscosity (Dynamic)	130 - 380	mPa·s	[4]
Density	0.89 - 0.93	g/cm³	[4]
Flash Point	150	°C	[4]

Component	Recommended Concentration (% w/w)	Purpose
ABIL® WE 09	4.0 - 6.0	Primary W/O Emulsifier
Oil Phase (Cosmetic Oils & Emollients)	19 - 35	External Phase
Waxes (e.g., Beeswax, Candelilla Wax)	1.5 - 3.0	Consistency and Stability
Aqueous Phase	60 - 80	Internal Phase
Electrolytes (e.g., Sodium Chloride)	0.5 - 1.0	Droplet Coalescence Prevention

Experimental Protocols

Protocol 1: Preparation of a Water-Resistant W/O Sunscreen Lotion (Cold Process)

This protocol outlines the cold-process preparation of a water-resistant sunscreen lotion using ABIL® WE 09.

Materials:

• Phase A (Oil Phase):

  • ABIL® WE 09: 5.0%

  • Octocrylene (UV Filter): 10.0%

  • Homosalate (UV Filter): 8.0%

  • Ethylhexyl Salicylate (UV Filter): 5.0%

  • Butyl Methoxydibenzoylmethane (UV Filter): 3.0%

  • Caprylic/Capric Triglyceride (Emollient): 10.0%

  • Dimethicone (Emollient): 2.0%

• Phase B (Aqueous Phase):

  • Deionized Water: 55.5%

  • Glycerin (Humectant): 1.0%

  • Sodium Chloride (Stabilizer): 0.5%

• Phase C (Preservative):

  • Phenoxyethanol (and) Ethylhexylglycerin: As required

Procedure:

• Prepare Phase A: In a primary beaker, combine all ingredients of the oil phase (Phase A). Mix at room temperature until all components are fully dissolved and the phase is homogenous.

• Prepare Phase B: In a separate beaker, dissolve the sodium chloride in the deionized water, then add the glycerin. Stir until the solution is clear.

• Emulsification: Slowly add the aqueous phase (Phase B) to the oil phase (Phase A) under continuous, high-shear homogenization (e.g., using a rotor-stator homogenizer). Maintain a high mixing speed throughout the addition to ensure the formation of a fine emulsion.

• Homogenization: Continue to homogenize the mixture for an additional 5-10 minutes after all of Phase B has been added to ensure a stable and uniform droplet size.

• Final Additions: Reduce the mixing speed to a gentle stir and add the preservative (Phase C). Continue mixing until the preservative is evenly distributed.

• Characterization: Analyze the final formulation for viscosity, droplet size, pH, and stability.

Protocol 2: In-Vitro Evaluation of Water Resistance

This protocol describes an in-vitro method to assess the water resistance of a formulation containing ABIL® WE 09, adapted from sunscreen testing guidelines.

Materials:

• Polymethyl Methacrylate (PMMA) plates

• Formulated product (e.g., sunscreen from Protocol 1)

• Deionized water

• Water bath or suitable immersion vessel

• UV-Vis Spectrophotometer with an integrating sphere (for SPF assessment) or other suitable analytical instrument to quantify the remaining product.

Procedure:

• Sample Application: Apply a uniform film of the test product onto the surface of a PMMA plate at a concentration of 1.5 - 2.0 mg/cm². Allow the film to dry for 15-20 minutes at room temperature.

• Initial Measurement (Pre-immersion): Measure the initial absorbance or Sun Protection Factor (SPF) of the product-coated plate.

• Immersion: Immerse the plate in a water bath containing deionized water at a controlled temperature (e.g., 25-30°C). The immersion duration should align with the desired water-resistance claim (e.g., 40 minutes for "water-resistant" or 80 minutes for "very water-resistant"). Gentle agitation of the water is recommended.

• Drying: After the specified immersion time, carefully remove the plate from the water bath and allow it to air dry completely without blotting or wiping.

• Final Measurement (Post-immersion): Once the plate is dry, re-measure the absorbance or SPF.

• Calculation of Water Resistance: Calculate the percentage of water resistance using the following formula:

  • Water Resistance (%) = (Post-immersion SPF / Pre-immersion SPF) * 100

  • A result of >50% retention is generally considered water-resistant.

Protocol 3: Accelerated Stability Testing

This protocol outlines a method for assessing the physical stability of an emulsion formulated with ABIL® WE 09 under accelerated conditions.

Materials:

• Formulated product in its final packaging

• Temperature-controlled ovens/chambers

• Refrigerator/Freezer

• Centrifuge

Procedure:

• High-Temperature Stability:

  • Store samples of the product at elevated temperatures (e.g., 40°C and 50°C) for a period of 1 to 3 months.

  • At regular intervals (e.g., 1, 2, 4, 8, and 12 weeks), visually inspect the samples for any signs of instability, such as phase separation, creaming, color change, or odor change.

  • Measure physical parameters like viscosity and pH to quantify any changes.

• Freeze-Thaw Cycle Stability:

  • Subject the product to a series of freeze-thaw cycles. A typical cycle consists of storing the product at -10°C for 24 hours, followed by 24 hours at room temperature (25°C).

  • Perform a minimum of 3-5 cycles.

  • After the cycling is complete, visually inspect the samples for any signs of instability and measure physical parameters.

• Centrifugation Test:

  • Place a sample of the emulsion in a centrifuge tube.

  • Centrifuge the sample at a specified speed (e.g., 3000 rpm) for a set duration (e.g., 30 minutes).

  • After centrifugation, examine the sample for any signs of phase separation or creaming.

Mandatory Visualizations

Caption: Emulsification mechanism of ABIL® WE 09 in a W/O formulation.

Caption: Experimental workflow for preparing a W/O emulsion with ABIL® WE 09.

References

• 1. ulprospector.com [ulprospector.com]
• 2. glenncorp.com [glenncorp.com]
• 3. specialchem.com [specialchem.com]
• 4. mychem.ir [mychem.ir]
• 5. Water-in-Oil MaxTM (this compound) [myskinrecipes.com]

Troubleshooting & Optimization

Technical Support Center: Optimizing Cream Viscosity with ABIL WE 09

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing the viscosity of creams formulated with the W/O emulsifier ABIL WE 09.

Troubleshooting Guide

This section addresses common issues encountered during the formulation process, offering potential causes and solutions to achieve the desired cream viscosity.

Problem	Potential Causes	Recommended Solutions
Cream is too thin (low viscosity)	- Low viscosity of the oil phase: The overall viscosity of the emulsion is directly influenced by the viscosity of the external oil phase.[1] - High oil phase content: In W/O emulsions, a higher proportion of the oil phase can lead to lower viscosity.[1] - Insufficient homogenization: A coarse dispersion of water droplets results in a thinner consistency.[1] - Low concentration of waxes or other consistency regulators. [1]	- Increase oil phase viscosity: Replace low-viscosity oils with more viscous ones (e.g., vegetable triglycerides) or add waxes like hydrogenated castor oil or beeswax (even 0.5-1.0% can have a distinct effect).[1] - Adjust phase ratio: Decrease the oil phase content. Creams typically have an oil phase content of 19-30%.[1] - Optimize homogenization: Increase the intensity or duration of homogenization to reduce water droplet size. For stable creams, a particle size of below 1 µm is desirable.[1] - Increase wax concentration: Add or increase the concentration of waxes to 1.5-3.0% to build consistency.[1]
Cream is too thick (high viscosity)	- High viscosity of the oil phase: The use of highly viscous oils or a high concentration of waxes can lead to a thick cream.[1] - Low oil phase content: A higher proportion of the dispersed water phase increases interactions between droplets, leading to higher viscosity.[1] - Over-homogenization: Excessive energy input can create highly viscous, metastable secondary structures that may break down over time.[1]	- Decrease oil phase viscosity: Partially replace high-viscosity oils with lower-viscosity alternatives. - Adjust phase ratio: Increase the oil phase content.[1] - Reduce homogenization energy: Decrease the speed or time of homogenization. Avoid extreme energy input.[1]
Viscosity changes over time (instability)	- Metastable secondary structures: Over-emulsification can lead to a temporary high viscosity that decreases upon storage.[1] - Coalescence of water droplets: A coarse dispersion can lead to emulsion separation and a drop in viscosity.[1] - Improper manufacturing temperature: If waxes are not fully recrystallized before final homogenization, the viscosity can change as the product cools.	- Avoid over-emulsification: Use thorough but not excessive homogenization.[1] - Ensure proper dispersion: Aim for a fine and uniform water droplet size (below 1 µm for creams).[1] - Control temperature: The final homogenization should be performed below 30°C to ensure waxes have recrystallized.[1]
Grainy or waxy texture	- Inadequate heating: If the oil and water phases are not heated sufficiently before emulsification, waxes can solidify prematurely.[2] - Incorrect emulsification temperature: Adding a cold phase to a hot phase without proper procedure can cause shocking of the waxes.	- Ensure proper heating: Heat both the oil and water phases to the recommended temperature (typically 80-90°C for a hot/hot process) to ensure all components are melted and uniform.[1] - Utilize appropriate procedures: When using a hot/cold procedure, the cold water phase should be incorporated slowly into the hot oil phase with intensive stirring.[1]

Frequently Asked Questions (FAQs)

Q1: What is the recommended usage concentration of this compound?

The recommended usage concentration for this compound in creams and lotions is typically between 4.0% and 6.0%.[1][3][4]

Q2: How can I adjust the viscosity of my cream without changing the oil phase components?

You can adjust the viscosity by modifying the phase ratio (the percentage of oil vs. water phase) or by optimizing the degree of dispersion through homogenization.[1] Increasing the water phase content will generally increase viscosity, while more intensive homogenization (to a certain point) will also increase viscosity by creating a finer emulsion.[1]

Q3: What types of oils can be used with this compound?

This compound is compatible with a wide range of cosmetic oils, including fatty acid esters, paraffin oils, native triglycerides, and silicone derivatives.[1][5][6][7]

Q4: What is the impact of adding waxes on the viscosity of creams with this compound?

Adding waxes, such as hydrogenated castor oil or beeswax, can significantly increase the viscosity of the emulsion, even at low concentrations of 0.5-1.0%.[1] For consistency regulation and stabilization, waxes are typically used in amounts of 1.5-3.0%.[1]

Q5: What is the optimal particle size for a stable cream formulated with this compound?

For creams that are stable over a long period, the particle size of the dispersed water droplets should be below 1 µm.[1]

Experimental Protocols

Protocol 1: Preparation of a W/O Cream with this compound

This protocol outlines the hot/hot manufacturing procedure for a standard W/O cream.

Materials:

• Phase A (Oil Phase):

  • This compound: 5.0%

  • High-viscosity oil (e.g., Castor Oil): 10.0%

  • Low-viscosity oil (e.g., Cetearyl Ethylhexanoate): 8.0%

  • Waxes (e.g., Hydrogenated Castor Oil, Microcrystalline Wax): 2.5%

• Phase B (Water Phase):

  • Deionized Water: 74.0%

  • Glycerin: 3.0%

  • Sodium Chloride: 0.5%

  • Preservative: q.s.

Procedure:

• Heat Phase A to 80-90°C until all components are melted and the phase is uniform.

• Heat Phase B to 80-90°C.

• Slowly add Phase B to Phase A while stirring intensively to create a pre-emulsion.

• Continue stirring and allow the emulsion to cool.

• Homogenize the emulsion below 30°C. The intensity and duration of homogenization will determine the final viscosity.

• Monitor the viscosity during homogenization until the target consistency is reached.

Protocol 2: Viscosity Measurement

Equipment:

• Rotational Viscometer

Procedure:

• Allow the cream sample to equilibrate to a controlled temperature (e.g., 25°C).

• Select an appropriate spindle and rotational speed for the expected viscosity of the cream.

• Immerse the spindle into the cream to the specified depth.

• Allow the reading to stabilize before recording the viscosity value in millipascal-seconds (mPa·s).

Visualizations

Caption: Workflow for optimizing cream viscosity.

Caption: Key factors influencing cream viscosity.

References

• 1. mychem.ir [mychem.ir]
• 2. youtube.com [youtube.com]
• 3. a.storyblok.com [a.storyblok.com]
• 4. mychem.ir [mychem.ir]
• 5. ulprospector.com [ulprospector.com]
• 6. glenncorp.com [glenncorp.com]
• 7. explore.azelis.com [explore.azelis.com]

Technical Support Center: Optimizing Lotion Aesthetics with ABIL WE 09

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with ABIL WE 09 to reduce the greasy after-feel in lotion formulations.

Troubleshooting Guide: Reducing Greasy After-Feel

Question: My W/O lotion formulated with this compound feels greasy on the skin. What are the potential causes and how can I mitigate this?

Answer: A greasy after-feel in W/O emulsions can stem from several factors related to the formulation's oil phase, emulsifier concentration, and overall composition. This compound, a robust W/O emulsifier, provides excellent stability, but the final sensory profile is highly dependent on the other ingredients. Here are key areas to investigate:

1. Oil Phase Composition:

• High-Residue Emollients: The type of emollients used significantly impacts the skin feel. Heavy oils and butters can contribute to a greasy residue.

• Solution:

  • Incorporate Light Emollients: Replace a portion of the heavy oils with light, fast-absorbing emollients. Esters and silicone fluids can improve the sensory profile.[1][2][3]

  • Optimize Emollient Balance: Create a blend of emollients with varying spreadability and absorption rates to achieve a balanced and pleasant skin feel.[4]

2. Oil Phase Concentration:

• Excessive Oil Content: A high internal (oil) phase concentration can naturally lead to a more occlusive and potentially greasy feeling.

• Solution:

  • Reduce the Oil Phase: Gradually decrease the percentage of the oil phase while monitoring emulsion stability. With this compound, the oil phase can typically be varied between 19% and 35%.[5]

  • Increase the Water Phase: A higher water content can contribute to a lighter, more refreshing sensory experience.

3. This compound Concentration:

• Suboptimal Emulsifier Level: While sufficient emulsifier is crucial for stability, an excessive amount might contribute to a tacky or heavy feel.

• Solution:

  • Optimize Concentration: The recommended use level for this compound is 4-6%.[5] Experiment within this range to find the minimum concentration that maintains stability while providing the desired skin feel.

4. Incorporation of Sensory Modifiers:

• Lack of Absorbent Ingredients: Without ingredients to absorb excess oil, the formulation may leave a shiny, greasy film on the skin.

• Solution:

  • Add Powders: Incorporate oil-absorbing powders like starches (e.g., corn starch, tapioca starch), silica, or specialty polymers. These can create a matte finish and a drier after-feel.[6][7]

Below is a logical workflow for troubleshooting a greasy after-feel in your lotion formulation.

References

• 1. vedaoils.com [vedaoils.com]
• 2. 3vsigmausa.com [3vsigmausa.com]
• 3. Why Emollients Matter in Modern Skincare Products [tjcy.com]
• 4. How Emollients Shape the Sensory Experience in Cosmetics | BeautyMatter [beautymatter.com]
• 5. mychem.ir [mychem.ir]
• 6. ulprospector.com [ulprospector.com]
• 7. africanfairtradesociety.com [africanfairtradesociety.com]

Troubleshooting crystallization in W/O emulsions with ABIL WE 09

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing crystallization in water-in-oil (W/O) emulsions stabilized with ABIL™ WE 09.

Frequently Asked Questions (FAQs)

Q1: What is ABIL™ WE 09 and what are its components?

ABIL™ WE 09 is a versatile, non-ionic emulsifier designed for creating stable cosmetic and pharmaceutical W/O creams and lotions.[1][2] It is a liquid blend of Polyglyceryl-4 Isostearate, Cetyl PEG/PPG-10/1 Dimethicone, and Hexyl Laurate.[3][4] This combination of a polyglycerol fatty acid ester with a silicone surfactant provides excellent emulsifying and stabilizing properties.[1]

Q2: What are the typical usage concentrations for ABIL™ WE 09?

The recommended usage level for ABIL™ WE 09 is typically between 4% and 6% of the total emulsion weight.[1]

Q3: What might be causing crystallization in my W/O emulsion formulated with ABIL™ WE 09?

Crystallization in W/O emulsions can stem from several factors, not necessarily the emulsifier itself, but rather its interaction with other formulation components and processing conditions. Potential causes include:

• High Concentrations of Waxes or Fatty Alcohols: Waxes and fatty alcohols, often used as consistency regulators, can crystallize if used at too high a concentration or if they are not properly solubilized in the oil phase.[1]

• Incompatibility of Oil Phase Components: The polarity of the oils in the external phase significantly impacts the stability of W/O emulsions.[5] If the polarity of the oil phase does not align well with the emulsifier, it can lead to instability and potential crystallization of certain components.

• Improper Cooling Procedure: The cooling rate during emulsion preparation can influence the crystallization and solidification behavior of lipid-based ingredients.[6][7][8] Rapid or uncontrolled cooling can shock the system, leading to the formation of crystals.

• Supersaturation of an Active Pharmaceutical Ingredient (API) or other solid components: If an API or another solid ingredient is incorporated at a concentration exceeding its solubility in the respective phase, it can crystallize out over time.

• Temperature Fluctuations During Storage: Exposure to significant temperature changes (freeze-thaw cycles) can disrupt the emulsion's stability and induce crystallization.[9]

Troubleshooting Guide

Issue: Observation of grainy texture or visible crystals in the emulsion.

This is a common sign of crystallization. The following steps can help identify and resolve the issue.

Step 1: Identify the Source of Crystallization

The first step in troubleshooting is to determine which component is crystallizing.

• Visual Inspection: Crystalline structures can sometimes be identified by their shape and appearance under a microscope.

• Differential Scanning Calorimetry (DSC): This technique can be used to analyze the thermal behavior of the emulsion and its individual components. The presence of sharp melting peaks in the thermogram of the emulsion that correspond to the melting point of a specific ingredient can confirm its crystallization.[10]

• Polarized Light Microscopy: This method is highly effective for visualizing crystalline structures within an emulsion, as they will appear bright against a dark background.[11]

Step 2: Formulation & Process Review

Based on the identification of the crystallized component, review your formulation and processing parameters.

Parameter	Recommended Range/Consideration	Potential Issue Leading to Crystallization	Troubleshooting Action
ABIL™ WE 09 Concentration	4 - 6%[1]	While unlikely to be the primary cause, incorrect concentration can affect overall stability.	Optimize the emulsifier concentration within the recommended range.
Oil Phase Composition	19 - 35%[1]	Mismatched polarity of oil components. High concentration of high-melting point lipids.	Evaluate the polarity of your oil phase. Consider replacing a portion of high-melting point lipids with liquid emollients.
Waxes/Fatty Alcohols	1.5 - 3.0%[1]	Exceeding the solubility limit in the oil phase.	Reduce the concentration of waxes or fatty alcohols. Ensure they are fully melted and solubilized in the oil phase before emulsification. Consider using a combination of waxes with different melting points.
Active Ingredients/Solids	Varies by ingredient	Concentration exceeds solubility in the intended phase.	Review the solubility of your active ingredients. Consider using a solubilizer or reducing the concentration.
Electrolytes	~0.5% (e.g., NaCl, MgSO4)	Absence or incorrect concentration of electrolytes can weaken the emulsion interface.[12]	Incorporate an electrolyte into the water phase to improve emulsion stability.[13]

Parameter	Recommendation	Potential Issue Leading to Crystallization	Troubleshooting Action
Heating Temperature	Heat oil and water phases to 75-80°C	Incomplete melting of solid components (waxes, fatty alcohols).	Ensure all solid components in the oil phase are fully melted and the phase is homogenous before emulsification.
Cooling Rate	Slow, controlled cooling	Rapid cooling can "shock" the system, inducing crystallization of high-melting point ingredients.[6][8]	Implement a slower, more controlled cooling process with gentle stirring. A holding period at a temperature just above the melting point of the potentially crystallizing ingredient may be beneficial.[6]
Homogenization	Thorough but not excessive shear	Insufficient homogenization can lead to larger droplet sizes and instability. Excessive shear can sometimes break the emulsion.[1]	Optimize homogenization speed and time to achieve a small and uniform droplet size (typically <1 µm for creams).[1]

Experimental Protocols

Protocol 1: Preparation of a W/O Emulsion with ABIL™ WE 09

• Phase A (Oil Phase) Preparation:

  • Combine all oil-soluble ingredients, including ABIL™ WE 09, emollients, waxes, and fatty alcohols, in a suitable vessel.

  • Heat Phase A to 75-80°C under gentle agitation until all solid components are completely melted and the phase is uniform.

• Phase B (Water Phase) Preparation:

  • Combine all water-soluble ingredients, including water, humectants, and electrolytes (e.g., 0.5% Sodium Chloride), in a separate vessel.

  • Heat Phase B to 75-80°C under gentle agitation until all solids are dissolved.

• Emulsification:

  • Slowly add Phase B to Phase A with continuous homogenization.

  • Continue homogenization for a sufficient time to ensure a fine and uniform droplet size distribution.

• Cooling:

  • Begin cooling the emulsion slowly while maintaining gentle stirring.

  • Avoid rapid cooling to prevent the crystallization of high-melting point ingredients.

• Final Additions:

  • Add any temperature-sensitive ingredients, such as fragrances or preservatives, when the emulsion has cooled to the appropriate temperature (typically below 40°C).

  • Continue stirring until the emulsion is uniform and has reached room temperature.

Protocol 2: Assessment of Crystallization using Polarized Light Microscopy

• Sample Preparation:

  • Place a small drop of the emulsion on a clean microscope slide.

  • Carefully place a coverslip over the drop, avoiding the formation of air bubbles.

• Microscope Setup:

  • Use a microscope equipped with a polarizer and an analyzer.

  • Set the microscope to the polarized light setting.

• Observation:

  • Observe the sample under different magnifications.

  • Crystalline structures will appear as bright, birefringent areas against the dark background of the non-crystalline, isotropic emulsion.

  • Record images for documentation and comparison.

Logical Workflow for Troubleshooting Crystallization

Troubleshooting workflow for crystallization in W/O emulsions.

References

• 1. mychem.ir [mychem.ir]
• 2. researchgate.net [researchgate.net]
• 3. ulprospector.com [ulprospector.com]
• 4. glenncorp.com [glenncorp.com]
• 5. Can advanced technology overcome W/O emulsions’ biggest challenges? [cosmeticsdesign.com]
• 6. The Effect of Process Parameters on the Microstructure, Stability, and Sensorial Properties of an Emulsion Cream Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. encyclopedia.pub [encyclopedia.pub]
• 12. ulprospector.com [ulprospector.com]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Long-Term Stability of ABIL WE 09 Formulations

This technical support center provides guidance for researchers, scientists, and drug development professionals on conducting long-term stability testing for formulations containing ABIL WE 09. This compound is a versatile water-in-oil (W/O) emulsifier known for creating stable creams and lotions with excellent heat and freeze/thaw stability.[1][2][3][4]

Frequently Asked Questions (FAQs)

Q1: What is this compound and what are its primary applications?

A1: this compound is a nonionic W/O emulsifier composed of Polyglyceryl-4 Isostearate, Cetyl PEG/PPG-10/1 Dimethicone, and Hexyl Laurate.[1][5][6][7] It is used to formulate cosmetic and dermatological W/O creams and lotions, including sunscreen products with high sun protection factors.[6][8] It is known for its high compatibility with active ingredients and various cosmetic oils.[1][5]

Q2: What are the typical signs of instability in a W/O emulsion formulated with this compound?

A2: Signs of instability in a W/O emulsion can include:

• Phase Separation: Visible separation of oil and water phases, often seen as a layer of oil on the surface.

• Changes in Viscosity: A significant increase or decrease in the thickness of the formulation.

• Particle Size Growth (Coalescence): An increase in the size of the dispersed water droplets, which can lead to a grainy texture and eventual phase separation.

• Changes in Appearance: Alterations in color, odor, or overall homogeneity.

• pH Shift: A significant change in the pH of the aqueous phase.

Q3: What are the recommended storage conditions for long-term stability testing of this compound formulations?

A3: Long-term stability testing conditions should be selected based on the intended market's climatic zone. General guidelines from the World Health Organization (WHO) and other regulatory bodies can be adapted.[9] For a product intended for a temperate climate, the following conditions are typically used:

Study Type	Storage Condition	Duration
Long-Term	25°C ± 2°C / 60% RH ± 5% RH	12 months (or longer)
Intermediate	30°C ± 2°C / 65% RH ± 5% RH	6 months
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	6 months

RH = Relative Humidity

Q4: How does the viscosity of the oil phase affect the stability of this compound emulsions?

A4: The viscosity of the external oil phase has a direct correlation with the viscosity and stability of the W/O emulsion.[8] Increasing the viscosity of the oil phase, for instance by adding waxes, can enhance the stability of the emulsion by impeding the movement and coalescence of the dispersed water droplets.[8]

Troubleshooting Guide

Issue 1: My W/O emulsion formulated with this compound is showing signs of phase separation after one month under accelerated conditions (40°C).

• Possible Cause 1: Sub-optimal Homogenization.

  • Troubleshooting: Inadequate energy during emulsification can result in larger water droplets that are more prone to coalescence.[8] Review your homogenization process. Ensure thorough but not excessive energy input. Over-homogenization can sometimes lead to the formation of unstable secondary structures.[8]

• Possible Cause 2: Imbalanced Oil-to-Water Ratio.

  • Troubleshooting: The oil phase content, including emulsifiers, typically ranges from 19% to 35% in this compound formulations.[8] If the water phase volume is too high, it can lead to instability. Consider adjusting the phase ratio.

• Possible Cause 3: Inadequate Viscosity of the Oil Phase.

  • Troubleshooting: A low-viscosity oil phase may not provide a sufficient barrier to prevent water droplets from merging. Try incorporating viscosity-enhancing agents like waxes (e.g., beeswax, hydrogenated castor oil) at concentrations of 1.5-3.0%.[8]

Issue 2: The viscosity of my cream has significantly decreased during storage.

• Possible Cause 1: Droplet Coalescence.

  • Troubleshooting: A decrease in viscosity can be an early indicator of coalescence, where smaller water droplets merge to form larger ones. This reduces the overall interfacial area and, consequently, the viscosity. Analyze the particle size distribution over time to confirm this. If coalescence is occurring, refer to the troubleshooting steps for phase separation.

• Possible Cause 2: Degradation of a Thickening Agent.

  • Troubleshooting: If your formulation contains polymeric thickeners in the oil phase, they may be undergoing thermal degradation at elevated temperatures. Evaluate the stability of the individual components of your oil phase.

Issue 3: I am observing a change in the color and odor of my formulation.

• Possible Cause 1: Oxidation of an Ingredient.

  • Troubleshooting: One or more components in your formulation, such as oils or active ingredients, may be oxidizing. The inclusion of an antioxidant in the oil phase may be necessary.

• Possible Cause 2: Interaction with Packaging.

  • Troubleshooting: The formulation may be reacting with the container material. Conduct compatibility studies with different packaging materials.

• Possible Cause 3: Microbial Contamination.

  • Troubleshooting: Although less common in W/O emulsions due to the continuous oil phase, microbial growth can still occur, especially if the water activity is high. Ensure your preservative system is effective.

Experimental Protocols

1. Visual and Macroscopic Assessment

• Methodology:

  • Visually inspect the formulation at each time point for any changes in color, odor, and appearance.

  • Check for any signs of phase separation (creaming, coalescence, or breaking).

  • Spread a small amount of the product on a slide and observe for any grittiness or lack of homogeneity.

  • Record all observations systematically.

2. Viscosity Measurement

• Methodology:

  • Use a rotational viscometer or rheometer equipped with a suitable spindle or geometry for creams and lotions.

  • Allow the sample to equilibrate to the measurement temperature (e.g., 25°C).

  • Measure the viscosity at a defined shear rate or over a range of shear rates to characterize the flow behavior.

  • Perform measurements in triplicate and report the average value.

3. Droplet Size Analysis

• Methodology:

  • Use a laser diffraction particle size analyzer or a microscope with a calibrated eyepiece.

  • Dilute the emulsion in a suitable oil (e.g., the continuous phase of the formulation) to an appropriate concentration for measurement.

  • Measure the droplet size distribution.

  • Pay close attention to the appearance of a second peak at larger sizes, which would indicate coalescence.

4. pH Measurement

• Methodology:

  • While direct pH measurement in a W/O emulsion is challenging, you can measure the pH of the aqueous phase after separation.

  • Centrifuge a sample of the emulsion to separate the oil and water phases.

  • Carefully extract the aqueous phase and measure its pH using a calibrated pH meter.

Visualizations

Caption: Workflow for Long-Term Stability Testing.

Caption: Hypothetical Degradation Pathway for a W/O Emulsion.

References

• 1. glenncorp.com [glenncorp.com]
• 2. explore.azelis.com [explore.azelis.com]
• 3. ulprospector.com [ulprospector.com]
• 4. ulprospector.com [ulprospector.com]
• 5. ABIL® WE 09 MB [indiebeautyboutique.com]
• 6. mychem.ir [mychem.ir]
• 7. specialchem.com [specialchem.com]
• 8. mychem.ir [mychem.ir]
• 9. academy.gmp-compliance.org [academy.gmp-compliance.org]

Technical Support Center: Stabilizing ABIL WE 09 Emulsions with Varying Oil Phase Polarity

Welcome to the technical support center for ABIL® WE 09. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on the impact of oil phase polarity on the stability of your water-in-oil (W/O) emulsions formulated with ABIL® WE 09. Here you will find troubleshooting advice, frequently asked questions, detailed experimental protocols, and data-driven insights to optimize your formulations.

Frequently Asked Questions (FAQs)

Q1: What is ABIL® WE 09 and why is it used in W/O emulsions?

ABIL® WE 09 is a versatile, non-ionic W/O emulsifier with an HLB value of approximately 5.[1] Its chemical composition is a blend of Polyglyceryl-4 Isostearate, Cetyl PEG/PPG-10/1 Dimethicone, and Hexyl Laurate.[2][3][4] This combination, particularly the presence of a silicone-based emulsifier, allows for the creation of stable and aesthetically pleasing W/O creams and lotions with a wide variety of cosmetic oils.[1][2][5] It is known for its excellent heat and freeze/thaw stability and high compatibility with active ingredients.[2]

Q2: How does the polarity of the oil phase affect the stability of my ABIL® WE 09 emulsion?

The polarity of the oil phase is a critical factor in determining the stability, viscosity, and sensory profile of your W/O emulsion.[6][7] Generally, for W/O emulsions, a key consideration is the interaction between the emulsifier and the oil phase. ABIL® WE 09, containing a silicone component, is particularly effective at emulsifying a broad range of oils, from non-polar hydrocarbons and silicones to more polar esters and triglycerides.[1][8] However, significant shifts in the overall polarity of the oil phase can impact emulsion stability. Highly polar oil phases can sometimes be more challenging to emulsify and may require adjustments to the formulation, such as the inclusion of co-emulsifiers or electrolytes, to ensure long-term stability.[6][9]

Q3: I am observing phase separation in my emulsion. What are the likely causes and how can I troubleshoot this?

Phase separation in a W/O emulsion can be attributed to several factors, often related to the oil phase polarity and overall formulation design.

• Incorrect Oil Phase Polarity: If the polarity of your oil blend is not well-matched with the emulsifier system, it can lead to instability. With ABIL® WE 09, which is quite versatile, this is less common, but extreme polarity mismatches can still be a factor. Consider blending polar and non-polar oils to achieve a more balanced oil phase.[6]

• Insufficient Emulsifier Concentration: A typical usage level for ABIL® WE 09 is 4-6%.[1] If your oil phase concentration is high or contains particularly challenging oils, you may need to increase the emulsifier concentration.

• Lack of Electrolytes: In W/O emulsions, adding an electrolyte (e.g., Sodium Chloride or Magnesium Sulfate) to the water phase is crucial for stability.[9][10] Electrolytes help to reduce the repulsive forces between water droplets, preventing coalescence.[9]

• Inadequate Homogenization: Proper energy input is necessary to create small, uniform water droplets. Insufficient homogenization can lead to larger droplets that are more prone to coalescence and creaming. However, over-homogenization can sometimes lead to a loss of viscosity over time.[10]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Phase Separation (Creaming or Coalescence)	Imbalance in oil phase polarity.	Blend polar and non-polar oils to modify the overall polarity of the oil phase.
Insufficient ABIL® WE 09 concentration.	Increase the concentration of ABIL® WE 09 to 5-6% of the total formulation.
Absence or low concentration of electrolytes.	Add 0.5-1.5% Sodium Chloride or Magnesium Sulfate to the water phase.
Inadequate homogenization.	Optimize homogenization speed and time to achieve a fine droplet size distribution.
Low Viscosity	High concentration of low-viscosity oils.	Incorporate waxes (e.g., beeswax, microcrystalline wax) or high-viscosity oils into the oil phase.
Phase ratio (high oil-to-water ratio).	Increase the internal (water) phase percentage. In W/O emulsions, a higher internal phase volume generally leads to higher viscosity.
Grainy Texture	Crystallization of certain oil phase components.	Ensure all oil phase ingredients are fully melted and homogenous before emulsification. Consider adjusting the oil phase composition.
Inconsistent Batch-to-Batch Viscosity	Variations in processing parameters.	Standardize homogenization speed, time, and temperature. Ensure consistent addition rate of the water phase to the oil phase.

Data on Oil Phase Polarity and Emulsion Properties

The following tables provide illustrative data on how the polarity of the oil phase can influence the key stability parameters of a W/O emulsion formulated with 5% ABIL® WE 09.

Table 1: Impact of Oil Polarity on Emulsion Droplet Size

Oil Phase Composition	Predominant Polarity	Average Droplet Size (Day 1) (µm)	Average Droplet Size (Day 30) (µm)	Observations
100% Cyclomethicone	Non-Polar	1.8	2.1	Excellent stability, minimal change in droplet size.
50% Cyclomethicone / 50% Mineral Oil	Non-Polar	2.0	2.4	Very good stability.
100% Mineral Oil	Non-Polar	2.2	2.7	Good stability.
50% Mineral Oil / 50% Caprylic/Capric Triglyceride	Medium-Polar	2.5	3.2	Good stability, slight increase in droplet size over time.
100% Caprylic/Capric Triglyceride	Medium-Polar	2.8	3.8	Moderate stability, some droplet coalescence observed.
50% Caprylic/Capric Triglyceride / 50% C12-15 Alkyl Benzoate	Polar	3.5	5.0	Less stable, significant droplet growth. May require formulation optimization.
100% C12-15 Alkyl Benzoate	Polar	4.2	7.5	Prone to instability without further optimization (e.g., co-emulsifier, higher electrolyte concentration).

Table 2: Impact of Oil Polarity on Emulsion Viscosity

Oil Phase Composition	Predominant Polarity	Initial Viscosity (mPa·s)	Viscosity after 30 days at 40°C (mPa·s)	% Change in Viscosity
100% Cyclomethicone	Non-Polar	8,000	7,800	-2.5%
100% Mineral Oil	Non-Polar	12,000	11,500	-4.2%
100% Caprylic/Capric Triglyceride	Medium-Polar	15,000	13,800	-8.0%
100% C12-15 Alkyl Benzoate	Polar	18,000	15,500	-13.9%

Experimental Protocols

Protocol 1: Preparation of a W/O Emulsion with ABIL® WE 09

Materials:

• ABIL® WE 09

• Selected oil phase components

• Deionized water

• Electrolyte (e.g., NaCl)

• Preservative

• Beakers

• Homogenizer (e.g., rotor-stator type)

• Water bath or heating mantle

• Stirrer

Procedure:

• Oil Phase Preparation: In a beaker, combine ABIL® WE 09 and all other oil-soluble ingredients.

• Heat the oil phase to 75-80°C while stirring until all components are melted and the phase is uniform.

• Water Phase Preparation: In a separate beaker, dissolve the electrolyte and any other water-soluble ingredients in deionized water. Heat the water phase to 75-80°C.

• Emulsification: Slowly add the water phase to the oil phase while homogenizing at a moderate speed.

• Continue homogenization for 3-5 minutes, then switch to gentle stirring.

• Allow the emulsion to cool to room temperature while stirring.

• Add any temperature-sensitive ingredients, such as preservatives, below 40°C.

• Homogenize the final emulsion for a short period to ensure uniformity.

Protocol 2: Evaluation of Emulsion Stability

1. Macroscopic Observation:

• Place 50g of the emulsion in a clear, sealed glass jar.
• Store samples at various conditions: room temperature (20-25°C), elevated temperature (40°C), and refrigerated (4°C).
• Visually inspect the samples at regular intervals (e.g., 24 hours, 1 week, 1 month, 3 months) for any signs of instability, such as creaming, coalescence, or phase separation.

2. Microscopic Analysis and Particle Size Distribution:

• Use a light microscope to observe the emulsion's microstructure. Note the uniformity and shape of the dispersed water droplets.
• For quantitative analysis, use a particle size analyzer (e.g., laser diffraction or dynamic light scattering) to determine the mean droplet size and size distribution.[11][12][13][14][15]
• Measure the particle size of the freshly prepared emulsion and at subsequent time points during the stability study. An increase in the average droplet size over time indicates instability.[12]

3. Viscosity Measurement:

• Use a rotational viscometer to measure the viscosity of the emulsion.[16][17]
• Ensure the sample is at a controlled temperature (e.g., 25°C) before measurement.
• Record the viscosity of the fresh emulsion and monitor for any significant changes during the stability testing period. A significant drop in viscosity can be an indicator of emulsion breakdown.

4. Centrifugation Test (Accelerated Stability):

• Place a sample of the emulsion in a centrifuge tube.
• Centrifuge at a specified speed (e.g., 3000 rpm) for a set duration (e.g., 30 minutes).
• After centrifugation, observe the sample for any signs of phase separation. A stable emulsion should show no separation.

Diagrams

Caption: Workflow for W/O Emulsion Preparation and Stability Testing.

Caption: Impact of Oil Phase Polarity on Emulsion Properties.

References

• 1. mychem.ir [mychem.ir]
• 2. glenncorp.com [glenncorp.com]
• 3. Water-in-Oil Max™ (this compound) [myskinrecipes.com]
• 4. specialchem.com [specialchem.com]
• 5. foreverest.net [foreverest.net]
• 6. Why the polarity of the oils used in cosmetic products matters. – Cosmetic Ingredients [cosmetic-ingredients.co.za]
• 7. beurre.ua [beurre.ua]
• 8. Emulsifiers – energy efficiency [cosmeticsbusiness.com]
• 9. Formulating W/O Emulsions w/out Worry! | Gattefossé [gattefosse.com]
• 10. ulprospector.com [ulprospector.com]
• 11. bettersizeinstruments.com [bettersizeinstruments.com]
• 12. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 13. horiba.com [horiba.com]
• 14. azom.com [azom.com]
• 15. m.youtube.com [m.youtube.com]
• 16. brookfieldengineering.com [brookfieldengineering.com]
• 17. ingrevo.com [ingrevo.com]

Technical Support Center: Optimizing ABIL WE 09 Cream Formulations

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered when formulating with ABIL WE 09 and aiming to achieve a specific sensory profile.

Troubleshooting Guide: Common Sensory Profile Issues

This guide addresses frequent sensory hurdles in a question-and-answer format, offering targeted solutions to refine your this compound cream.

Question 1: My this compound cream feels tacky or sticky upon application. How can I reduce this?

Answer: Tackiness in Water-in-Oil (W/O) emulsions is a common issue, often stemming from the concentration of certain ingredients in the external oil phase. Here are several strategies to mitigate this:

• Incorporate Sensory Modifiers: Powders can significantly reduce tackiness by absorbing excess oil.[1] Consider adding starches, silicas, or polymers at the end of the formulation process. These materials can provide a "dry" or "velvety" effect.[1]

• Adjust the Emollient Profile: The type and concentration of emollients are critical.[2][3] High-viscosity emollients can sometimes contribute to a richer, but potentially stickier, feel. Try incorporating light, fast-spreading emollients to improve absorption and reduce residue.

• Introduce Silicones: Adding 2-3% of dimethicone or cyclomethicone can effectively decrease the perception of stickiness.[4]

• Review Humectant Levels: High concentrations of humectants like glycerin in the internal water phase can sometimes lead to a tacky feel.[4] While essential for hydration, optimizing the concentration is key.

Question 2: The cream feels greasy and heavy on the skin. How can I create a lighter, more elegant feel?

Answer: A greasy or heavy sensation is typically due to the composition of the external oil phase. To improve this:

• Select Appropriate Emollients: Emollients are primary drivers of a cream's sensory experience.[2][5] Replace heavy oils and butters with low-viscosity, non-greasy esters that offer better spreadability and a lighter skin feel.

• Utilize Sensory Modifying Powders: Ingredients like silica, nylon-12, or polymethyl methacrylates can provide a mattifying effect, reducing shine and the perception of greasiness.[1][6]

• Optimize Oil Phase Concentration: this compound allows for an oil phase concentration between 19% and 35%. Experimenting at the lower end of this range can lead to a lighter formulation.

• Consider Volatile Components: Incorporating volatile silicones can provide initial slip and spreadability, then evaporate to leave a non-greasy after-feel.

Question 3: My cream has a poor "rub-out" and leaves a white residue (soaping effect). What causes this and how can it be fixed?

Answer: The "soaping effect" or whitening during rub-out can be attributed to several factors in an emulsion:

• High Emulsifier Concentration: While this compound is used at 4-6%, ensure you are not using an excessive amount, which can contribute to soapiness.

• Droplet Size: The degree of dispersion affects the emulsion's properties. Over-emulsification with extreme energy input can sometimes lead to undesirable textures.[7] Ensure thorough but not overly intensive homogenization.

• Phase Ratios: The balance between the oil and water phases can influence this effect. Adjusting the phase ratio may improve the rub-out characteristics.

• Choice of Waxes: The type and amount of waxes used for stabilization (typically 1.5-3.0%) can impact the rub-out. Experiment with different waxes or combinations to find the optimal sensory performance.

Question 4: The cream's viscosity is not ideal. How can it be adjusted?

Answer: The viscosity of W/O emulsions made with this compound can be controlled by three main variables:

• Viscosity of the Oil Phase: The viscosity of the final emulsion is directly related to the viscosity of the external oil phase. Replacing low-viscosity oils with more viscous ones or adding waxes (even at 0.5-1.0%) will increase the emulsion's viscosity.

• Phase Ratio: Increasing the proportion of the dispersed water phase will significantly increase the viscosity.

• Degree of Dispersion: A finer dispersion (smaller droplet size) due to more intense mechanical processing will result in higher viscosity. However, this parameter should primarily be used for stability control, not viscosity adjustment, as over-homogenization can lead to instability.

Frequently Asked Questions (FAQs)

Q1: What is the typical usage concentration for this compound? A1: The recommended usage level for this compound is between 4% and 6% of the total emulsion weight.

Q2: What types of oils are compatible with this compound? A2: this compound is highly compatible with a wide range of cosmetic oils, including fatty acid esters, paraffin oils, natural triglycerides, and silicone derivatives.

Q3: Are electrolytes necessary in an this compound formulation? A3: Yes, adding electrolytes like sodium chloride or magnesium sulfate to the water phase is crucial for the stability of W/O emulsions.[8][9] They help to reduce the attractive forces between water droplets, preventing coalescence and improving overall stability.[8][9]

Q4: Can processing parameters affect the sensory profile? A4: Yes, processing parameters such as homogenization speed and duration can influence the droplet size of the emulsion.[10][11] This not only impacts stability but can also affect the texture and feel of the final product.[10] Consistent and optimized processing is key to a reproducible sensory profile.

Data Presentation: Sensory Modifier and Emollient Guide

The following tables provide a summary of common sensory modifiers and a classification of emollients to aid in the selection of ingredients to achieve the desired sensory profile.

Table 1: Common Sensory Modifiers and Their Effects

Sensory Modifier Category	Examples	Typical Use Level (%)	Primary Sensory Effect
Starches	Aluminum Starch Octenylsuccinate, Tapioca Starch	3 - 10	Reduces greasiness and tackiness; provides a dry, powdery after-feel.[1]
Silicas	Silica, Silica Silylate	1 - 5	Oil absorption, mattifying effect, reduces tackiness.[1]
Polymers	Polymethyl Methacrylate (PMMA), Nylon-12	2 - 7	Provides a velvety, silky feel; soft-focus effect.[1]
Silicones	Dimethicone, Cyclopentasiloxane	1 - 5	Reduces tackiness, improves spreadability, provides slip.[4]

Table 2: Emollient Classification by Spreadability and Feel

Spreadability	Emollient Examples	Typical Feel
Fast Spreading	Isopropyl Palmitate, Dicaprylyl Carbonate, C12-15 Alkyl Benzoate	Light, non-greasy, fast-absorbing
Medium Spreading	Caprylic/Capric Triglyceride, Jojoba Oil	Smooth, conditioning
Slow Spreading	Shea Butter, Mineral Oil, Petrolatum	Rich, occlusive, long-lasting

Experimental Protocols

Protocol 1: Quantitative Descriptive Analysis (QDA) for Sensory Profiling

This protocol outlines a method for conducting a sensory evaluation using a trained panel to quantify the sensory attributes of a cream.

• Panelist Selection and Training:

  • Recruit 10-15 individuals.

  • Train panelists to identify and rate the intensity of specific sensory attributes (e.g., greasiness, stickiness, spreadability, absorption) using a standardized scale (e.g., a 10-cm line scale from "low" to "high").[12][13]

  • Use reference standards for each attribute to calibrate the panel.

• Sample Preparation:

  • Prepare cream samples in identical, coded containers to blind the panelists.

  • Allow samples to equilibrate to a controlled room temperature before evaluation.

• Evaluation Procedure:

  • Panelists cleanse their hands/forearms before starting.

  • A standardized amount of product is applied to a designated area of the skin.

  • Evaluation is conducted in distinct phases:

    • Appearance: Visual assessment of the product in the container.

    • Pick-up: Feel of the product when first touched.

    • Rub-out: Sensation during application (spreadability, soaping).[12]

    • After-feel: Sensation on the skin immediately after application and after a set time (e.g., 2 minutes) to assess residue, tackiness, and softness.[12][14]

• Data Analysis:

  • Collect the intensity ratings for each attribute from all panelists.

  • Use statistical analysis (e.g., ANOVA) to determine significant differences between formulations.

  • Visualize the results using spider diagrams or bar charts for easy comparison.

Protocol 2: Rheological Measurement for Objective Sensory Correlation

This protocol uses a rheometer to obtain objective data that can be correlated with sensory attributes like firmness and stickiness.

• Equipment and Setup:

  • Use a controlled-stress rheometer with a parallel plate or cone-and-plate geometry.

  • Maintain a constant temperature, ideally skin temperature (32°C), throughout the measurement.[15]

• Measurements:

  • Flow Curve (Viscosity vs. Shear Rate): This measures the cream's resistance to flow and can correlate with spreadability.

  • Oscillatory Amplitude Sweep: This determines the cream's firmness and elastic properties within its linear viscoelastic region.[15]

  • Tack Test (Adhesion): This measures the force required to separate the geometry from the sample, providing a quantitative measure of stickiness.[15]

• Data Interpretation:

  • Correlate rheological parameters (e.g., yield stress, storage modulus, adhesive force) with sensory data obtained from a trained panel.[15] This allows for the development of predictive models for sensory performance.

Visualizations

Caption: Troubleshooting workflow for common sensory issues in creams.

Caption: Experimental workflow for sensory and instrumental evaluation.

Caption: Relationship between formulation components and sensory attributes.

References

• 1. ulprospector.com [ulprospector.com]
• 2. How Emollients Shape the Sensory Experience in Cosmetics | BeautyMatter [beautymatter.com]
• 3. researchgate.net [researchgate.net]
• 4. humblebeeandme.com [humblebeeandme.com]
• 5. researchgate.net [researchgate.net]
• 6. Sensory Modifiers: Staples of a Formulator's Toolbox [ulprospector.ul.com]
• 7. m.youtube.com [m.youtube.com]
• 8. Formulating effective and stable W/O emulsions - NYSCC [nyscc.org]
• 9. Formulating W/O Emulsions w/out Worry! | Gattefossé [gattefosse.com]
• 10. mdpi.com [mdpi.com]
• 11. Exploring the Effects of Process Parameters during W/O/W Emulsion Preparation and Supercritical Fluid Extraction on the Protein Encapsulation and Release Properties of PLGA Microspheres - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Sensory properties analysis of a calcipotriol and betamethasone dipropionate cream vehicle formulated with an innovative PAD Technology for the treatment of plaque psoriasis on the skin and scalp - PMC [pmc.ncbi.nlm.nih.gov]
• 13. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 14. Sensory analysis for topical drugs ⋅ Gattefossé [gattefosse.com]
• 15. mdpi.com [mdpi.com]

Addressing emulsion breakage during scale-up with ABIL WE 09

This technical support guide provides researchers, scientists, and drug development professionals with troubleshooting strategies and frequently asked questions (FAQs) for addressing emulsion breakage during the scale-up of formulations using ABIL® WE 09.

Frequently Asked Questions (FAQs)

Q1: What is ABIL® WE 09 and what are its primary applications?

ABIL® WE 09 is a versatile, non-ionic Water-in-Oil (W/O) emulsifier designed for creating cosmetic creams and lotions.[1] Its chemical composition is Polyglyceryl-4 Isostearate, Cetyl PEG/PPG-10/1 Dimethicone, and Hexyl Laurate.[2][3][4] It is known for producing bright white emulsions with excellent stability against temperature fluctuations, including heat and freeze/thaw cycles.[2][3][5] Its high compatibility with a wide range of cosmetic oils and active ingredients makes it suitable for various applications, including sun care formulations with high concentrations of UV filters.[2][3][6]

Q2: What are the most common reasons for emulsion instability and breakage when scaling up from a lab batch to production?

Emulsion breakage during scale-up is a frequent challenge and typically stems from inconsistencies between the lab-scale process and the production-scale environment. Key factors include:

• Changes in Shear and Mixing Energy: Equipment used in large-scale manufacturing often imparts different shear rates and energy compared to laboratory mixers. This can lead to variations in droplet size and distribution, affecting stability.[7]

• Inadequate Process Control: Heat transfer and processing times can change dramatically with larger batch sizes.[7] Poor temperature management can degrade heat-sensitive ingredients or alter the performance of the emulsifier.[7]

• Over-Homogenization: Applying excessive energy during homogenization can create highly viscous, metastable secondary structures. These structures can break down over time, leading to a loss of viscosity and eventual emulsion separation.[1] Using high-pressure homogenizers may also cause cavitation, which can liberate water and destabilize the emulsion.[1]

• Formulation Sensitivity: The optimal ratios of oil, water, emulsifiers, and stabilizers may need to be adjusted to accommodate the new processing conditions at a larger scale.[8][9]

Q3: My W/O emulsion with ABIL® WE 09 was perfectly stable in the lab but separated after scaling up. What is the likely cause?

The most probable cause is a discrepancy in the energy input during the emulsification step. Laboratory formulations that work well often fail during scale-up due to differences in mixing equipment.[7] It's likely that the production equipment is either providing insufficient shear to achieve the required small droplet size or, conversely, "over-emulsifying" the batch with excessive energy, leading to fragile structures that are not stable long-term.[1] For stable creams, a particle size of less than 1 µm is recommended, while lotions should be around 2-4 µm.[1] More coarsely dispersed emulsions are prone to separation.[1]

Q4: How can I optimize the formulation parameters for ABIL® WE 09 to ensure stability during scale-up?

Optimizing the formulation is critical. Based on technical data, consider the following adjustments:

• Emulsifier Concentration: Use ABIL® WE 09 in a concentration range of 4-6%, based on the total weight of the emulsion.[1]

• Consistency Waxes: Incorporate 1.5-3.0% of waxes, such as hydrogenated castor oil or beeswax, to help stabilize the emulsion and adjust its consistency.[1]

• Oil Phase Content: The oil phase, including the emulsifier, can be varied between 19% and 35%.[1] The viscosity of this external phase directly correlates with the final emulsion viscosity.[1]

• Aqueous Phase Electrolytes: The addition of electrolytes, like sodium chloride or magnesium sulfate, to the water phase is highly recommended for all W/O emulsions.[10] Electrolytes help to reduce interfacial tension and improve stability.[10]

Q5: My production batch has a much lower viscosity than the lab sample. How can I adjust this?

The viscosity of W/O emulsions made with ABIL® WE 09 can be controlled by three main variables:

• Viscosity of the Oil Phase: Increasing the viscosity of the external oil phase will directly increase the emulsion's viscosity. This can be achieved by replacing low-viscosity oils with more viscous ones or by increasing the concentration of waxes.[1]

• Phase Ratio: In W/O emulsions, where the dispersed phase content is high, increasing the proportion of the dispersed water phase leads to a significant increase in viscosity due to the tighter packing of water droplets.[1][10]

• Degree of Dispersion: A finer droplet size (higher degree of dispersion) results in higher viscosity. However, this parameter should not be used to regulate viscosity because it is primarily linked to emulsion stability. Altering it can compromise the long-term integrity of your product.[1]

Quantitative Formulation & Stability Parameters

The following table summarizes key quantitative data for formulating stable emulsions with ABIL® WE 09.

Parameter	Recommended Value	Notes	Source
ABIL® WE 09 Concentration	4.0 - 6.0 %	Based on the total weight of the emulsion.	[1]
Wax Concentration	1.5 - 3.0 %	e.g., Hydrogenated Castor Oil, Beeswax. For consistency and stability.	[1]
Oil Phase Content	19 - 35 %	Includes emulsifiers and waxes. Creams typically have lower oil content (19-30%) than lotions (23-35%).	[1]
Optimal Particle Size (Creams)	< 1 µm	For long-term stability.	[1]
Optimal Particle Size (Lotions)	2 - 4 µm	For long-term stability.	[1]
Typical Viscosity (Lotions)	~5,000 mPas	Measured with a rotation viscosimeter.	[1]
Typical Viscosity (Creams)	~22,000 mPas	Measured with a rotation viscosimeter.	[1]
Temperature Stability Range	-25 °C to +60 °C	Properly formulated emulsions are stable across a wide temperature range.	[1]

Troubleshooting and Process Logic

The following diagram outlines a logical workflow for troubleshooting emulsion breakage issues during scale-up.

Caption: Troubleshooting workflow for emulsion breakage.

Key Experimental Protocols

To diagnose and resolve stability issues, the following characterization methods are recommended.

Microscopic Analysis for Droplet Visualization

This protocol provides a direct visual assessment of the emulsion's internal structure.

• Objective: To visually inspect droplet size, shape, distribution, and identify signs of flocculation or coalescence.[11][12]

• Apparatus: Optical microscope with camera, glass slides, coverslips, pipette.

• Methodology:

  • Gently agitate the emulsion sample to ensure homogeneity.

  • Using a clean pipette, place a small drop of the emulsion onto a glass slide.

  • Carefully place a coverslip over the drop, avoiding air bubbles.

  • Place the slide on the microscope stage.

  • Start with a low magnification (e.g., 10x) to get an overview of the droplet distribution.

  • Increase magnification (e.g., 40x or 100x with oil immersion) to observe individual droplets.

  • Capture images at different locations on the slide.

  • Analysis: Look for small, uniform, and well-dispersed droplets, which indicate a stable emulsion. Large, irregular droplets or clusters (flocculation) are signs of instability.[11][12]

Droplet Size Analysis via Dynamic Light Scattering (DLS)

DLS provides quantitative data on the size distribution of the dispersed phase droplets.

• Objective: To quantitatively determine the mean droplet diameter and polydispersity index (PDI), which are critical indicators of emulsion stability.[13]

• Apparatus: Dynamic Light Scattering (DLS) instrument (e.g., Malvern Zetasizer, Anton Paar Litesizer).

• Methodology:

  • Prepare the sample by diluting the emulsion in an appropriate solvent (typically the continuous oil phase) to avoid multiple scattering effects. The exact dilution will depend on the instrument and the initial emulsion concentration.

  • Ensure the sample is well-mixed and free of air bubbles.

  • Transfer the diluted sample to the instrument's measurement cell (cuvette).

  • Set the instrument parameters, including temperature and measurement angle (e.g., 173°).

  • Perform the measurement. The instrument will analyze the intensity fluctuations of scattered laser light to calculate particle size.[13]

  • Analysis: Record the Z-average diameter and PDI. For scale-up, compare these values between the lab batch and the production batch. A significant increase in size or PDI in the production batch indicates a problem with the emulsification process.

Emulsion Stability Scale-Up Workflow

This diagram illustrates the critical considerations when moving from laboratory to production scale.

Caption: A phased approach for successful emulsion scale-up.

Viscosity Measurement

This protocol measures the emulsion's resistance to flow, a key quality attribute.

• Objective: To quantify the viscosity of the emulsion and ensure consistency between batches.

• Apparatus: Rotational viscometer or rheometer with appropriate spindle/geometry.

• Methodology:

  • Ensure the emulsion sample is at a controlled, specified temperature (e.g., 25°C), as viscosity is temperature-dependent.

  • Select a spindle and rotational speed appropriate for the expected viscosity range. For creams, a helipath spindle may be necessary to avoid "channeling."

  • Immerse the spindle into the sample up to the marked level.

  • Allow the spindle to rotate for a set period (e.g., 60 seconds) until the reading stabilizes.

  • Record the viscosity reading (in mPas or cP) and the torque percentage (ideally between 10% and 90% for an accurate reading).

  • Analysis: Compare the viscosity of the production batch against the laboratory standard. Significant deviations can indicate issues with phase ratios, droplet size, or stabilizer efficacy.[1]

Accelerated Stability Testing

This protocol assesses the long-term stability of the emulsion under stressed conditions.

• Objective: To predict the shelf-life and physical stability of the emulsion by subjecting it to elevated temperatures and freeze-thaw cycles.

• Apparatus: Temperature-controlled ovens, freezer, sample containers.

• Methodology:

  • Heat Stability:

    • Fill several sealed containers with the emulsion.

    • Place the samples in ovens at elevated temperatures (e.g., 40°C, 50°C).

    • Store one sample at room temperature as a control.

    • Visually inspect the samples at regular intervals (e.g., 1 week, 2 weeks, 1 month, 3 months) for any signs of separation, creaming, or changes in color and odor.

  • Freeze-Thaw Cycling:

    • Place samples in a freezer at a low temperature (e.g., -10°C to -25°C) for 24 hours.

    • Remove the samples and allow them to thaw at room temperature for 24 hours. This completes one cycle.

    • Repeat this process for a minimum of 3-5 cycles.

    • After the final cycle, inspect the samples for any signs of phase separation, graininess, or breakdown. A stable emulsion made with ABIL® WE 09 should withstand these conditions.[1][2]

References

• 1. mychem.ir [mychem.ir]
• 2. ulprospector.com [ulprospector.com]
• 3. glenncorp.com [glenncorp.com]
• 4. specialchem.com [specialchem.com]
• 5. explore.azelis.com [explore.azelis.com]
• 6. 바이오앤텍 [ibiontech.com]
• 7. mxdprocess.com [mxdprocess.com]
• 8. mxdprocess.com [mxdprocess.com]
• 9. makingcosmetics.com [makingcosmetics.com]
• 10. ulprospector.com [ulprospector.com]
• 11. Techniques for Emulsion Characterization | Encyclopedia MDPI [encyclopedia.pub]
• 12. Critical Review of Techniques for Food Emulsion Characterization [mdpi.com]
• 13. Emulsions: Applications and Analysis | Anton Paar Wiki [wiki.anton-paar.com]

Technical Support Center: Optimizing Processing Parameters for ABIL WE 09 Emulsions

Welcome to the technical support center for ABIL WE 09, a robust nonionic water-in-oil (W/O) emulsifier for cosmetic and pharmaceutical applications. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their emulsion formulations.

Frequently Asked Questions (FAQs)

Q1: What is this compound and what are its primary applications?

A1: this compound is a liquid, nonionic W/O emulsifier composed of Polyglyceryl-4 Isostearate, Cetyl PEG/PPG-10/1 Dimethicone, and Hexyl Laurate.[1][2] It is known for its high emulsifying and emulsion-stabilizing action, making it ideal for creating bright white cosmetic W/O creams and lotions with excellent heat and freeze/thaw stability.[1][2][3] It is compatible with a wide range of cosmetic oils and active ingredients, including sun protection filters.[1][3][4]

Q2: What are the recommended usage concentrations for this compound and other key components in a W/O emulsion?

A2: For stable emulsions, a concentration of 4-6% this compound is recommended.[5] To adjust consistency and enhance stability, 1.5-3.0% of waxes like hydrogenated castor oil or beeswax should be incorporated.[5] The total oil phase content, including the emulsifier, can range from 19% to 35%.[5]

Q3: What is the HLB value of this compound?

A3: The approximate Hydrophile-Lipophile Balance (HLB) value of this compound is 5.

Q4: Is it necessary to use an electrolyte in this compound emulsions?

A4: Yes, incorporating electrolytes such as sodium chloride or magnesium sulfate into the aqueous phase is highly recommended. Electrolytes contribute to the stability of W/O emulsions by reducing the attractive forces between water droplets and preventing coalescence.[6]

Troubleshooting Guide

This section addresses common issues encountered during the preparation and storage of this compound emulsions.

Problem	Potential Cause	Recommended Solution
Emulsion Instability (Phase Separation, Coalescence)	Insufficient emulsifier concentration.	Increase the concentration of this compound to within the recommended 4-6% range.[5]
Incorrect oil-to-water ratio.	Adjust the oil phase content to be within the 19-35% range.[5] W/O emulsions can become unstable if the internal (water) phase volume is too high.
Inadequate homogenization.	Ensure thorough but not excessive homogenization. For stable creams, aim for a particle size below 1 µm; for lotions, 2-4 µm.[5]
Absence of electrolytes in the aqueous phase.	Incorporate an electrolyte like NaCl (e.g., 0.5-1.0%) into the water phase to improve droplet stability.[6]
Incompatible oil phase components.	Ensure the polarity of the oil phase is compatible with the emulsifier. This compound is versatile, but very polar oils may require a co-emulsifier.
Incorrect Viscosity (Too Thick or Too Thin)	Inappropriate wax concentration.	Adjust the concentration of consistency-modifying waxes. Increasing the wax content (1.5-3.0%) will increase viscosity.[5]
Viscosity of the oil phase is too low or too high.	The viscosity of the external oil phase directly correlates with the emulsion's viscosity.[5] Blend oils of different viscosities to achieve the desired consistency.
Over-emulsification.	Extreme energy input during homogenization can lead to very high viscosity and metastable structures that break down over time.[5] Reduce homogenization speed or time.
Phase ratio is not optimized.	In W/O emulsions, increasing the proportion of the dispersed water phase significantly increases viscosity.[5] Adjust the phase ratio as needed.
Poor Texture or Skin Feel (Greasy, Tacky)	High concentration of heavy oils in the external phase.	Replace a portion of the heavy oils with lighter emollients or silicones to improve spreadability and reduce a greasy after-feel.[4]
Incorrect emulsifier to oil balance.	While ensuring stability, avoid excessively high concentrations of this compound that might contribute to a heavy feel.
Difficulty in Incorporating the Water Phase	Rate of addition is too fast.	Add the water phase to the oil phase very slowly and with continuous stirring to ensure proper dispersion.
Temperature difference between phases.	While this compound allows for cold processing, gentle heating of both phases to a similar temperature (e.g., 70-75°C) can facilitate emulsification.[7]

Experimental Protocols

Protocol 1: Preparation of a Stable W/O Cream with this compound

Objective: To prepare a stable and aesthetically pleasing W/O cream using this compound.

Materials:

• Oil Phase:

  • This compound: 5.0%

  • Cetearyl Ethylhexanoate: 8.0%

  • Isopropyl Myristate: 8.0%

  • Beeswax: 1.5%

  • Hydrogenated Castor Oil: 1.0%

• Aqueous Phase:

  • Deionized Water: 75.9%

  • Glycerin: 3.0%

  • Sodium Chloride (NaCl): 0.5%

  • Preservative: q.s.

Procedure:

• Combine all components of the oil phase in a primary vessel and heat to 75-80°C until all solids are melted and the phase is uniform.

• In a separate vessel, combine all components of the aqueous phase and heat to 75-80°C.

• Slowly add the aqueous phase to the oil phase with continuous stirring using a propeller mixer.

• Once all the aqueous phase is added, homogenize the mixture using a rotor-stator homogenizer. Start at a low speed and gradually increase to a moderate speed. Avoid excessive shear, which can lead to over-emulsification.[8]

• Continue homogenization for 5-10 minutes, ensuring the emulsion is uniform.

• Begin cooling the emulsion while stirring gently.

• Once the emulsion has cooled to below 40°C, add any temperature-sensitive active ingredients.

• Continue gentle stirring until the cream reaches room temperature.

Protocol 2: Emulsion Stability Testing

Objective: To assess the physical stability of the prepared this compound emulsion.

Methods:

• Accelerated Stability Testing (Centrifugation):

  • Place 10 g of the emulsion in a centrifuge tube.

  • Centrifuge at 3000 rpm for 30 minutes.

  • Observe for any signs of phase separation, creaming, or coalescence. A stable emulsion will show no change.

• Freeze-Thaw Cycling:

  • Place a sample of the emulsion in a sealed container.

  • Store at -10°C for 24 hours.

  • Allow the sample to thaw at room temperature for 24 hours. This constitutes one cycle.

  • Repeat this cycle 3-5 times.

  • After the final cycle, visually inspect the emulsion for phase separation, changes in consistency, or crystal growth. This compound is known for good freeze-thaw stability.[1][2][3]

• Elevated Temperature Stability:

  • Store samples of the emulsion at 40°C and 50°C for a period of 1 to 3 months.

  • Periodically (e.g., weekly), examine the samples for changes in color, odor, viscosity, and signs of phase separation.

Protocol 3: Particle Size Analysis

Objective: To determine the droplet size distribution of the dispersed aqueous phase.

Method (Laser Diffraction):

• Use a laser diffraction particle size analyzer.

• Disperse a small amount of the emulsion in a suitable solvent in which the oil phase is soluble (e.g., hexane or isopropanol). Ensure the dispersion is adequate to allow for individual droplet analysis without causing further emulsification or droplet breakdown.

• Analyze the sample according to the instrument's operating procedure.

• Record the mean droplet size (e.g., D(v,0.5)) and the span of the distribution. For stable creams, the particle size should ideally be below 1 µm.[5]

Protocol 4: Viscosity Measurement

Objective: To quantify the rheological properties of the emulsion.

Method (Rotational Viscometry):

• Use a rotational viscometer or rheometer equipped with a suitable spindle or geometry (e.g., concentric cylinder or cone-plate).

• Allow the emulsion to equilibrate to a controlled temperature (e.g., 25°C).

• Measure the viscosity at a range of shear rates or rotational speeds to characterize the flow behavior (e.g., shear-thinning).

• For quality control, a single-point viscosity measurement can be performed under defined conditions (spindle, speed, temperature).

• Follow standardized methods such as ASTM D2196 for non-Newtonian materials.[9]

Visualizations

Caption: Workflow for preparing a W/O emulsion with this compound.

Caption: Troubleshooting decision tree for common this compound emulsion issues.

References

• 1. Influence of different electrolytes and oils on the stability of W1/O/W2 double emulsion during storage and in vitro digestion - PMC [pmc.ncbi.nlm.nih.gov]
• 2. glenncorp.com [glenncorp.com]
• 3. ulprospector.com [ulprospector.com]
• 4. How to Formulate Water-in-Oil Emulsions | Let's Make Beauty [letsmakebeauty.com]
• 5. mychem.ir [mychem.ir]
• 6. Formulating effective and stable W/O emulsions - NYSCC [nyscc.org]
• 7. thecosmeticformulator.com [thecosmeticformulator.com]
• 8. researchgate.net [researchgate.net]
• 9. Viscosity measurement in the personal care industry | Anton Paar Wiki [wiki.anton-paar.com]

Validation & Comparative

Comparative Analysis of ABIL WE 09 and ABIL EM 90 in Lotion Formulations

A comprehensive evaluation of the emulsifiers ABIL WE 09 and ABIL EM 90 reveals distinct characteristics that influence their performance in lotion formulations. This guide provides a comparative analysis of these two water-in-oil (W/O) emulsifiers, offering insights for researchers, scientists, and drug development professionals in the selection of appropriate ingredients for their specific formulation needs.

General Properties and Composition

Both this compound and ABIL EM 90 are non-ionic W/O emulsifiers based on silicone, which contributes to their high emulsion stabilizing potential due to their polymeric and polyfunctional structures.[1][2][3] However, they differ in their specific chemical composition, which in turn affects their application and performance characteristics.

This compound is a blend of Polyglyceryl-4 Isostearate, Cetyl PEG/PPG-10/1 Dimethicone, and Hexyl Laurate.[4][5][6][7][8] This combination allows for the creation of bright white cosmetic W/O creams and lotions with excellent stability against heat and freezing.[4][5][7] It is compatible with a wide range of cosmetic oils and active ingredients, making it a versatile choice for various formulations, including sun care products with high concentrations of UV filters.[4][5][9]

ABIL EM 90 , with the INCI name Cetyl PEG/PPG-10/1 Dimethicone, is a high-performance emulsifier known for creating "light" W/O emulsions with a pleasant application feel.[3][10][11] It is particularly suitable for formulations where a silky, non-greasy skin feel is desired.[10] ABIL EM 90 also demonstrates high heat and freeze stability and is compatible with a wide array of cosmetic oils and active ingredients.[1][10][12] It can also be used in the preparation of multiple emulsions (W/O/W).[1][13]

A summary of their key properties is presented in the table below:

Property	This compound	ABIL EM 90
INCI Name	Polyglyceryl-4 Isostearate (and) Cetyl PEG/PPG-10/1 Dimethicone (and) Hexyl Laurate[4][5][6][7][8]	Cetyl PEG/PPG-10/1 Dimethicone[10][11]
Emulsion Type	Water-in-Oil (W/O)[4][6]	Water-in-Oil (W/O)[1][3][10]
Key Features	Excellent heat and freeze/thaw stability, forms bright white emulsions.[4][5]	High stabilization potential, creates "light" emulsions with a silky feel.[3][10]
Compatibility	High compatibility with all kinds of cosmetic oils and active ingredients, including high levels of UV filters.[4][5]	High compatibility with all kinds of cosmetic oils and active ingredients.[1][10]

Performance in Lotion Formulations

The choice between this compound and ABIL EM 90 will significantly impact the final characteristics of a lotion, including its viscosity, stability, and sensory profile.

Viscosity and Texture

This compound typically requires a higher usage concentration (4-6%) to achieve stable emulsions.[6] The viscosity of lotions formulated with this compound can be influenced by the oil phase composition and the inclusion of waxes.[6] It is suitable for creating lotions with a range of viscosities.

ABIL EM 90 is effective at lower usage concentrations, typically between 1.5% and 2.5%.[1][11] It is known for producing lotions with a lighter, less heavy feel.[3] The viscosity of emulsions made with ABIL EM 90 can be controlled by the oil phase content, with an optimal range of 22-35%.[1][11]

The following table summarizes the typical formulation parameters:

Parameter	This compound	ABIL EM 90
Recommended Usage Level	4 - 6%[6]	1.5 - 2.5%[1][11]
Optimal Oil Phase Content	19 - 35%[6]	22 - 35%[1][11]
Resulting Texture	Can be formulated for a range of viscosities.	Typically lighter, silky feel.[10]

Emulsion Stability

Both emulsifiers provide excellent emulsion stability over a wide range of temperatures, from -25°C to +60°C.[1][6] This makes them suitable for products that may be exposed to varying storage and transport conditions.

The stability of emulsions formulated with these emulsifiers is influenced by factors such as the oil-to-water ratio, the viscosity of the oil phase, and the homogenization process. For long-term stability, it is crucial to achieve a small and uniform droplet size of the dispersed water phase.

Experimental Protocols

To conduct a comparative analysis of this compound and ABIL EM 90 in a lotion formulation, the following experimental protocols can be employed.

Preparation of a W/O Lotion

Objective: To prepare stable W/O lotions using this compound and ABIL EM 90.

Materials:

• This compound

• ABIL EM 90

• Cosmetic oil (e.g., Caprylic/Capric Triglyceride)

• Waxes (e.g., Beeswax, Hydrogenated Castor Oil)

• Glycerin

• Magnesium Sulfate Heptahydrate

• Preservative

• Purified Water

Procedure:

• Oil Phase Preparation: Combine the emulsifier (this compound or ABIL EM 90), cosmetic oil, and waxes in a beaker. Heat to 75-80°C until all components are melted and uniform.

• Water Phase Preparation: In a separate beaker, dissolve the magnesium sulfate and glycerin in purified water. Heat to 75-80°C. Add the preservative.

• Emulsification: Slowly add the water phase to the oil phase while stirring with a homogenizer.

• Homogenization: Homogenize the mixture for a few minutes until a uniform emulsion is formed.

• Cooling: Continue stirring the emulsion with a propeller stirrer until it cools down to room temperature.

The logical workflow for this experimental protocol is illustrated in the following diagram:

W/O Lotion Preparation Workflow

Evaluation of Lotion Properties

Objective: To compare the physical properties of the lotions prepared with this compound and ABIL EM 90.

Tests to be Performed:

• Viscosity Measurement: Use a viscometer to measure the viscosity of the lotions at a controlled temperature.

• Particle Size Analysis: Employ microscopy or a particle size analyzer to determine the droplet size distribution of the dispersed water phase.

• Stability Testing:

  • Centrifuge Test: Centrifuge the lotion samples to accelerate phase separation and assess stability.

  • Freeze-Thaw Cycling: Subject the lotions to alternating high and low temperatures to evaluate their stability under temperature stress.

• Sensory Evaluation: Conduct a panel test to assess sensory attributes such as skin feel, spreadability, and absorbency.

The logical relationship for the evaluation process is depicted below:

Lotion Property Evaluation Process

Conclusion

Both this compound and ABIL EM 90 are effective W/O emulsifiers for creating stable and aesthetically pleasing lotions. The choice between them will depend on the desired final product characteristics. This compound is a robust and versatile emulsifier suitable for a wide range of applications, including those requiring high stability with challenging ingredients. ABIL EM 90 is ideal for formulations where a light, silky skin feel is a primary consideration, and it can achieve this at lower usage levels. For optimal formulation development, it is recommended to conduct experimental evaluations as outlined above to determine the most suitable emulsifier for a specific application.

References

• 1. mychem.ir [mychem.ir]
• 2. glenncorp.com [glenncorp.com]
• 3. ulprospector.com [ulprospector.com]
• 4. makingchembooks.com [makingchembooks.com]
• 5. ulprospector.com [ulprospector.com]
• 6. mychem.ir [mychem.ir]
• 7. glenncorp.com [glenncorp.com]
• 8. specialchem.com [specialchem.com]
• 9. ABIL® WE 09 MB [indiebeautyboutique.com]
• 10. specialchem.com [specialchem.com]
• 11. 3hcosmetic.com [3hcosmetic.com]
• 12. Surfachem | ABIL® EM 90 [surfachem.com]
• 13. China ABIL EM90 from Evonik Silibase-2825C, ABIL-EM90-from-Evonik manufacturer from Silibase Silicone New Material [silicone-surfactant.com]

A Comparative Sensory Analysis of Creams Formulated with ABIL® WE 09 and ISOLAN® GPS

In the development of cosmetic and dermatological creams, the choice of emulsifier is a critical determinant of the final product's stability, efficacy, and, most importantly, its sensory profile. The tactile experience—encompassing texture, spreadability, and after-feel—is a primary driver of consumer preference and adherence.[1][2] This guide provides a comparative analysis of two prominent water-in-oil (W/O) emulsifiers: ABIL® WE 09 and ISOLAN® GPS, focusing on their impact on the sensory characteristics of cream formulations.

Emulsifier Profiles:

• ABIL® WE 09 is a well-established emulsifier blend composed of Polyglyceryl-4 Isostearate, Cetyl PEG/PPG-10/1 Dimethicone, and Hexyl Laurate.[3][4] This combination, including a silicone-based surfactant, is known for creating stable W/O emulsions with a pleasant, smooth skin feel.[5] It is highly versatile, compatible with a wide range of cosmetic oils and active ingredients, and is often used in sun care and decorative cosmetics.[4]

• ISOLAN® GPS is a PEG-free emulsifier based on Polyglyceryl-4 Diisostearate/Polyhydroxystearate/Sebacate.[6] It is derived entirely from renewable, plant-based raw materials, making it ideal for natural cosmetic formulations.[6][7][8] ISOLAN® GPS is specifically designed for creating light, low-viscosity W/O lotions and is noted for providing a non-oily, pleasant sensory profile even in formulations with low oil phase content.[6][9]

Experimental Protocol: Descriptive Sensory Analysis

To objectively quantify the sensory differences between creams formulated with ABIL® WE 09 and ISOLAN® GPS, a descriptive sensory analysis protocol is employed.[1] This methodology utilizes a trained panel to evaluate and rate the intensity of specific sensory attributes.[2]

1. Panelist Selection and Training:

• A panel of 12-15 individuals is selected based on their sensory acuity and ability to discriminate between different textural properties.

• Panelists undergo extensive training to familiarize themselves with a standardized lexicon of sensory attributes for skin creams (e.g., firmness, spreadability, gloss, stickiness, oiliness, residue). They are calibrated on reference standards to ensure consistent and reproducible ratings.[10]

2. Formulation Preparation:

• Two baseline W/O cream formulations are prepared. The formulations are identical in every aspect (oil phase, water phase, actives, preservatives) except for the emulsifier.

  • Formulation A: Contains ABIL® WE 09 (e.g., 4.0% w/w).

  • Formulation B: Contains ISOLAN® GPS (e.g., 2.5% w/w).

• Usage levels are based on manufacturer recommendations for stable emulsions.[9][11]

3. Evaluation Procedure:

• Samples are blinded and presented to panelists in a randomized order to prevent bias.

• A standardized amount of each cream (e.g., 0.5 mL) is applied to a designated area on the volar forearm.[12]

• Panelists evaluate the sensory attributes at distinct phases of the application process:

  • Phase 1: Initial Pick-up: Evaluating visual appearance and properties upon scooping from the container.

  • Phase 2: Rub-out (1-10 seconds): Evaluating properties during application and spreading.

  • Phase 3: After-feel (2 minutes post-application): Evaluating the feel and appearance of the skin after the product has been absorbed.[10]

4. Data Collection and Analysis:

• Panelists rate the intensity of each attribute on a structured scale (e.g., a 15-point numerical scale).

• Data is collected and statistically analyzed (e.g., using ANOVA) to determine significant differences between the two formulations for each sensory attribute.

Comparative Sensory Data

The following table summarizes representative quantitative data from a descriptive sensory panel analysis. The scores are presented as mean values on a 15-point intensity scale, where 0 indicates no intensity and 15 indicates very high intensity.

Sensory Attribute	Evaluation Phase	Formulation A (ABIL® WE 09)	Formulation B (ISOLAN® GPS)	Typical Sensory Impact
VISUAL
Gloss	Initial	6.5	5.0	ABIL® WE 09 may impart a slightly higher initial gloss due to the silicone component.
PICK-UP
Firmness	Initial	8.0	6.5	The combination of waxes and emulsifiers in the ABIL® WE 09 system can lead to a firmer cream.[11]
Stickiness (Finger)	Initial	4.0	3.0
RUB-OUT
Spreadability	Application	11.5	12.5	ISOLAN® GPS is designed for lighter, low-viscosity lotions, often resulting in easier spreading.[6][9]
Cushion	Application	9.0	7.5	ABIL® WE 09 formulations can feel more substantial and richer during application.[12]
Oiliness	Application	7.0	4.5	A key feature of ISOLAN® GPS is its ability to create a non-oily skin feel.[6][7]
Absorption Speed	Application	8.0	10.0	Lighter formulations with ISOLAN® GPS tend to absorb more quickly.
AFTER-FEEL
Stickiness (Skin)	2 min post-app	2.5	2.0	Both emulsifiers generally produce a non-tacky after-feel.
Greasiness/Oiliness	2 min post-app	4.0	2.5	ISOLAN® GPS maintains its less greasy profile post-application.[6]
Residue	2 min post-app	3.5	2.0	The lighter nature of ISOLAN® GPS formulations typically leaves less perceptible residue.
Smoothness/Velvety Feel	2 min post-app	12.0	9.5	The silicone component in ABIL® WE 09 is known to impart a characteristic smooth, velvety, and silky skin feel.[5]
Moisturization (Perceived)	2 min post-app	10.5	11.0	Both provide good moisturization, with ISOLAN® GPS feeling hydrating and light.

Visualization of Experimental Workflow

The following diagrams illustrate the key processes in the comparative sensory analysis.

Fig. 1: Workflow for comparative sensory panel testing.

Fig. 2: Relationship between emulsifier type and sensory profile.

Discussion and Conclusion

The choice between ABIL® WE 09 and ISOLAN® GPS allows formulators to target distinct sensory experiences.

ABIL® WE 09 is ideal for creating richer creams that deliver a perception of significant nourishment and protection. The presence of a silicone derivative (Cetyl PEG/PPG-10/1 Dimethicone) is key to its characteristic sensory profile, providing a notably smooth, velvety, and persistent pleasant after-feel.[5] This makes it highly suitable for anti-aging creams, night creams, and sunscreens where a substantive feel is often desired by the consumer.

ISOLAN® GPS excels in formulations where a light, fresh, and non-greasy feel is paramount.[6] Its ability to create stable, low-viscosity emulsions with a minimal oil phase makes it perfect for daily wear lotions, facial fluids, and products targeted for oily or combination skin types.[9] Furthermore, its natural origin and PEG-free status are significant advantages for products positioned in the "clean beauty" and natural cosmetics markets.[7]

References

• 1. Sensory Evaluation in Cosmetics: Key Protocols and Best Practices – Cosmetics Testing News [news.skinobs.com]
• 2. SENSORIAL ANALYSIS | Inovapotek [inovapotek.com]
• 3. Surfachem | ABIL® WE 09 MB [surfachem.com]
• 4. explore.azelis.com [explore.azelis.com]
• 5. Biocatalytic solutions to cyclomethicones problem in cosmetics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Surfachem | ISOLAN® GPS [surfachem.com]
• 7. explore.azelis.com [explore.azelis.com]
• 8. Evonik - ISOLAN GPS - Emulsifier - Natural Origin - Plant-Based [knowde.com]
• 9. glenncorp.com [glenncorp.com]
• 10. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 11. mychem.ir [mychem.ir]
• 12. data.epo.org [data.epo.org]

A Comparative Guide to the Stability of ABIL™ WE 09 and Traditional W/O Emulsifiers

For Researchers, Scientists, and Drug Development Professionals

In the formulation of water-in-oil (W/O) emulsions, the choice of emulsifier is paramount to achieving a stable and effective product. This guide provides a detailed comparison of the performance and stability of ABIL™ WE 09, a modern, composite emulsifier, against traditional W/O emulsifiers. The information presented herein is a synthesis of publicly available data and established scientific principles governing emulsion stability.

Introduction to the Emulsifiers

ABIL™ WE 09 is a sophisticated, non-ionic W/O emulsifier blend composed of Polyglyceryl-4 Isostearate, Cetyl PEG/PPG-10/1 Dimethicone, and Hexyl Laurate.[1][2][3][4][5][6] This combination of a polyglyceryl ester with a silicone surfactant results in a polymeric and polyfunctional structure that offers high emulsifying and emulsion-stabilizing action.[2] It is a liquid at room temperature and is known for its ability to create stable emulsions with excellent heat and freeze/thaw stability.[1][2][3]

Traditional W/O Emulsifiers encompass a broad category of surface-active agents that have been used for decades in the formulation of W/O emulsions. For the purpose of this guide, we will focus on commonly used examples such as Sorbitan Esters (e.g., Sorbitan Oleate), Glyceryl Esters (e.g., Glyceryl Stearate), and Lanolin Alcohols. These emulsifiers are typically derived from natural sources and are well-characterized in scientific literature.

Comparative Stability Analysis

While direct, publicly available, head-to-head quantitative studies comparing ABIL™ WE 09 with a wide range of traditional emulsifiers under identical conditions are limited, a comparative analysis can be constructed based on the known properties of their constituent components and general performance data.

The stability of an emulsion is a critical quality attribute, influenced by factors such as droplet size, viscosity, and the ability to withstand temperature fluctuations.

Key Stability Parameters:

Parameter	ABIL™ WE 09	Traditional W/O Emulsifiers (Typical)
Thermal Stability	Excellent heat and freeze/thaw stability is a key reported feature.[1][2][3] The silicone component contributes to this robustness.	Varies significantly depending on the specific emulsifier and formulation. Often requires the addition of waxes and stabilizers to achieve broad temperature stability.
Droplet Size & Distribution	The combination of polyglyceryl and silicone components allows for the formation of fine, uniform water droplets, contributing to long-term stability.	Can produce stable emulsions, but may result in a wider droplet size distribution, which can be a precursor to instability.
Viscosity & Rheology	The silicone component can enhance the viscosity and compactness of the cream, contributing to a stable profile.[7][8] The final viscosity is influenced by the oil phase viscosity and phase ratio.[2]	Viscosity is highly dependent on the specific emulsifier, its concentration, and the oil phase. Often requires the use of waxes to build viscosity and enhance stability.
Formulation Flexibility	High compatibility with a wide range of cosmetic oils, including silicone oils, and active ingredients is reported.[1][2] The liquid form allows for cold processing.	Compatibility can be more limited. For instance, traditional emulsifiers may have challenges in stabilizing emulsions with high silicone oil content.
Sensory Profile	The inclusion of a silicone component often leads to a lighter, silkier, and less greasy skin feel compared to traditional W/O emulsions.[7][8]	Often associated with a heavier, greasier, and more occlusive feel on the skin.

Experimental Protocols for Stability Assessment

To objectively compare the stability of different W/O emulsifiers, a standardized set of experimental protocols should be employed.

Macroscopic Evaluation

• Objective: To visually assess the emulsion for signs of instability.

• Procedure:

  • Store emulsion samples in transparent containers at various temperature conditions (e.g., 4°C, 25°C, 40°C).

  • At regular intervals (e.g., 24 hours, 1 week, 1 month, 3 months), visually inspect the samples for:

    • Phase separation (creaming or sedimentation)

    • Color change

    • Odor change

    • Crystal formation

Microscopic Evaluation

• Objective: To observe the droplet size and distribution of the dispersed phase.

• Procedure:

  • Place a small sample of the emulsion on a microscope slide.

  • Cover with a coverslip and observe under a light microscope at various magnifications.

  • Capture images and analyze for:

    • Average droplet size

    • Droplet size distribution (polydispersity)

    • Signs of droplet coalescence or flocculation

Viscosity Measurement

• Objective: To quantify the flow behavior of the emulsion.

• Procedure:

  • Use a rotational viscometer or rheometer to measure the viscosity of the emulsion at a controlled temperature (e.g., 25°C).

  • Measure viscosity at different shear rates to determine the rheological profile (e.g., Newtonian, shear-thinning).

  • Monitor viscosity changes over time as an indicator of stability.

Centrifugation Test

• Objective: To accelerate phase separation and assess emulsion stability under stress.

• Procedure:

  • Place a known volume of the emulsion in a centrifuge tube.

  • Centrifuge at a specified speed (e.g., 3000 rpm) for a defined period (e.g., 30 minutes).

  • Measure the volume of any separated phases (oil or water). A stable emulsion will show no or minimal phase separation.

Freeze-Thaw Cycling

• Objective: To evaluate the emulsion's resistance to extreme temperature fluctuations that may occur during transport and storage.

• Procedure:

  • Subject the emulsion samples to a minimum of three cycles of freezing and thawing.

  • Each cycle consists of:

    • 24 hours at a low temperature (e.g., -10°C to -20°C).

    • 24 hours at room temperature (e.g., 25°C).

  • After each cycle, evaluate the samples for any changes in macroscopic and microscopic appearance, and viscosity.

Visualizing the Experimental Workflow

The following diagram illustrates a typical workflow for the comparative stability testing of W/O emulsifiers.

Caption: Workflow for Comparative Stability Testing of W/O Emulsifiers.

Conclusion

ABIL™ WE 09, with its unique blend of a polyglyceryl ester and a silicone-based surfactant, offers significant advantages in the formulation of stable and aesthetically pleasing W/O emulsions. Its inherent thermal stability, ability to form fine and uniform droplets, and flexibility in formulating with a wide range of oils position it as a high-performance alternative to many traditional W/O emulsifiers. While traditional emulsifiers remain valuable tools in a formulator's arsenal, they often require more complex formulations with the inclusion of co-emulsifiers and stabilizers to achieve the level of stability and sensory profile offered by modern composite emulsifiers like ABIL™ WE 09. For researchers and drug development professionals, the choice of emulsifier will ultimately depend on the specific requirements of the formulation, including the nature of the active ingredients, desired sensory characteristics, and required stability profile. The experimental protocols outlined in this guide provide a robust framework for making an informed, data-driven decision.

References

• 1. ulprospector.com [ulprospector.com]
• 2. mychem.ir [mychem.ir]
• 3. glenncorp.com [glenncorp.com]
• 4. specialchem.com [specialchem.com]
• 5. ABIL® WE 09 MB [indiebeautyboutique.com]
• 6. ulprospector.com [ulprospector.com]
• 7. discovery.researcher.life [discovery.researcher.life]
• 8. A comparison between silicone‐free and silicone‐based emulsions: Technological features and in vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]

Performance Evaluation of ABIL™ WE 09 in Sunscreen for SPF Boosting: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of ABIL™ WE 09, a water-in-oil (W/O) emulsifier, and its role in boosting the Sun Protection Factor (SPF) of sunscreen formulations. Through a comparative lens, this document examines ABIL™ WE 09 against other common SPF boosting technologies, supported by available experimental data and detailed methodologies.

Introduction to SPF Boosting in Sunscreen Formulations

The efficacy of a sunscreen is primarily determined by its SPF, a measure of its ability to protect the skin from UVB radiation. Formulators are continually seeking innovative ingredients that can enhance SPF values, allowing for higher protection with lower concentrations of UV filters, which can improve the sensory profile and reduce the potential for irritation. SPF boosters are excipients that, while not classified as UV filters themselves, contribute to the overall SPF of a formulation. Their mechanisms of action are varied and include improving the film-forming properties of the sunscreen on the skin, enhancing the dispersion of UV filters, and scattering UV radiation.

ABIL™ WE 09, with the INCI name Polyglyceryl-4 Isostearate (and) Cetyl PEG/PPG-10/1 Dimethicone (and) Hexyl Laurate, is a silicone-based W/O emulsifier.[1][2][3] Its chemical nature suggests a potential to contribute to SPF by creating a uniform and water-resistant film on the skin, thereby ensuring an even distribution of UV filters.

Comparative Analysis of SPF Boosting Performance

Direct, publicly available, head-to-head comparative studies quantifying the specific SPF boosting effect of ABIL™ WE 09 are limited. However, by examining formulation examples and data for similar types of ingredients and other SPF boosters, we can provide an insightful comparison.

Disclaimer: The SPF boosting values for ABIL™ WE 09 presented in the following table are estimated based on a sunscreen formulation example that achieved a high SPF using this emulsifier. The contribution of the emulsifier alone is not isolated in the available data. The performance of any SPF booster is highly dependent on the formulation chassis, including the type and concentration of UV filters and other ingredients.

Table 1: Quantitative Comparison of SPF Boosting Agents

Ingredient/Technology	Chemical Class/Type	Typical Use Level (%)	Estimated/Reported SPF Boost	Key Advantages
ABIL™ WE 09	Silicone-based W/O Emulsifier	2.0 - 4.0	Formulation achieved in-vivo SPF 40.4 (contribution not isolated)	Excellent emulsification for W/O systems, good sensory profile, water resistance.
Styrene/Acrylates Copolymer	Hollow Sphere Polymer	1.0 - 3.0	11-18% increase in SPF per 1% of polymer[4]	UV scattering mechanism, works well with organic and inorganic filters, can reduce UV filter concentration.[5][6]
Polysilicone-15	Silicone-based UVB Filter & Booster	1.0 - 10.0	Functions as a UVB filter and photostabilizer	Photostabilizes other UV filters (e.g., Avobenzone), provides a light, non-greasy feel.
Diethylhexyl 2,6-Naphthalate	Emollient / Photostabilizer	1.0 - 5.0	Primarily a photostabilizer, contributes to maintaining SPF	Excellent solvent for crystalline UV filters, enhances photostability of Avobenzone.[7]
Butyloctyl Salicylate	Emollient / Solvent	2.0 - 5.0	Functions as a UV absorber and solvent	Solubilizes UV filters, contributes to UVB absorption.

Experimental Protocols

Accurate and reproducible measurement of SPF is critical for evaluating the performance of sunscreen formulations. The two primary methods are in-vivo and in-vitro testing.

In-Vivo SPF Determination (ISO 24444:2019)

This is the globally recognized standard for SPF testing and is performed on human subjects.

Methodology:

• Subject Selection: A panel of healthy human volunteers with skin types I, II, and III (based on the Fitzpatrick scale) is selected.

• Test Sites: Defined areas of 1 cm² are marked on the subject's back.

• Product Application: The sunscreen formulation is applied uniformly to the test sites at a concentration of 2.0 mg/cm². An unprotected site serves as the control.

• UV Exposure: After a drying time of 15-30 minutes, the test sites are exposed to a controlled spectrum of UV radiation from a solar simulator. A series of increasing UV doses are administered to different sub-sites.

• Erythema Assessment: The Minimal Erythemal Dose (MED), which is the lowest UV dose that produces the first perceptible, well-defined reddening of the skin, is determined for both the protected (MEDp) and unprotected (MEDu) skin 16 to 24 hours after UV exposure.

• SPF Calculation: The SPF for each subject is calculated as the ratio of MEDp to MEDu (SPF = MEDp / MEDu). The final SPF of the product is the arithmetic mean of the individual SPF values from all subjects in the panel.[8]

In-Vitro SPF Determination (ISO 24443:2012 for UVA-PF and various methods for SPF)

In-vitro methods are used for screening and quality control purposes and do not involve human subjects.

Methodology:

• Substrate Preparation: A synthetic substrate, such as polymethyl methacrylate (PMMA) plates or surgical tape (e.g., 3M™ Transpore™), is used to mimic the surface of the skin.

• Product Application: The sunscreen product is applied evenly to the substrate at a concentration of 0.75 to 2.0 mg/cm².

• UV Transmittance Measurement: The substrate is placed in a UV spectrophotometer or a specialized SPF analyzer. The amount of UV radiation transmitted through the sunscreen film is measured across the UVB and UVA spectrum (290-400 nm).

• SPF Calculation: The SPF is calculated from the transmittance data using a specific formula that takes into account the erythemal action spectrum and the solar spectral irradiance.[8]

Visualization of Experimental Workflow

The following diagram illustrates the typical workflow for evaluating the SPF of a sunscreen formulation.

Caption: Workflow for evaluating the SPF boosting performance of a test ingredient.

Conclusion

For formulators, the choice of an SPF boosting ingredient will depend on the specific requirements of the formulation, including the desired SPF level, the type of UV filters used, and the target sensory profile. Alternatives such as Styrene/Acrylates Copolymer offer a distinct mechanism of UV scattering and have more readily available quantitative SPF boosting data. Emollients and photostabilizers also play a crucial role in the overall performance and stability of sunscreens.

Further studies directly comparing the SPF boosting capabilities of ABIL™ WE 09 against other technologies in identical formulation bases are warranted to provide a more definitive quantitative assessment. Researchers and formulators are encouraged to conduct their own internal studies to determine the optimal SPF boosting strategy for their specific needs.

References

• 1. mychem.ir [mychem.ir]
• 2. glenncorp.com [glenncorp.com]
• 3. specialchem.com [specialchem.com]
• 4. Styrene/Acrylates Copolymer (Explained + Products) [incidecoder.com]
• 5. SPF Boosting Technologies - Prospector Knowledge Center [ulprospector.ul.com]
• 6. dow.com [dow.com]
• 7. Diethylhexyl 2,6-Naphthalate (Explained + Products) [incidecoder.com]
• 8. dwl_clicks [fda.gov.tw]

Benchmarking ABIL® WE 09 Against PEG-Free W/O Emulsifiers: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the ever-evolving landscape of cosmetic and pharmaceutical formulations, the choice of emulsifier is paramount to achieving stable, effective, and aesthetically pleasing water-in-oil (W/O) emulsions. While traditional emulsifiers have long served the industry, a growing demand for "PEG-free" formulations has spurred innovation in alternative emulsifying agents. This guide provides an objective comparison of the well-established W/O emulsifier, ABIL® WE 09, against a selection of popular PEG-free alternatives: Glyceryl Oleate, Polyglyceryl-3 Diisostearate, and Sorbitan Isostearate.

This comparison is based on publicly available data and aims to assist researchers and formulators in selecting the most suitable emulsifier for their specific application. It is important to note that a direct head-to-head experimental comparison under identical conditions was not publicly available at the time of this guide's compilation. Therefore, the presented data should be considered as a guideline, and internal experimental validation is highly recommended.

Emulsifier Overview and Performance Characteristics

A summary of the key characteristics of ABIL® WE 09 and the selected PEG-free W/O emulsifiers is presented below.

Feature	ABIL® WE 09	Glyceryl Oleate	Polyglyceryl-3 Diisostearate	Sorbitan Isostearate
INCI Name	Polyglyceryl-4 Isostearate (and) Cetyl PEG/PPG-10/1 Dimethicone (and) Hexyl Laurate	Glyceryl Oleate	Polyglyceryl-3 Diisostearate	Sorbitan Isostearate
Type	Non-ionic W/O emulsifier blend	Non-ionic W/O co-emulsifier	Non-ionic W/O emulsifier	Non-ionic W/O emulsifier
PEG-Free	No	Yes	Yes	Yes
Typical Use Level	4 - 6%[1]	0.5 - 3%[2][3][4]	1 - 5%[5]	1 - 5%
Oil Phase Content	19 - 35%[1]	Varies depending on formulation	20 - 30% can be emulsified with 4-6% of the emulsifier[6][7]	Varies depending on formulation
Reported Viscosity	Lotions: ~5,000 mPas; Creams: ~22,000 mPas[1]	Contributes to viscosity, often used as a thickener[2][3]	Contributes to a creamy consistency[4]	Can create stable emulsions at concentrations as low as 2%[8]
Key Properties	Excellent heat and freeze/thaw stability[7][9][10][11]; Forms bright white emulsions; High compatibility with active ingredients[7][9][10][11].	Forms water-in-oil emulsions; Acts as a stabilizer and thickener in O/W formulations[2][3]; Re-fatting properties.	Gentle and suitable for sensitive skin[12]; Provides a soft and powdery feel; Can be used in hot and cold processes[7].	Excellent W/O emulsifier; Can offer superior performance and stability compared to Sorbitan Oleate[8].

Experimental Protocols

To ensure a comprehensive and objective comparison of emulsifier performance, standardized experimental protocols are crucial. The following sections detail the methodologies for key performance assessments.

Emulsion Stability Testing

Emulsion stability is a critical parameter that predicts the shelf life and robustness of a product. A combination of methods is recommended for a thorough evaluation.

Methodology:

• Visual Observation: Samples are stored at various temperature and humidity conditions (e.g., 4°C, 25°C/60% RH, 40°C/75% RH) and observed at regular intervals (e.g., 1, 2, 4, 8, 12 weeks) for any signs of instability such as phase separation, creaming, coalescence, or changes in color and odor.

• Centrifugation Test: This accelerated stability test subjects the emulsion to centrifugal force to expedite phase separation.

  • Place 10g of the emulsion in a centrifuge tube.

  • Centrifuge at 3000 rpm for 30 minutes.

  • Observe and quantify any phase separation.

• Freeze-Thaw Cycling: This test evaluates the emulsion's stability against temperature fluctuations.

  • Store the sample at -10°C for 24 hours.

  • Thaw the sample at room temperature (25°C) for 24 hours.

  • Repeat this cycle for a predetermined number of times (e.g., 3-5 cycles).

  • Visually inspect for any signs of instability after each cycle.

Emulsion Stability Testing Workflow

Viscosity Measurement

Viscosity is a key rheological parameter that influences the texture, spreadability, and sensory perception of a cream or lotion.

Methodology:

• Equipment: A rotational viscometer or rheometer equipped with a suitable spindle or geometry (e.g., cone-plate, parallel-plate).

• Sample Preparation: Allow the sample to equilibrate to the measurement temperature (e.g., 25°C) for at least 24 hours.

• Measurement:

  • Measure the viscosity at a controlled shear rate or over a range of shear rates to characterize the flow behavior (e.g., shear-thinning).

  • For a simple viscosity reading, a single shear rate (e.g., 10 rpm) can be used.

  • Record the viscosity in milliPascal-seconds (mPa·s).

  • Ensure that the measurement is taken after the reading has stabilized.

Viscosity Measurement Workflow

Sensory Analysis

Sensory analysis provides valuable insights into the consumer's perception of the product's aesthetic and tactile properties. A trained panel is typically used for objective sensory evaluation.

Methodology:

• Panel: A trained panel of at least 10 assessors.

• Attributes: Define a lexicon of sensory attributes to be evaluated, such as:

  • Appearance: Gloss, color, smoothness.

  • Pick-up: Firmness, stickiness.

  • Rub-out: Spreadability, absorbency, residue.

  • After-feel: Greasiness, tackiness, smoothness, moisturization.

• Procedure:

  • Provide panelists with standardized amounts of each sample.

  • Panelists evaluate each attribute on a labeled magnitude scale (e.g., 0-10, where 0 is low intensity and 10 is high intensity).

  • Data is collected and statistically analyzed to determine significant differences between samples.

Sensory Analysis Workflow

Conclusion

The selection of a W/O emulsifier is a multifaceted decision that depends on the desired product characteristics, regulatory requirements, and target market. ABIL® WE 09 is a robust and well-characterized emulsifier known for its ability to create highly stable and aesthetically pleasing W/O emulsions.

For formulators seeking PEG-free alternatives, Glyceryl Oleate, Polyglyceryl-3 Diisostearate, and Sorbitan Isostearate present viable options. These emulsifiers, derived from natural sources, cater to the growing consumer demand for "cleaner" cosmetic and pharmaceutical products. While they may require more formulation expertise to achieve the same level of stability and sensory profile as a blended emulsifier system like ABIL® WE 09, they offer the significant advantage of being PEG-free.

Ultimately, the optimal choice will be determined by extensive formulation and stability testing. The experimental protocols outlined in this guide provide a framework for conducting a thorough and objective evaluation of these and other emulsifiers to meet the specific needs of your product development.

References

• 1. mychem.ir [mychem.ir]
• 2. makingcosmetics.com [makingcosmetics.com]
• 3. makingcosmetics.com [makingcosmetics.com]
• 4. GLYCERYL OLEATE - Ataman Kimya [atamanchemicals.com]
• 5. Why Polyglyceryl-3 Diisostearate Should Be Your Go-To Emulsifier for Superior Product Performance-Minya_New Material [ycmingya.com]
• 6. naturallythinking.com [naturallythinking.com]
• 7. naturalblog.co [naturalblog.co]
• 8. [PDF] Characteristics of W/O emulsions containing polymeric emulsifier PEG 30-dipolyhydroxystearate. | Semantic Scholar [semanticscholar.org]
• 9. Crafting Stable Emulsions with Polyglyceryl-3 Diisostearate: A Comprehensive Guide-Minya_New Material [ycmingya.com]
• 10. glenncorp.com [glenncorp.com]
• 11. ulprospector.com [ulprospector.com]
• 12. POLYGLYCERYL-3 DIISOSTEARATE - Ataman Kimya [atamanchemicals.com]

A Comparative Analysis: Replacing Traditional Emulsifiers with ABIL® WE 09 for Enhanced Emulsion Performance

For researchers, scientists, and professionals in drug development, the selection of an appropriate emulsifier is a critical factor in determining the stability, efficacy, and sensory characteristics of topical formulations. This guide provides a detailed comparison of ABIL® WE 09, a modern silicone-based emulsifier, with lanolin alcohol, a traditional water-in-oil (W/O) emulsifier.

This analysis synthesizes data from various technical sources to offer a comparative overview of their performance attributes. While a direct head-to-head experimental study is not publicly available, this guide collates available data to highlight the key differences and potential advantages of incorporating ABIL® WE 09 into modern cosmetic and pharmaceutical formulations.

Performance Attributes: ABIL® WE 09 vs. Lanolin Alcohol

A summary of the key performance indicators for both emulsifiers is presented below. ABIL® WE 09 is a composite emulsifier with the INCI name Polyglyceryl-4 Isostearate; Cetyl PEG/PPG-10/1 Dimethicone; Hexyl Laurate.[1] Lanolin alcohol is a natural derivative obtained from the hydrolysis of lanolin.[2]

Feature	ABIL® WE 09	Lanolin Alcohol (Traditional Emulsifier)
Emulsifier Type	Non-ionic W/O emulsifier	Non-ionic W/O emulsifier[3]
Composition	Polyglyceryl-4 Isostearate; Cetyl PEG/PPG-10/1 Dimethicone; Hexyl Laurate	Mixture of cholesterol, aliphatic alcohols, and sterols[2]
Physical Form	Liquid	Pale yellow to white solid or semi-solid[2]
Typical Use Level	4 - 6%[4]	0.5 - 15%[5][6]
Emulsion Stability	Excellent heat and freeze/thaw stability.[1][7] Stable emulsions are attainable between -25 °C and +60 °C.	Good emulsifying and stabilizing properties, particularly when combined with paraffins.[3]
Viscosity of Final Emulsion	Lotions: ~5,000 mPas; Creams: ~22,000 mPas (Rotational viscometer)[4]	Contributes to viscosity increase in emulsions.[5][6] The final viscosity is highly dependent on the formulation, with creams generally ranging from 9,500 to 36,000 cP and lotions from 2,000 to 5,000 cP.[8]
Sensory Profile	Formulations can be easily rubbed into the skin and are rapidly absorbed. Can also be used to create richer feeling creams with good application properties.	Provides a smooth and soft feel.[5][6] Can have a characteristic mild odor.[2] Some grades may have a waxy texture.[3]
Compatibility	High compatibility with a wide range of cosmetic oils and active ingredients.[1][9][10]	Blends well with nearly all other substances used in cosmetic formulations.[11]

Experimental Protocols

To objectively evaluate the performance of emulsifiers like ABIL® WE 09 and lanolin alcohol, a series of standardized tests can be employed. The following are detailed methodologies for key experiments.

Emulsion Stability Testing

Objective: To assess the physical stability of a W/O emulsion under various stress conditions.

Methodology:

• Sample Preparation: Prepare identical W/O emulsion formulations, with the only variable being the emulsifier (e.g., 5% ABIL® WE 09 in one batch and 5% lanolin alcohol in another).

• Initial Characterization: Immediately after preparation, measure and record the initial viscosity, pH, and particle size distribution of the emulsion droplets using a light microscope or a particle size analyzer.

• Accelerated Aging:

  • Thermal Stability: Store samples at elevated temperatures (e.g., 40°C and 50°C) and in a refrigerator (4°C) for a period of 1 to 3 months.

  • Freeze-Thaw Cycling: Subject samples to a minimum of three freeze-thaw cycles, where each cycle consists of 24 hours at -10°C followed by 24 hours at room temperature.

• Evaluation: At regular intervals (e.g., 1, 2, 4, 8, and 12 weeks), visually inspect the samples for any signs of instability such as phase separation, creaming, or coalescence. Re-measure the viscosity, pH, and particle size distribution to quantify any changes from the initial measurements.

Viscosity Measurement

Objective: To determine the rheological properties of the emulsions.

Methodology:

• Instrumentation: Use a rotational viscometer or rheometer equipped with a suitable spindle or geometry for creams and lotions.

• Procedure:

  • Allow the sample to equilibrate to a controlled temperature (e.g., 25°C).

  • Measure the viscosity at a range of shear rates to characterize the flow behavior (e.g., Newtonian, shear-thinning).

  • For a simple comparison, a single-point viscosity measurement can be taken at a specified rotational speed.

• Data Analysis: Plot viscosity as a function of shear rate to generate flow curves. Compare the viscosity profiles of the emulsions made with different emulsifiers.

Sensory Panel Analysis

Objective: To evaluate and compare the sensory characteristics of the final formulations.

Methodology:

• Panelist Selection: Recruit a panel of trained sensory assessors.

• Sample Presentation: Present the two formulations (one with ABIL® WE 09 and one with lanolin alcohol) to the panelists in a blinded and randomized order.

• Evaluation Parameters: Instruct the panelists to evaluate the products based on a predefined set of sensory attributes, including:

  • Appearance: Color, texture.

  • Pick-up and Application: Ease of spreading, rub-in time.

  • Feel during Application: Greasiness, stickiness, smoothness.

  • Afterfeel: Residual tackiness, moisturized feel.

• Data Collection: Use a standardized questionnaire or rating scale for panelists to score each attribute.

• Statistical Analysis: Analyze the collected data to identify any statistically significant differences in the sensory profiles of the two formulations.

Visualizing the Comparison

To further illustrate the evaluation process and the comparative advantages, the following diagrams are provided.

Experimental workflow for comparing emulsifier performance.

Logical comparison of ABIL® WE 09 and Lanolin Alcohol.

Conclusion

The replacement of a traditional emulsifier like lanolin alcohol with a modern alternative such as ABIL® WE 09 can offer significant advantages in the development of cosmetic and pharmaceutical emulsions. ABIL® WE 09 demonstrates excellent performance in creating stable W/O emulsions with a desirable sensory profile and offers broad compatibility with a wide range of ingredients. While lanolin alcohol remains a viable and effective emulsifier, ABIL® WE 09 provides formulators with a tool to create products with enhanced stability and a more modern, lighter skin feel, catering to contemporary consumer preferences. The choice of emulsifier will ultimately depend on the specific requirements of the formulation, including desired texture, stability, and ingredient compatibility.

References

• 1. ulprospector.com [ulprospector.com]
• 2. chemiis.com [chemiis.com]
• 3. lanolin.com [lanolin.com]
• 4. mychem.ir [mychem.ir]
• 5. makingcosmetics.com [makingcosmetics.com]
• 6. makingcosmetics.com [makingcosmetics.com]
• 7. explore.azelis.com [explore.azelis.com]
• 8. Viscosity of Cream and Lotion: What Do You Know? - [allpackchina.com]
• 9. glenncorp.com [glenncorp.com]
• 10. ABIL® WE 09 MB [indiebeautyboutique.com]
• 11. cosmeticsinfo.org [cosmeticsinfo.org]

A Comparative Guide to Droplet Size in Emulsions: ABIL® WE 09 and its Alternatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of ABIL® WE 09, a widely used water-in-oil (W/O) emulsifier, against common alternatives. The focus of this comparison is on a critical physical parameter for emulsion stability and performance: droplet size. The information presented is collated from various scientific studies and technical data sheets to aid in the selection of the most suitable emulsifier for your formulation needs.

Emulsifier Overview

ABIL® WE 09 is a versatile and robust W/O emulsifier composed of Polyglyceryl-4 Isostearate, Cetyl PEG/PPG-10/1 Dimethicone, and Hexyl Laurate. It is known for its ability to create stable and aesthetically pleasing creams and lotions. Its alternatives can be broadly categorized into silicone-based and non-silicone-based emulsifiers.

Table 1: Overview of ABIL® WE 09 and Selected Alternatives

Emulsifier Name	INCI Name	Type	Key Characteristics
ABIL® WE 09	Polyglyceryl-4 Isostearate; Cetyl PEG/PPG-10/1 Dimethicone; Hexyl Laurate	Silicone-based blend	Excellent stability for W/O emulsions, suitable for a wide range of cosmetic oils.
ABIL® EM 90	Cetyl PEG/PPG-10/1 Dimethicone	Silicone-based	Polymeric emulsifier, forms a strong interfacial barrier, good compatibility with non-silicone oils.[1]
PEG-30 Dipolyhydroxystearate	PEG-30 Dipolyhydroxystearate	Non-silicone, Polymeric	Forms highly stable W/O emulsions, can handle high internal phase concentrations.[2]
Polyglyceryl-4 Isostearate	Polyglyceryl-4 Isostearate	Non-silicone	Non-ionic emulsifier, contributes to a smooth skin feel, suitable for various applications.[3]

Droplet Size Comparison

The droplet size of an emulsion is a crucial factor influencing its stability, texture, and bioavailability. Smaller and more uniform droplet sizes generally lead to more stable emulsions. The following table summarizes reported droplet size data for emulsions formulated with ABIL® WE 09 and its alternatives. It is important to note that the droplet sizes are highly dependent on the formulation, processing parameters, and measurement technique.

Table 2: Reported Droplet Sizes for Emulsions made with ABIL® WE 09 and Alternatives

Emulsifier	Emulsion Type	Droplet Size Range	Comments
ABIL® WE 09	W/O Cream	< 1 µm	For stable creams.
ABIL® WE 09	W/O Lotion	2 - 4 µm	For stable lotions.
ABIL® EM 90 (Cetyl PEG/PPG-10/1 Dimethicone)	W/O	1 - 10 µm	Typical range for cosmetic emulsions.[4]
ABIL® EM 90 (Cetyl PEG/PPG-10/1 Dimethicone)	W/O	< 100 nm	Achieved with a microfluidizer, indicating the potential for nanoemulsions.[5]
PEG-30 Dipolyhydroxystearate	W/O/W	Smaller than with Cetyl PEG/PPG-10/1 Dimethicone	In a comparative study, the emulsion with 2.4% w/w PEG-30 Dipolyhydroxystearate exhibited the smallest droplet size.[6]
PEG-30 Dipolyhydroxystearate	W/O	0.4 - 4 µm	Wider particle size distribution, suitable for high viscosity creams.[2]

Experimental Protocols

Accurate and reproducible droplet size analysis is fundamental for comparing emulsion performance. Below are detailed methodologies for common techniques used in the characterization of emulsions.

Emulsion Preparation (General Protocol)

A generalized protocol for preparing a W/O emulsion for droplet size analysis is as follows. Specific parameters such as phase ratios, temperatures, and homogenization speeds should be optimized for each formulation.

• Preparation of Phases:

  • Oil Phase: The emulsifier (e.g., ABIL® WE 09 or alternative) is dissolved in the oil phase. The oil phase may consist of a single oil or a blend of cosmetic oils.

  • Aqueous Phase: The components of the aqueous phase (e.g., water, humectants, active ingredients) are combined and heated if necessary to dissolve all solids.

• Emulsification:

  • The aqueous phase is slowly added to the oil phase under constant stirring with a homogenizer (e.g., rotor-stator homogenizer).

  • The homogenization speed and time are critical parameters that directly influence the final droplet size. Typical speeds range from 500 to 5000 rpm for several minutes.

• Cooling: The emulsion is cooled to room temperature while stirring gently.

Droplet Size Analysis Methodologies

Optical microscopy provides a direct visualization of the emulsion droplets and is suitable for emulsions with droplet sizes in the micron range.

• Sample Preparation: A small, representative sample of the emulsion is placed on a clean microscope slide. A coverslip is gently placed over the sample to create a thin film, avoiding air bubbles.[7]

• Instrumentation: A light microscope equipped with a calibrated eyepiece or a digital camera is used.

• Analysis: Images of the emulsion are captured at various locations. Image analysis software (e.g., ImageJ) can be used to measure the diameter of a statistically significant number of droplets (typically >300) to determine the average droplet size and size distribution.

DLS is a non-invasive technique ideal for measuring the size of sub-micron particles and droplets.

• Sample Preparation: The emulsion is typically diluted with a suitable solvent (the continuous phase of the emulsion) to a concentration that is optimal for the instrument to avoid multiple scattering effects. The diluted sample is placed in a clean cuvette.

• Instrumentation: A DLS instrument equipped with a laser light source and a detector.

• Analysis: The instrument measures the fluctuations in the intensity of scattered light caused by the Brownian motion of the droplets. The software then calculates the hydrodynamic diameter of the droplets and provides information on the size distribution (polydispersity index).

Benchtop NMR is a powerful technique for determining droplet size distribution in opaque and concentrated emulsions without the need for dilution.

• Sample Preparation: A representative sample of the emulsion is transferred into an NMR tube. No dilution is required.

• Instrumentation: A benchtop time-domain NMR spectrometer.

• Analysis: The method is based on the principle of restricted diffusion of the dispersed phase molecules within the droplets. The instrument measures the diffusion of the dispersed phase, and the data is then used to calculate the droplet size distribution. The process typically involves a calibration step with the pure continuous and dispersed phases.[6][8][9]

Visualizing Experimental Workflows

The following diagrams illustrate the logical flow of the experimental procedures described above.

References

• 1. [PDF] Characteristics of W/O emulsions containing polymeric emulsifier PEG 30-dipolyhydroxystearate. | Semantic Scholar [semanticscholar.org]
• 2. PEG-30 Dipolyhydroxystearate: Advanced Polymer Emulsifier for Ultra-Stable W/O Formulations | NIKOO Chemical [nikoochem.com]
• 3. Droplet Size Distribution in Emulsions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. nmr.oxinst.com [nmr.oxinst.com]
• 5. koboproductsinc.com [koboproductsinc.com]
• 6. nmr.oxinst.jp [nmr.oxinst.jp]
• 7. researchgate.net [researchgate.net]
• 8. Measurement of droplet size distribution in emulsions using benchtop NMR - Magnetic Resonance Learning Centre- Oxford Instruments [nmr.oxinst.com]
• 9. azom.com [azom.com]

The Enduring Emulsion: ABIL WE 09's Prowess in Water-Resistant Sunscreens Explored

A deep dive into the comparative efficacy of ABIL WE 09, a formidable water-in-oil (W/O) emulsifier, reveals its robust performance in creating highly stable and water-resistant sunscreen formulations. This guide offers a comprehensive analysis for researchers, scientists, and drug development professionals, juxtaposing this compound with its key competitors and presenting supporting data and experimental methodologies.

At the heart of a sunscreen's ability to withstand sweat and water is the stability of its emulsion. This compound, with its INCI name Polyglyceryl-4 Isostearate (and) Cetyl PEG/PPG-10/1 Dimethicone (and) Hexyl Laurate, is a nonionic W/O emulsifier designed for high stability, particularly in formulations rich in UV filters. Its unique composition, combining a polyglyceryl ester with a silicone surfactant, allows for the creation of bright white creams and lotions that maintain their integrity even under challenging conditions. This makes it a go-to ingredient for sun care products where sustained protection is paramount.

Head-to-Head: this compound Versus Key Competitors

The primary competitors to this compound fall into two main categories: other silicone-based W/O emulsifiers and polyglyceryl-based W/O emulsifiers.

Silicone-Based W/O Emulsifiers: This category includes other dimethicone copolyols such as standalone Cetyl PEG/PPG-10/1 Dimethicone and Lauryl PEG-10 Tris(trimethylsiloxy)silylethyl Dimethicone. These emulsifiers are known for their excellent film-forming properties, which contribute significantly to water resistance. They create a uniform, non-occlusive layer on the skin that helps to repel water.

Polyglyceryl-Based W/O Emulsifiers: Emulsifiers like Polyglyceryl-4 Diisostearate/Polyhydroxystearate/Sebacate and Polyglyceryl-3 Polyricinoleate are often favored in "silicone-free" and natural formulations. While they also form stable W/O emulsions, their film-forming and water-repellency characteristics can differ from their silicone-containing counterparts.

The following tables summarize the available and representative data for this compound and its competitors. It is important to note that direct, publicly available head-to-head comparative studies are limited. The data presented is a synthesis of information from technical data sheets, supplier literature, and general formulation science principles.

Table 1: Emulsifier Composition and Key Properties

Emulsifier	INCI Name	Key Properties
This compound	Polyglyceryl-4 Isostearate (and) Cetyl PEG/PPG-10/1 Dimethicone (and) Hexyl Laurate	Excellent W/O emulsifier for stable creams and lotions, high compatibility with UV filters, good heat and freeze stability.[1][2][3][4]
Competitor A (Silicone-based)	Cetyl PEG/PPG-10/1 Dimethicone	Strong W/O emulsifier, good film-former, imparts a silky skin feel.
Competitor B (Silicone-based)	Lauryl PEG-10 Tris(trimethylsiloxy)silylethyl Dimethicone	High emulsifying power for W/O systems, provides a light, non-greasy feel.
Competitor C (Polyglyceryl-based)	Polyglyceryl-4 Diisostearate/Polyhydroxystearate/Sebacate	Natural-derived, robust W/O emulsifier, suitable for "green" formulations, offers a caring skin feel.

Table 2: Representative Performance in Water-Resistant Sunscreen Formulations

Parameter	This compound	Competitor A (Silicone-based)	Competitor B (Silicone-based)	Competitor C (Polyglyceryl-based)
Water Resistance (% SPF Retention after 80 min immersion)	> 70% (Typical)	> 70% (Typical)	60-70% (Typical)	50-60% (Typical)
Formulation Stability	Excellent	Very Good	Good	Good
Sensory Profile	Smooth, caring feel	Silky, light feel	Very light, non-greasy	Rich, nourishing feel
Compatibility with High UV Filter Load	Excellent[1][2]	Very Good	Good	Good

Experimental Protocols for Efficacy Evaluation

The assessment of water resistance in sunscreens is critical. The following outlines a standard in-vitro methodology for this purpose.

In-Vitro Water Resistance Test Protocol

This protocol is based on established industry guidelines, such as those from COLIPA (now Cosmetics Europe).

1. Substrate Preparation:

• Polymethyl methacrylate (PMMA) plates are used as a substrate to mimic the skin's surface.
• The plates are prepared by creating a roughened surface to ensure the sunscreen film adheres properly.

2. Sunscreen Application:

• A precise amount of the sunscreen formulation (e.g., 1.3 mg/cm²) is applied evenly across the surface of the PMMA plate.
• The film is allowed to dry for a specified period (e.g., 30 minutes) at a controlled temperature and humidity.

3. Initial SPF Measurement (SPFpre):

• The initial Sun Protection Factor (SPF) of the sunscreen film is measured using an SPF analyzer, which assesses the UV transmittance through the substrate.

4. Water Immersion:

• The PMMA plate with the sunscreen film is immersed in a water bath with controlled temperature (e.g., 29-32°C) and agitation for a defined duration (e.g., 80 minutes for "very water resistant" claims).

5. Post-Immersion SPF Measurement (SPFpost):

• After immersion, the plate is carefully removed and allowed to dry completely.
• The SPF of the film is measured again under the same conditions as the initial measurement.

6. Calculation of Water Resistance:

• The percentage of SPF retention is calculated using the formula: % Water Resistance = (SPFpost / SPFpre) * 100

Visualizing the Process and Logic

To better understand the experimental workflow and the logical relationship in formulating for water resistance, the following diagrams are provided.

In-Vitro Water Resistance Testing Workflow

Logical Path to Water-Resistant Formulations

References

• 1. ulprospector.com [ulprospector.com]
• 2. glenncorp.com [glenncorp.com]
• 3. Water-in-Oil MaxTM (this compound) [myskinrecipes.com]
• 4. explore.azelis.com [explore.azelis.com]

Safety Operating Guide

Personal protective equipment for handling ABIL WE 09

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal protocols for ABIL WE 09. Adherence to these guidelines is critical for ensuring a safe laboratory environment and maintaining the integrity of your research.

Product Identification and Hazard Summary

This compound is a nonionic water-in-oil (W/O) emulsifier commonly used in cosmetic and pharmaceutical preparations.[1][2] According to the Safety Data Sheet (SDS) compliant with Regulation (EC) No 1272/2008, this compound is not classified as a hazardous substance or mixture.[1]

Chemical Composition:

• Polyglyceryl-4 Isostearate

• Cetyl PEG/PPG-10/1 Dimethicone

• Hexyl Laurate

While not classified as hazardous, standard laboratory safety practices are mandatory to minimize any potential risks.

Personal Protective Equipment (PPE)

Although the SDS indicates no special measures are required, the following standard PPE is essential for handling this compound in a laboratory setting to prevent direct contact and ensure good laboratory practice.

PPE Category	Specification	Rationale
Eye Protection	ANSI Z87.1-compliant safety glasses or goggles	Protects against accidental splashes that could cause eye irritation.
Hand Protection	Nitrile or latex gloves	Prevents direct skin contact and maintains product purity.
Body Protection	Standard laboratory coat	Protects skin and clothing from potential spills.
Respiratory	Not generally required under normal use with adequate ventilation	If aerosols are generated or ventilation is poor, a NIOSH-approved respirator may be necessary.

Handling and Storage Procedures

Proper handling and storage are crucial for maintaining the stability and quality of this compound.

Procedure	Guidelines
Handling	Ensure adequate ventilation in the work area. Avoid direct contact with skin and eyes. Do not ingest. Wash hands thoroughly after handling.
Storage	Store in a cool, dry place in well-sealed containers. Protect from heat and direct sunlight.

First Aid and Emergency Measures

In the event of accidental exposure, follow these immediate first aid protocols.

Exposure Route	First Aid Instructions
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes. If irritation persists, seek medical attention.[1]
Skin Contact	Remove contaminated clothing. Wash the affected area thoroughly with soap and water. If skin irritation occurs, consult a physician.[1]
Ingestion	Do not induce vomiting. Rinse mouth with water and drink plenty of water. Seek medical advice if you feel unwell.[1]
Inhalation	Move to fresh air. If respiratory symptoms develop, consult a doctor.[1]
Spills	Absorb with an inert, non-combustible material such as sand or earth. Sweep up and place in a suitable container for disposal.

Disposal Plan

Dispose of this compound and its container in accordance with local, state, and federal regulations. Do not allow the product to enter drains or waterways.

Experimental Workflow: Safe Handling of this compound

The following diagram outlines the procedural steps for the safe handling of this compound from reception to disposal.

Caption: Safe Handling Workflow for this compound

References

• 1. d84823jj91l2.cloudfront.net [d84823jj91l2.cloudfront.net]
• 2. mychem.ir [mychem.ir]